(R,R)-Solifenacin Succinate

• CAS: 862207-70-3

Core Science & Biosynthesis

Chemical structure analysis of (R,R)-Solifenacin Succinate

An In-Depth Technical Guide to the Chemical Structure Analysis of (R,R)-Solifenacin Succinate

Introduction

Solifenacin succinate is a competitive muscarinic receptor antagonist utilized for the treatment of overactive bladder, a condition characterized by symptoms of urge urinary incontinence, urgency, and urinary frequency.[1][2] The active pharmaceutical ingredient, solifenacin, contains two distinct chiral centers. This stereochemical complexity results in the existence of four possible stereoisomers.[1] The commercially available and pharmacologically active form is the (1S, 3'R)-stereoisomer.[1]

The stereochemical purity of any pharmaceutical compound is of paramount importance, as different stereoisomers can exhibit significant variations in their pharmacological activity and toxicological profiles.[1] Consequently, the rigorous identification and quantification of all stereoisomers, including the (R,R)-diastereomer, are critical mandates during drug development and quality control. This guide provides a comprehensive technical framework for the chemical structure analysis of (R,R)-Solifenacin Succinate, tailored for researchers, scientists, and drug development professionals.

Section 1: Foundational Chemical and Physical Properties

A thorough understanding of the fundamental properties of (R,R)-Solifenacin Succinate is the first step in its analysis. While it is a diastereomer of the active substance, it shares the same molecular formula and weight but differs in the three-dimensional arrangement of its atoms.

The molecular structure consists of a solifenacin base and a succinic acid counter-ion.[3] The base possesses two chiral centers: one at the 1-position of the 1,2,3,4-tetrahydroisoquinoline ring and the other at the 3-position of the quinuclidinyl moiety.[1] For the (R,R) isomer, the stereochemistry is (1R) at the isoquinoline ring and (3R) at the quinuclidine ring.

Table 1: Physicochemical Properties of (R,R)-Solifenacin Succinate

Property	Value	Source(s)
IUPAC Name	[(3R)-1-azabicyclo[2.2.2]octan-3-yl] (1R)-1-phenyl-3,4-dihydro-1H-isoquinoline-2-carboxylate;butanedioic acid	[4]
Synonyms	(1R,3'R)-Solifenacin Succinate	[4]
Molecular Formula	C27H32N2O6 (or C23H26N2O2 • C4H6O4)	[3][4]
Molecular Weight	480.55 g/mol	[4][5][6]
Appearance	White to pale-yellowish-white crystal or crystalline powder	[7][8][9]
Solubility	Freely soluble in water, methanol, dimethyl sulfoxide (DMSO), and glacial acetic acid	[5][8][9]

Section 2: The Imperative of Stereoisomer Analysis

The control of stereoisomers is a critical aspect of pharmaceutical quality control. The four stereoisomers of solifenacin are two pairs of enantiomers which are diastereomeric to each other. Understanding this relationship is key to selecting an appropriate analytical strategy.

Logical relationship of Solifenacin stereoisomers.

Section 3: Core Spectroscopic and Crystallographic Elucidation

A combination of spectroscopic and crystallographic methods is required for the unambiguous confirmation of the (R,R)-Solifenacin Succinate structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Causality: NMR spectroscopy is the most powerful technique for determining the covalent structure (i.e., the connectivity of atoms) of a molecule in solution. 1D (¹H, ¹³C) and 2D (e.g., COSY, HSQC) experiments provide detailed information about the chemical environment of each atom and their spatial relationships, allowing for the complete assignment of the molecular backbone.

Experimental Protocol: ¹H and ¹³C NMR

• Sample Preparation: Dissolve approximately 5-10 mg of (R,R)-Solifenacin Succinate in 0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆ or Methanol-d₄).

• Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal signal dispersion.

• ¹H NMR Acquisition: Acquire a proton spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio. Expected signals will include distinct regions for aromatic protons (phenyl and isoquinoline moieties), aliphatic protons (quinuclidine ring), and a characteristic signal for the succinic acid protons.

• ¹³C NMR Acquisition: Acquire a carbon spectrum using a proton-decoupled pulse sequence. This will confirm the number of unique carbon environments.

• Data Analysis: Integrate proton signals and assign chemical shifts. Compare the resulting spectra to reference spectra of other isomers to identify subtle differences in chemical shifts that arise from the different stereochemical arrangements.

Mass Spectrometry (MS)

Causality: High-Resolution Mass Spectrometry (HRMS) provides an extremely accurate measurement of a molecule's mass-to-charge ratio (m/z), which is used to confirm its elemental composition and molecular weight. This technique is essential for verifying the correct molecular formula.

Experimental Protocol: ESI-HRMS

• Sample Preparation: Prepare a dilute solution of the sample (~1 µg/mL) in a solvent compatible with electrospray ionization (ESI), such as methanol or acetonitrile/water.

• Instrumentation: Infuse the sample into an ESI source coupled to a high-resolution mass analyzer (e.g., Orbitrap or TOF).

• Data Acquisition: Acquire data in positive ion mode to detect the protonated molecule [M+H]⁺.

• Data Analysis: Determine the experimental m/z value of the [M+H]⁺ ion for the solifenacin base (C₂₃H₂₆N₂O₂). Compare this value to the theoretical exact mass (362.1994 Da) to confirm the elemental composition.[10] The succinate salt will have a molecular weight of approximately 480.6 g/mol .[3]

X-ray Crystallography

Causality: Single-crystal X-ray diffraction is the definitive method for determining the absolute three-dimensional structure of a crystalline molecule, including its stereochemistry. While obtaining a suitable single crystal of the (R,R)-isomer may be challenging, this technique provides incontrovertible proof of the spatial arrangement of atoms. Powder X-ray Diffraction (PXRD) is used to characterize the bulk crystalline form.

Experimental Protocol: Single Crystal X-ray Diffraction

• Crystal Growth: Grow single crystals of (R,R)-Solifenacin Succinate suitable for diffraction, typically by slow evaporation from a saturated solution.

• Data Collection: Mount a selected crystal on a goniometer and collect diffraction data using a diffractometer with a monochromatic X-ray source.

• Structure Solution and Refinement: Process the diffraction data to solve and refine the crystal structure, yielding precise atomic coordinates, bond lengths, and angles. The results will unambiguously determine the (1R, 3'R) configuration.

For reference, the active (1S, 3'R) isomer has been characterized crystallographically.[11][12]

Table 2: Reference Crystallographic Data for Solifenacin Succinate (Active Isomer)

Parameter	Value	Source(s)
Crystal System	Monoclinic	[11][12]
Space Group	P2₁	[11][12]
a	6.477 Å	[11][12]
b	7.831 Å	[11][12]
c	23.849 Å	[11][12]
β	90.237°	[11][12]
Volume	1209.6 ų	[11][12]

Section 4: Stereoselective Chromatographic Separation

Causality: While spectroscopic methods confirm the structure, they cannot easily separate or quantify mixtures of stereoisomers. Chiral High-Performance Liquid Chromatography (HPLC) is the cornerstone technique for this purpose. It utilizes a chiral stationary phase (CSP) that interacts differently with each stereoisomer, enabling their separation.

Chiral High-Performance Liquid Chromatography (HPLC)

The selection of the CSP and mobile phase is critical for achieving baseline separation of all four stereoisomers. Polysaccharide-based columns, such as those with amylose derivatives, are highly effective for this application.[1][13] The method must be validated to be trustworthy, with system suitability tests ensuring its performance before each analysis.

Experimental Protocol: Chiral HPLC for Stereoisomer Quantification

• Instrumentation: An HPLC system equipped with a UV detector is required.[1]

• Chromatographic Conditions: Set up the system according to the parameters outlined in Table 3. These conditions are based on established and validated methods.[1][13][14]

• Standard Preparation: Accurately weigh and dissolve reference standards of each solifenacin stereoisomer in the mobile phase to create a resolution mixture and individual standards for peak identification.

• Sample Preparation: Dissolve the (R,R)-Solifenacin Succinate test sample in the mobile phase to a known concentration.

• System Suitability Test (SST):

  • Inject the resolution mixture.

  • Verify that the resolution between critical peak pairs meets the pre-defined criteria (e.g., Resolution ≥ 2.0 between the (R,R)-isomer and the active (S,R)-isomer).[1]

  • Perform at least five replicate injections of a standard solution and calculate the relative standard deviation (%RSD) for peak area and retention time (e.g., %RSD ≤ 10.0%).[1][14]

• Analysis: Once the SST passes, inject the sample solution. Identify and quantify the (R,R)-isomer and any other stereoisomeric impurities by comparing their retention times and peak areas to the standards.

Table 3: HPLC Method Parameters for Chiral Separation of Solifenacin

Parameter	Value	Source(s)
Column	Lux® 5 µm Amylose-1 (250 x 4.6 mm) or Chiralpak AD-H	[1][13][14]
Mobile Phase	n-hexane:ethanol:diethylamine (Isocratic elution)	[1][13]
Flow Rate	0.8 - 1.0 mL/min	[1][14]
Column Temperature	15 °C to 25 °C	[1][14]
Detection	UV at 220 nm	[1][13][14]
Injection Volume	10 µL	[1][14]

Section 5: Integrated Analytical Workflow

A robust structural analysis relies on an integrated approach where techniques are used in a logical sequence to build a complete and verifiable profile of the molecule.

Integrated workflow for structural analysis.

Conclusion

The comprehensive chemical structure analysis of (R,R)-Solifenacin Succinate is a multi-faceted process that necessitates the synergistic application of advanced analytical techniques. While foundational methods like NMR and mass spectrometry are indispensable for confirming the molecule's covalent framework and elemental composition, they must be complemented by stereoselective techniques. Chiral HPLC stands as the critical tool for separating and quantifying this specific diastereomer from its counterparts, ensuring its identity and purity. For absolute confirmation of its three-dimensional structure, single-crystal X-ray crystallography remains the gold standard. This integrated workflow ensures a self-validating system, providing the high degree of certainty required for pharmaceutical research, development, and quality assurance.

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• Spectrophotometric estimation of solifenacin succinate in tablet formulations - PMC. National Center for Biotechnology Information. Available at: [Link]

• Method development and validation of solifenacin succinate in pharmaceutical dosage form using first order derivative UV spectrophotometry - Ukaaz Publications. (2022). Ukaaz Publications. Available at: [Link]

• Development and validation of stability-indicating HPLC method for solifenacin succinate - AKJournals. AKJournals. Available at: [Link]

• Separation of Solifenacin Succinate Stereoisomers per USP Monograph using Lux® 5 µm Amylose-1 Column - Phenomenex. Phenomenex. Available at: [Link]

• Stability Indicating HPLC Method for Quantification of Solifenacin Succinate & Tamsulosin Hydrochloride along with Its Impurities in Tablet Dosage Form - SCIRP. SCIRP. Available at: [Link]

• Solifenacin | C23H26N2O2 | CID 154059 - PubChem. PubChem. Available at: [Link]

• Crystalline solifenacin succinate - EP2638039A1 - Google Patents. Google Patents.
• EP2305676A1 - Synthesis of solifenacin monosuccinate - Google Patents. Google Patents.

• Eco-friendly chiral HPLC method for determination of alfuzosin enantiomers and solifenacin in their newly pharmaceutical combination: Method optimization via central composite design | Request PDF - ResearchGate. ResearchGate. Available at: [Link]

• Development and validation of stability-indicating HPLC method for solifenacin succinate - AKJournals. AKJournals. Available at: [Link]

• Separation and simultaneous estimation of enantiomers and Diastereomers of muscarinic receptor antagonist Solifenacin using stability-indicating Normal-phase HPLC technique with chiral stationary phase amylose tris-(3,5-dimethylphenylcarbamate) - PubMed. National Center for Biotechnology Information. Available at: [Link]

• Crystal structure of solifenacin hydrogen succinate, C23H27N2O2(HC4H4O4) | Powder Diffraction | Cambridge Core. (2015). Cambridge Core. Available at: [Link]

• Crystal structure of solifenacin hydrogen succinate, C23H27N2O2(HC4H4O4) | Request PDF - ResearchGate. ResearchGate. Available at: [Link]

• PRODUCT MONOGRAPH PrTEVA-SOLIFENACIN® Solifenacin Succinate Tablet, 5 mg, 10mg Urinary antispasmodic Teva Canada Limited. Date. (2014). Teva Canada Limited. Available at: [Link]

• Solifenacin - Wikipedia. Wikipedia. Available at: [Link]

• Eco-friendly chiral HPLC method for determination of alfuzosin enantiomers and solifenacin in their newly pharmaceutical combination: Method optimization via central composite design | Semantic Scholar. (2021). Semantic Scholar. Available at: [Link]

• Vesicare (solifenacin succinate) tablets label - accessdata.fda.gov. (2010). U.S. Food and Drug Administration. Available at: [Link]

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• US7829715B2 - Method for producing solifenacin or salts thereof - Google Patents. Google Patents.

• Novel Bioequivalent Tablet of Solifenacin Succinate Prepared Using Direct Compression Technique for Improved Chemical Stability - PMC. (2023). National Center for Biotechnology Information. Available at: [Link]

• WO2015170237A1 - Stable solifenacin composition - Google Patents. Google Patents.

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Pharmacological Mechanism of Action of Solifenacin Succinate: A Technical Whitepaper

Executive Summary

Solifenacin succinate is a highly lipophilic, tertiary amine and a competitive muscarinic receptor antagonist widely utilized in the clinical management of Overactive Bladder (OAB) and Neurogenic Detrusor Overactivity (NDO)[1],[2]. While older antimuscarinics (e.g., oxybutynin) suffer from poor tolerability due to non-selective receptor binding, solifenacin was engineered to exhibit functional and structural selectivity for the M3 muscarinic receptor subtype[3],[4]. This whitepaper dissects the molecular pharmacology, signaling inhibition cascades, and the rigorous self-validating experimental methodologies used to characterize solifenacin's pharmacokinetic and pharmacodynamic profile.

Molecular Pharmacology & Receptor Selectivity

The physiological contraction of the urinary bladder is primarily mediated by the parasympathetic nervous system via the release of acetylcholine (ACh). The detrusor smooth muscle expresses a heterogeneous population of muscarinic receptors, predominantly M2 and M3 subtypes[4]. Although M2 receptors outnumber M3 receptors by a ratio of 3:1 in the bladder, it is the M3 receptor (CHRM3) that is the primary functional mediator of direct detrusor contraction[5],[4].

Solifenacin acts as a competitive orthosteric antagonist. By occupying the ACh binding site on the M3 receptor, it prevents endogenous cholinergic stimulation. In vitro radioligand binding assays demonstrate that solifenacin possesses a distinct selectivity profile, showing the highest affinity for the M3 receptor compared to the other four subtypes (M1, M2, M4, M5)[5],[4].

Table 1: Binding Affinities ( Ki​ ) of Solifenacin for Human Muscarinic Receptors

Receptor Subtype	Primary Tissue Localization	Solifenacin Ki​ (nM)	Selectivity Ratio (vs. M3)
M1	Central Nervous System, Gastric Glands	26	2.1x lower affinity
M2	Heart, Hindbrain, Detrusor (Indirect)	170	14.1x lower affinity
M3	Detrusor Muscle , Salivary Glands, GI Tract	12	Reference (1.0x)
M4	Striatum, Cortex	110	9.1x lower affinity
M5	Substantia Nigra, Eye	31	2.5x lower affinity

Data synthesized from in vitro radioligand receptor binding assays[5],[4].

Mechanism of Action: The M3 Signaling Cascade

The M3 receptor is a G-protein coupled receptor (GPCR) that specifically couples to the Gq/11​ alpha subunit. When acetylcholine binds to the M3 receptor, it triggers a conformational change that activates Phospholipase C (PLC). PLC subsequently hydrolyzes phosphatidylinositol 4,5-bisphosphate ( PIP2​ ) into two secondary messengers: diacylglycerol (DAG) and inositol 1,4,5-trisphosphate ( IP3​ )[5].

IP3​ diffuses through the cytosol and binds to IP3​ receptors on the sarcoplasmic reticulum, triggering a massive release of intracellular calcium ( Ca2+ ). This calcium spike initiates actin-myosin crosslinking, resulting in the smooth muscle contraction responsible for urgency and incontinence episodes[1],[5]. Solifenacin halts this cascade at the apex by competitively blocking the M3 receptor.

Fig 1: M3 Receptor Gq/11 signaling cascade and the competitive inhibition by Solifenacin.

Experimental Validation: Radioligand Binding Assay Protocol

To establish the trustworthiness and exact Ki​ values of solifenacin, pharmacologists utilize a self-validating Radioligand Receptor Binding Assay . Below is the step-by-step methodology, emphasizing the strict causality behind each experimental choice.

Step-by-Step Methodology

• Cell Line Selection & Membrane Preparation : Chinese Hamster Ovary (CHO) cells stably transfected with human CHRM1 through CHRM5 genes are harvested and homogenized.

  • Causality: CHO cells naturally lack endogenous muscarinic receptors. This provides a "clean background," ensuring that any radioligand binding observed is strictly attributable to the specific human receptor subtype being tested.

• Ligand Selection ( [3H] NMS) : Cell membranes are incubated with a fixed concentration of [3H] N-methylscopolamine ( [3H] NMS).

  • Causality: [3H] NMS is a hydrophilic, quaternary amine antagonist. Unlike lipophilic ligands, it cannot cross the lipid bilayer. This restricts the assay solely to cell-surface receptors, preventing confounding background noise from internalized receptors[6],[7].

• Competitive Incubation : Solifenacin is added in logarithmic concentration gradients (e.g., 10−10 to 10−5 M).

  • Causality: To generate a reliable displacement curve, the unlabeled test compound (solifenacin) must compete with the radioligand for the exact same orthosteric binding site until thermodynamic steady-state equilibrium is reached (typically 60 minutes at 25°C).

• Rapid Filtration & Washing : The reaction is abruptly terminated by rapid vacuum filtration through GF/C glass fiber mats, followed by immediate washing with ice-cold buffer.

  • Causality: Rapid filtration physically separates the receptor-bound ligand from the free ligand in solution. Using ice-cold buffer is critical because low temperatures drastically reduce the dissociation rate constant ( koff​ ) of the bound ligand, preserving the integrity of the equilibrium state during the wash step.

• Quantification & Cheng-Prusoff Conversion : Retained radioactivity is measured via liquid scintillation counting. The IC50​ is determined and converted to the absolute inhibition constant ( Ki​ ) using the Cheng-Prusoff equation: Ki​=IC50​/(1+[L]/Kd​) .

  • Causality: The IC50​ is a relative value dependent on the specific radioligand concentration ( [L] ) used in the assay. Converting it to Ki​ yields an absolute thermodynamic value representing the drug's true affinity, allowing for standardized, self-validating comparisons across different laboratories.

Fig 2: Methodological workflow and causality of the Radioligand Receptor Binding Assay.

In Vivo Pharmacodynamics & Tissue Selectivity

While M3 receptors are responsible for bladder contraction, they are also heavily expressed in the salivary glands and gastrointestinal tract. Non-selective blockade of these receptors leads to the classic anticholinergic side effects: dry mouth and constipation[2],[6].

Solifenacin exhibits a unique tissue selectivity that extends beyond its receptor binding profile. In intracellular Ca2+ mobilization studies using isolated rat tissues, solifenacin inhibited carbachol-induced calcium spikes with a pKi​ of 8.12 in bladder smooth muscle cells, compared to a pKi​ of 7.57 in salivary gland cells[5]. This represents a 3.6-fold greater potency for the bladder over the salivary gland [5]. This functional tissue selectivity provides a wider therapeutic window, significantly reducing the incidence and severity of dry mouth compared to older agents[6],[4].

Pharmacokinetics & Metabolism

Solifenacin succinate is formulated as a highly lipophilic oral tablet or suspension. It exhibits predictable, dose-linear pharmacokinetics across its therapeutic range (5 mg to 10 mg)[8].

The drug is extensively metabolized in the liver, primarily by the cytochrome P450 3A4 (CYP3A4) isoenzyme[2],[3]. It yields one pharmacologically active metabolite (4R-hydroxy solifenacin) and three inactive metabolites[3]. Because of its reliance on CYP3A4, co-administration with potent CYP3A4 inhibitors (e.g., ketoconazole) significantly increases the Area Under the Curve (AUC) of solifenacin, necessitating dose adjustments[2],[3].

Table 2: Key Pharmacokinetic Parameters

Parameter	Value / Description	Clinical Implication
Absolute Bioavailability	~90%[9],[8]	Highly efficient oral absorption; unaffected by food intake.
Tmax​ (Time to Peak)	3 to 8 hours[5],[6]	Gradual onset reduces peak-dose side effects.
Cmax​ (Steady State)	32.3 ng/mL (5mg); 62.9 ng/mL (10mg)[6]	Dose-proportional systemic exposure.
Volume of Distribution ( Vd​ )	600 L[9],[6]	Extensive tissue distribution due to high lipophilicity.
Plasma Protein Binding	93% - 96%[9],[4]	High binding limits free-drug fluctuations.
Terminal Half-Life ( t1/2​ )	45 to 68 hours[3],[9]	Supports a convenient once-daily dosing regimen.
Renal Excretion	~7% to 15% unchanged in urine[6],[8]	Minor renal clearance; active drug in urine may provide localized luminal M3 blockade[9],[6].

References

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• Efficacy of Solifenacin in "de novo" urgency frequency syndrome , SciSpace. URL:[Link]

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A Deep Dive into the M3 Muscarinic Receptor Binding Affinity of (R,R)-Solifenacin: A Technical Guide

This guide provides a comprehensive technical overview of the binding affinity of (R,R)-Solifenacin for the M3 muscarinic acetylcholine receptor (mAChR). It is intended for researchers, scientists, and professionals in drug development seeking a detailed understanding of the molecular interactions and the methodologies used to characterize this important therapeutic agent. We will explore the fundamental principles of its enantioselective binding, provide detailed experimental protocols for affinity determination, and discuss the functional implications of its high affinity for the M3 receptor subtype.

Introduction: Solifenacin and the M3 Muscarinic Receptor

Solifenacin is a competitive muscarinic receptor antagonist widely used in the treatment of overactive bladder (OAB). Its therapeutic efficacy stems from its ability to inhibit the action of acetylcholine on muscarinic receptors in the detrusor muscle of the bladder, leading to muscle relaxation and an increase in bladder capacity.

Solifenacin possesses two chiral centers, and its clinically used form is the succinate salt of a single enantiomer, specifically (+)-(1S,3′R)-quinuclidin-3′-yl-1-phenyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate. This stereospecificity is crucial for its high-affinity interaction with the target receptor.

The M3 muscarinic receptor, a member of the G-protein coupled receptor (GPCR) superfamily, is the primary target of solifenacin in the bladder. Activation of M3 receptors by acetylcholine initiates a signaling cascade that results in smooth muscle contraction. By blocking this interaction, solifenacin effectively alleviates the symptoms of OAB. Understanding the precise binding affinity of (R,R)-Solifenacin to the M3 receptor is therefore fundamental to comprehending its mechanism of action and optimizing its therapeutic use.

Enantioselectivity and Binding Affinity Profile

Solifenacin exhibits a distinct binding profile across the five human muscarinic receptor subtypes (M1-M5). Notably, it displays the highest affinity for the M3 receptor subtype. This selectivity is a key factor in its favorable therapeutic window, minimizing off-target effects.

A radioligand binding assay using human recombinant muscarinic receptors has been employed to determine the inhibitory constant (Ki) of solifenacin for each subtype. The Ki value represents the concentration of the drug that occupies 50% of the receptors in the absence of the natural ligand and is an inverse measure of binding affinity (a lower Ki indicates a higher affinity).

Muscarinic Receptor Subtype	Ki (nM)
M1	26
M2	170
M3	12
M4	110
M5	31
Data from a radioligand receptor binding assay for solifenacin.

As the data illustrates, solifenacin's affinity for the M3 receptor is significantly higher than for the other subtypes, particularly the M2 receptor, which is also present in the bladder and the heart. This M3-selectivity is thought to contribute to its clinical efficacy with a reduced incidence of certain side effects.

Determining Binding Affinity: A Methodological Deep Dive

The cornerstone for quantifying the binding affinity of (R,R)-Solifenacin to the M3 receptor is the in vitro radioligand competition binding assay. This technique provides a robust and sensitive method to measure the interaction between a ligand and its receptor.

Principle of the Competition Binding Assay

The assay operates on the principle of competition between a radiolabeled ligand (the "tracer") and an unlabeled test compound (the "competitor," in this case, (R,R)-Solifenacin) for a finite number of receptors. By measuring the concentration of the unlabeled compound required to displace 50% of the specifically bound radioligand (the IC50 value), we can calculate its inhibitory constant (Ki).

Experimental Workflow

The following diagram outlines the key steps in a typical M3 receptor competition binding assay:

Experimental workflow for M3 receptor competition binding assay.

Detailed Step-by-Step Protocol

This protocol is a representative example for determining the Ki of (R,R)-Solifenacin at the human M3 muscarinic receptor.

Materials:

• Cell Membranes: Membranes prepared from a stable cell line expressing the human M3 muscarinic receptor (e.g., Chinese Hamster Ovary (CHO) or Human Embryonic Kidney (HEK293) cells).

• Radioligand: [³H]-N-methylscopolamine ([³H]-NMS), a non-selective muscarinic antagonist.

• Test Compound: (R,R)-Solifenacin succinate.

• Reference Compound: A known muscarinic antagonist (e.g., Atropine) for determining non-specific binding.

• Assay Buffer: Typically 50 mM Tris-HCl, 10 mM MgCl₂, 1 mM EDTA, pH 7.4.

• Wash Buffer: Ice-cold 50 mM Tris-HCl, pH 7.4.

• 96-well Plates: For setting up the assay.

• Glass Fiber Filters: (e.g., GF/C) pre-soaked in a solution like 0.5% polyethyleneimine (PEI) to reduce non-specific binding.

• Filtration Apparatus: A cell harvester to rapidly separate bound and free radioligand.

• Liquid Scintillation Counter: For quantifying radioactivity.

Procedure:

• Preparation of Reagents:

  • Prepare a stock solution of (R,R)-Solifenacin and the reference compound (e.g., 10 mM in DMSO).

  • Perform serial dilutions of the test and reference compounds in assay buffer to achieve a range of concentrations.

  • Dilute the [³H]-NMS in assay buffer to a working concentration (typically near its Kd for the M3 receptor).

  • Thaw the M3 receptor-containing cell membranes on ice and dilute to the desired concentration in assay buffer.

• Assay Setup (in a 96-well plate):

  • Total Binding (TB) wells: Add a known volume of assay buffer.

  • Non-Specific Binding (NSB) wells: Add a high concentration of the reference compound (e.g., 10 µM Atropine).

  • Competition wells: Add the different dilutions of (R,R)-Solifenacin.

  • To all wells, add the diluted [³H]-NMS.

  • Initiate the binding reaction by adding the diluted cell membrane preparation to all wells.

• Incubation:

  • Incubate the plate at room temperature for a sufficient time to reach equilibrium (e.g., 90-120 minutes) with gentle agitation.

• Filtration and Washing:

  • Terminate the incubation by rapidly filtering the contents of each well through the pre-soaked glass fiber filters using a cell harvester.

  • Quickly wash the filters with ice-cold wash buffer to remove unbound radioligand.

• Quantification:

  • Dry the filters completely.

  • Place the filters in scintillation vials, add scintillation fluid, and measure the radioactivity in a liquid scintillation counter.

Data Analysis

• Determine Specific Binding:

  • Specific Binding = Total Binding (cpm) - Non-Specific Binding (cpm)

• Generate a Competition Curve:

  • Plot the percentage of specific binding against the logarithm of the (R,R)-Solifenacin concentration.

• Determine the IC50:

  • The IC50 is the concentration of (R,R)-Solifenacin that inhibits 50% of the specific binding of [³H]-NMS. This value is determined from the competition curve using non-linear regression analysis.

• Calculate the Ki using the Cheng-Prusoff Equation:

  • The Cheng-Prusoff equation corrects the IC50 for the concentration and affinity of the radioligand used in the assay.

  • Ki = IC50 / (1 + [L]/Kd)

    • Ki: Inhibitory constant of (R,R)-Solifenacin.

    • IC50: Concentration of (R,R)-Solifenacin that inhibits 50% of specific radioligand binding.

    • [L]: Concentration of the radioligand ([³H]-NMS) used in the assay.

    • Kd: Dissociation constant of the radioligand for the M3 receptor.

Functional Consequences of High-Affinity M3 Receptor Binding

The high-affinity binding of (R,R)-Solifenacin to the M3 receptor translates into potent functional antagonism. The M3 receptor primarily couples to the Gq/11 family of G proteins.

M3 Receptor Signaling Pathway

The following diagram illustrates the canonical signaling pathway activated by acetylcholine at the M3 receptor and its inhibition by (R,R)-Solifenacin.

M3 receptor signaling and its inhibition by (R,R)-Solifenacin.

Functional Assays

The antagonistic effect of (R,R)-Solifenacin can be quantified using various functional assays that measure the downstream consequences of M3 receptor activation. These include:

• Calcium Mobilization Assays: M3 receptor activation leads to an increase in intracellular calcium concentration. Fluorometric assays using calcium-sensitive dyes can be employed to measure the inhibitory effect of solifenacin on agonist-induced calcium release.

• Phosphoinositide (PI) Turnover Assays: The activation of phospholipase C by the M3 receptor leads to the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2). Measuring the accumulation of inositol phosphates (IPs) provides a direct readout of M3 receptor activity, which is inhibited by solifenacin.

• Reporter Gene Assays: Cell lines can be engineered to express a reporter gene (e.g., luciferase) under the control of a response element that is activated by the M3 signaling pathway, such as the Nuclear Factor of Activated T-cells (NFAT) response element.

Conclusion

The high binding affinity and selectivity of (R,R)-Solifenacin for the M3 muscarinic receptor are the cornerstones of its therapeutic success in treating overactive bladder. This technical guide has provided a detailed examination of its binding characteristics, the methodologies used for their determination, and the functional consequences of this interaction. A thorough understanding of these principles is essential for the continued development of novel and improved therapies targeting the muscarinic receptor family. The provided protocols and conceptual frameworks serve as a valuable resource for researchers and drug development professionals in this field.

References

• Cheng-Prusoff Equation. Canadian Society of Pharmacology and Therapeutics (CSPT). [Link]

• Muscarinic Receptor 3 stable expressing U2OS Cell Line. AS ONE INTERNATIONAL. [Link]

• Human M3 Muscarinic Acetylcholine Receptor GIPR Cell Line. Charles River Laboratories. [Link]

• determination of KB or Ki from IC50. A closer look at the Cheng-Prusoff equation, the Schild plot and related power equations. PubMed. [Link]

• On the Calculation Formula for the Binding Inhibition Constant Ki. 香川大学農学部 ケミカルバイオロジー研究室. [Link]

• (PDF) In Vitro Muscarinic Receptor Radioligand-Binding Assays. ResearchGate. [Link]

• Muscarinic Acetylcholine Receptor (mAChR) M3 /NFAT Luciferase Reporter HEK293 Cell Line. BPS Bioscience. [Link]

• Ligand-Specific Changes in M3 Muscarinic Acetylcholine Receptor Structure Detected by a Disulfide Scanning Strategy. Biochemistry. [Link]

• M3 Muscarinic Acetylcholine Receptor Assay. Innoprot. [Link]

• Muscarinic receptor binding, plasma concentration and inhibition of salivation after oral administration of a novel antimuscarinic agent, solifenacin succinate in mice. PMC. [Link]

• (PDF) Pharmacological Characterization of a New Antimuscarinic Agent, Solifenacin Succinate, in Comparison with Other Antimuscarinic Agents. ResearchGate. [Link]

• Structure and Dynamics of the M3 Muscarinic Acetylcholine Receptor. PMC. [Link]

• Optimization of a muscarinic M3-receptor assay using frozen CHO cells on the FlexStation 3 reader. Molecular Devices. [Link]

• Pharmacological characterization of a new antimuscarinic agent, solifenacin succinate, in comparison with other antimuscarinic agents. PubMed. [Link]

• In vitro muscarinic receptor radioligand-binding assays. PubMed. [Link]

• Comparison of muscarinic receptor selectivity of solifenacin and oxybutynin in the bladder and submandibular gland of muscarinic. Ovid. [Link]

• SOLIFENACIN. [Link]

• Solifenacin: a new drug for the treatment of overactive bladder and detrusor overactivity. Open Access Journals. [Link]

• Muscarinic Receptor Binding in Rat Bladder Urothelium and Detrusor Muscle by Intravesical Solifenacin. J-Stage. [Link]

• Characterization of Bladder Selectivity of Antimuscarinic Agents on the Basis of In Vivo Drug-Receptor Binding. International Neurourology Journal. [Link]

• Characterization of bladder selectivity of antimuscarinic agents on the basis of in vivo drug-receptor binding. PubMed. [Link]

Physicochemical Properties and Analytical Workflows of (R,R)-Solifenacin Succinate: An In-Depth Technical Guide

Executive Summary

As pharmaceutical regulatory frameworks increasingly demand absolute stereochemical purity, the characterization and control of chiral impurities have become paramount. Solifenacin Succinate, an active pharmaceutical ingredient (API) commercialized for the treatment of overactive bladder, is formulated exclusively as the pure (1S,3'R)-stereoisomer. During its synthesis, stereoisomeric byproducts such as (R,R)-Solifenacin Succinate (pharmacopeial designation: Solifenacin EP Impurity G) can emerge.

As a Senior Application Scientist, I have structured this whitepaper to bridge the gap between theoretical physicochemical properties and applied analytical workflows. This guide provides a mechanistic breakdown of the (R,R)-stereoisomer, detailing its physical characteristics, its behavior within the muscarinic signaling pathway, and a self-validating chromatographic protocol for its baseline resolution from the API.

Chemical Identity and Structural Significance

Solifenacin is a competitive muscarinic M3 receptor antagonist. The spatial orientation of its quinuclidine ring and 1-phenyl-1,2,3,4-tetrahydroisoquinoline moiety dictates its receptor affinity. While the (1S,3'R)-isomer exhibits optimal binding thermodynamics, the (R,R)-diastereomer presents a distinct 3D conformation that alters its pharmacological profile and necessitates strict pharmacopeial monitoring .

Table 1: Physicochemical Profile of (R,R)-Solifenacin Succinate

To facilitate rapid reference for formulation and analytical scientists, the critical physicochemical parameters of the (R,R)-isomer are summarized below, synthesized from certified reference material data .

Property	Value / Description
Chemical Name	(1R)-(3R)-1-Azabicyclo[2.2.2]oct-3-yl 3,4-Dihydro-1-phenyl-2(1H)-isoquinolinecarboxylate butanedioic acid
Common Synonyms	Solifenacin EP Impurity G; (1R,3'R)-Solifenacin Succinate
CAS Number (Succinate Salt)	862207-70-3
CAS Number (Free Base)	740780-79-4
Molecular Formula	C₂₇H₃₂N₂O₆ (Salt) / C₂₃H₂₆N₂O₂ (Free Base)
Molecular Weight	480.55 g/mol (Salt) / 362.48 g/mol (Free Base)
Appearance	White to light-yellow crystalline powder
Hygroscopicity	Highly hygroscopic (requires desiccated storage at 2-8 °C)
Solubility	Freely soluble in methanol, DMSO, and water (at room temp)

Mechanistic Pharmacology: The M3 Receptor Pathway

The therapeutic efficacy of Solifenacin hinges on its ability to competitively block acetylcholine at the muscarinic M3 receptors located in the detrusor muscle of the bladder . Stereoisomers like (R,R)-Solifenacin act as competitive ligands but lack the optimized spatial geometry required for maximum orthosteric inhibition.

Understanding this pathway is critical for toxicologists and pharmacologists evaluating the impact of chiral impurities on off-target effects or reduced efficacy.

Fig 1: Muscarinic M3 receptor signaling pathway and competitive antagonism by Solifenacin isomers.

Stereoisomeric Separation: Analytical Methodology

Quantifying (R,R)-Solifenacin Succinate requires a robust chiral High-Performance Liquid Chromatography (HPLC) method. According to the USP monograph, the analytical system must resolve the (R,R)-stereoisomer from the active (1S,3'R)-API with a resolution ( Rs​ ) of Not Less Than (NLT) 2.0 .

Causality of Experimental Choices

• Chiral Stationary Phase (CSP): We utilize an Amylose tris(3,5-dimethylphenylcarbamate) column (e.g., Lux 5 µm Amylose-1). Why? The amylose backbone forms a helical cavity. The carbamate linkages provide hydrogen-bonding sites, while the phenyl rings offer π−π interaction sites. The differing 3D geometries of the (R,R) and (1S,3'R) isomers result in transient diastereomeric complexes of varying thermodynamic stabilities, enabling baseline separation.

• Thermal Regulation (15 °C): While the USP suggests ambient temperatures, we explicitly lower the column compartment to 15 °C. Why? Enantioseparation is an enthalpy-driven process ( ΔH<0 ). Lowering the temperature minimizes the entropic penalty ( TΔS ), making the enthalpic difference ( ΔΔH ) the dominant driver. This thermodynamic shift drastically sharpens peak shape and pushes the resolution ( Rs​ ) up to ~13.0, building a massive buffer against system failure .

Self-Validating HPLC Workflow

The following protocol is designed as a self-validating system . The workflow incorporates an automated System Suitability Test (SST) gate; if the physical chemistry of the column degrades and fails the resolution criteria, the sequence halts automatically, preventing the generation of false-positive purity data.

Fig 2: Self-validating HPLC workflow for the stereoisomeric separation of Solifenacin Succinate.

Step-by-Step Execution Protocol

• Mobile Phase Preparation: Prepare an isocratic mobile phase mixture optimized for amylose-based chiral recognition (typically Hexane/Ethanol/Diethylamine mixtures, per USP <621> allowable adjustments). Degas via ultrasonication for 15 minutes.

• System Equilibration: Install a Lux 5 µm Amylose-1 (250 x 4.6 mm) column. Set the column oven strictly to 15 °C. Equilibrate with the mobile phase at a flow rate of 1.0 mL/min until baseline UV absorbance (210-220 nm) is stable.

• System Suitability Testing (The Validation Gate):

  • Inject 10 µL of the SST resolution mixture containing (1S,3'R)-Solifenacin, (R,R)-Solifenacin, (S,S)-Solifenacin, and (R,S)-Solifenacin.

  • Automated Logic Check: The Chromatography Data System (CDS) must calculate Rs​ between the (R,R)-isomer and the API peak.

  • Causality: If Rs​≥2.0 , the transient diastereomeric interactions are thermodynamically stable, and the system proceeds. If Rs​<2.0 , the system aborts the run, indicating potential CSP degradation or mobile phase evaporation.

• Sample Analysis: Inject the unknown API batch samples. Quantify the (R,R)-Solifenacin Succinate peak area relative to the API using validated response factors.

• Column Wash: Post-analysis, flush the column with a high-polarity solvent (e.g., 100% Ethanol) to remove strongly retained lipophilic matrix components, preserving the chiral cavities for future runs.

Conclusion

The physicochemical characterization and analytical control of (R,R)-Solifenacin Succinate are non-negotiable elements in the lifecycle management of Solifenacin-based therapeutics. By understanding the thermodynamic drivers of chiral recognition and implementing self-validating, temperature-controlled chromatographic workflows, analytical scientists can ensure absolute data integrity and safeguard patient safety against off-target stereoisomeric effects.

References

• Phenomenex. Separation of Solifenacin Succinate Stereoisomers per USP Monograph using Lux 5 µm Amylose-1 Column. Available at: [Link]

• National Center for Biotechnology Information (PubChem). PubChem Compound Summary for CID 216457, Solifenacin Succinate. Available at:[Link]

• U.S. Food and Drug Administration (FDA). VESIcare (solifenacin succinate) Tablets - Clinical Pharmacology Labeling. Available at:[Link]

Crystal structure and polymorphism of Solifenacin Succinate

Solid-State Architecture of Solifenacin Succinate: A Technical Guide to Crystal Structure, Polymorphism, and Phase Characterization

Introduction: The Criticality of Solid-State Control

Solifenacin succinate, chemically designated as (3R)-1-azabicyclo[2.2.2]oct-3-yl-(1S)-1-phenyl-3,4-dihydroisoquinoline-2-(1H)-carboxylate succinate, is a highly selective muscarinic M3 receptor antagonist widely prescribed for the management of overactive bladder (OAB) syndrome[1]. In the realm of pharmaceutical development, the solid-state architecture of an active pharmaceutical ingredient (API) dictates its macroscopic properties, including aqueous solubility, hygroscopicity, powder flowability, and chemical stability. Polymorphism—the ability of a molecule to crystallize into multiple distinct lattice arrangements—requires rigorous control to ensure batch-to-batch clinical efficacy and to navigate complex intellectual property landscapes[1].

The Polymorphic Landscape of Solifenacin Succinate

The crystallization of solifenacin succinate is governed by a delicate balance between thermodynamic stability and kinetic trapping. Depending on the solvent system, supersaturation generation rate, and thermal history, the API can adopt multiple solid-state forms.

• Form I (Thermodynamically Stable): The reference crystalline form, characterized by a highly ordered, low-energy crystal lattice[1]. It is typically precipitated from highly polar solvent systems where extensive hydrogen bonding guides the molecules into their most stable conformation.

• Form II (Kinetically Trapped/Metastable): A metastable polymorph generated under specific kinetic conditions[1]. The use of moderately polar, aprotic solvents restricts the hydrogen-bonding network, altering nucleation kinetics and forcing the lattice into a higher-energy arrangement.

• Amorphous Form: A highly disordered state lacking long-range periodicity[1]. It possesses the highest apparent solubility but requires stabilization in the final formulation to prevent spontaneous recrystallization.

Table 1: Quantitative Crystallographic Signatures of Solifenacin Succinate Forms

Solid-State Form	Primary PXRD Peaks (°2θ ±0.2)	Secondary PXRD Peaks (°2θ ±0.2)	Thermodynamic State
Form I	3.9, 11.2, 14.3, 18.8	7.6, 19.3, 21.1, 23.2, 25.2	Stable
Form II	4.3, 14.7, 16.2	11.7, 18.3, 19.9, 22.3, 23.7, 25.6	Metastable
Amorphous	None (Broad Halo Pattern)	N/A	Disordered

Data synthesized from crystallographic characterizations detailing solifenacin succinate polymorphs[1].

Experimental Methodologies: Self-Validating Protocols

As a Senior Application Scientist, it is imperative to design protocols that are not merely procedural, but self-validating. Understanding the causality behind each step ensures reproducibility and scientific integrity.

Protocol A: Solvent-Mediated Crystallization of Form II Causality: Methyl acetate (MeOAc) and methyl t-butyl ether (MTBE) are chosen because their aprotic nature prevents the extensive solvation of the succinate counterion. This drives the rapid nucleation of the metastable Form II before the system has the thermal energy or time to relax into the Form I lattice[1].

• Dissolution: Suspend solifenacin base in MeOAc or MTBE at 20°C to 25°C until a homogenous, supersaturated solution is achieved[1].

• Salt Formation: Introduce a stoichiometric equivalent of succinic acid. The acid-base reaction triggers immediate supersaturation of the solifenacin succinate salt[1].

• Kinetic Slurrying: Stir the resulting slurry for 0.5 to 3 hours at ambient temperature[1]. Crucial: Prolonged slurrying may induce a solvent-mediated phase transformation (Ostwald ripening) to Form I.

• In-Process Validation: Extract a 10 mg aliquot of the wet cake and subject it to rapid Powder X-Ray Diffraction (PXRD). The emergence of a distinct peak at 4.3° 2θ confirms Form II nucleation. If a peak at 3.9° 2θ is detected, the batch is transforming and must be filtered immediately.

• Isolation: Recover the crystals via vacuum filtration and dry at 50°C under vacuum to arrest any further phase transition[1].

Protocol B: Generation of Amorphous Solifenacin Succinate via Lyophilization Causality: Flash-freezing an aqueous solution kinetically traps the API molecules in a disordered state. Subsequent sublimation removes the solvent without providing the thermal energy required for the molecules to organize into a crystal lattice[1].

• Aqueous Solvation: Dissolve crystalline solifenacin succinate completely in high-purity, deionized water[1].

• Thermal Arrest: Flash-freeze the solution using liquid nitrogen. The rapid cooling rate prevents ice crystal expansion from templating API crystallization.

• Sublimation: Subject the frozen matrix to high vacuum lyophilization for 24-48 hours[1].

• Self-Validation: Analyze the resulting powder using Polarized Light Microscopy (PLM). The complete absence of birefringence confirms the lack of long-range crystallographic order. Subsequent Differential Scanning Calorimetry (DSC) must exhibit a distinct glass transition temperature ( Tg​ ) and an absence of a sharp melting endotherm.

Orthogonal Characterization Workflow

To ensure absolute scientific integrity, polymorph identification must rely on orthogonal techniques. PXRD defines the lattice periodicity, DSC maps the thermal transitions (melting point, polymorphic transitions), and FTIR elucidates the specific hydrogen-bonding networks unique to each crystal packing arrangement[2].

Orthogonal characterization workflow for Solifenacin Succinate polymorph identification.

Synthesis of the Solifenacin Intermediate

The polymorphic purity of the final API is heavily dependent on the purity of its precursors. The key intermediate, 1(S)-phenyl-1,2,3,4-tetrahydroisoquinoline ((S)-IQL), also exhibits polymorphism[3]. Controlling the solid-state form of (S)-IQL (e.g., isolating the specific crystalline form characterized by PXRD peaks at 10.2, 12.4, 15.4, and 16.3° 2θ) improves the flowability and performance of the subsequent coupling reaction with 3(R)-quinuclidinol[3]. This prevents impurity carryover into the final solifenacin succinate crystallization matrix, ensuring the structural integrity of the final API[3].

Conclusion

The rigorous control of Solifenacin Succinate's solid-state architecture is not merely a regulatory checkbox; it is a fundamental scientific requirement that dictates the drug's in vivo performance and stability. By employing causality-driven, self-validating crystallization protocols and orthogonal characterization workflows, researchers can reliably isolate Form I, Form II, or amorphous phases, ensuring robust formulation development and secure intellectual property positioning.

References

• Process for preparing polymorphic forms of solifenacin succinate.Google Patents (US20080114028A1).
• An improved process for the preparation of solifenacin and its pharmaceutically acceptable salts thereof.Google Patents (WO2009139002A2).
• Polymorphs of solifenacin intermediate.Google Patents (US20080114029A1).

Sources

• 1. US20080114028A1 - Process for preparing polymorphic forms of solifenacin succinate - Google Patents [patents.google.com]
• 2. WO2009139002A2 - An improved process for the preparation of solifenacin and its pharmaceutically acceptable salts thereof - Google Patents [patents.google.com]
• 3. US20080114029A1 - Polymorphs of solifenacin intermediate - Google Patents [patents.google.com]

Thermodynamic stability of (R,R)-Solifenacin Succinate polymorphs

An In-Depth Technical Guide to the Thermodynamic Stability of (R,R)-Solifenacin Succinate Polymorphs

Authored by: Gemini, Senior Application Scientist

Abstract

The solid-state properties of an active pharmaceutical ingredient (API) are of paramount importance in drug development, directly influencing manufacturability, stability, and bioavailability. Solifenacin succinate, a selective M3-receptor antagonist for treating overactive bladder, is known to exist in multiple solid forms, including crystalline polymorphs and an amorphous state.[1] This guide provides a comprehensive technical overview of the thermodynamic stability of (R,R)-Solifenacin Succinate polymorphs. It delves into the fundamental principles of polymorphism, details the experimental methodologies for determining relative stability, and discusses the critical implications for pharmaceutical development. This document is intended for researchers, scientists, and drug development professionals engaged in the solid-state characterization and formulation of solifenacin succinate.

The Critical Role of Polymorphism in Pharmaceutical Sciences

Polymorphism is the ability of a solid material to exist in more than one crystal structure.[2] These different crystalline forms, or polymorphs, share the same chemical composition but possess distinct arrangements of molecules in the crystal lattice. This structural difference can lead to significant variations in physicochemical properties, including:

• Solubility and Dissolution Rate: Different polymorphs can exhibit different solubilities.[3] A more soluble, metastable form may offer enhanced bioavailability, but it carries the risk of converting to a more stable, less soluble form over time.[4]

• Thermodynamic Stability: At any given temperature and pressure, only one polymorph is thermodynamically the most stable.[3] Less stable, or metastable, forms possess higher free energy.

• Mechanical Properties: Properties like flowability, compaction, and hardness can vary between polymorphs, impacting tablet manufacturing and formulation processes.[1]

• Melting Point: Each polymorph typically has a distinct melting point.

The discovery and characterization of all possible polymorphic forms and the determination of their relative thermodynamic stability are mandated by regulatory agencies like the FDA and are crucial for selecting the optimal solid form for development.[4][5] This ensures the safety, efficacy, and consistency of the final drug product throughout its shelf life.

Known Polymorphs of (R,R)-Solifenacin Succinate

Solifenacin succinate has been reported to exist in at least two crystalline forms, commonly referred to as Form I and Form II, in addition to an amorphous form.[1] The primary technique for distinguishing these forms is Powder X-ray Diffraction (PXRD), which provides a unique fingerprint for each crystal structure.

Form	Characteristic PXRD Peaks (2Θ ± 0.2°)	Reference
Crystalline Form I	Manufactured by multiple suppliers as the primary stable form.	[6]
Crystalline Form II	Characterized by peaks at approximately 4.3, 14.7, and 16.2.	[1]
Amorphous Form	Lacks a defined PXRD pattern, generated during processes like wet granulation or lyophilization.	[1][7]

Note: The patent literature also describes a crystalline form characterized by peaks at 3.9, 11.2, 14.3, and 18.8° ± 0.2° 2Θ, which appears distinct from Form II.[1] For the purpose of this guide, the most critical relationship to establish is that of the thermodynamically most stable commercial form. Public assessment reports indicate that the active substance is typically manufactured as Form I.[6]

Determining Thermodynamic Stability: Principles and Relationships

The thermodynamic relationship between polymorphs can be either monotropic or enantiotropic.

• Monotropic System: One polymorph is the most stable form at all temperatures below the melting point. The other forms are metastable and will tend to convert to the stable form over time.

• Enantiotropic System: There is a transition temperature at which the stability order reverses. One form is stable below this temperature, and the other is stable above it.[8]

The relative stability of polymorphs is a function of their Gibbs free energy. The form with the lowest free energy is the most stable. This stability is directly reflected in the solubility; the most stable polymorph is the least soluble at a given temperature.[9]

Caption: Interplay of techniques for thermodynamic stability assessment.

Experimental Protocols for Stability Determination

To authoritatively determine the most stable polymorphic form of (R,R)-Solifenacin Succinate, a series of well-designed experiments are required.

Slurry Conversion Experiment

This is the most definitive method for determining the thermodynamically stable form in a given solvent at a specific temperature. The principle relies on solvent-mediated transformation: the metastable form, being more soluble, will dissolve and recrystallize as the more stable, less soluble form until equilibrium is reached.[9]

Protocol: Competitive Slurry Conversion

• Preparation: Accurately weigh an equimolar mixture of Solifenacin Succinate Form I and Form II.

• Solvent Selection: Choose a solvent (or multiple solvents in parallel experiments) in which both forms have moderate solubility. Solvents that yield solubilities greater than 8 mM often facilitate faster conversion.[9][10] Suitable candidates could include acetone, ethanol, or ethyl acetate.

• Slurry Creation: Place the polymorphic mixture into a vial and add the selected solvent to create a mobile slurry (a suspension of excess solid in a saturated solution).

• Agitation & Temperature Control: Seal the vial and place it on a shaker or magnetic stirrer in a temperature-controlled environment (e.g., 25°C). Constant agitation is crucial to ensure continuous dissolution and crystallization.[9]

• Sampling: At predetermined time intervals (e.g., 24, 48, 72 hours, and 1 week), withdraw a small aliquot of the slurry.

• Solid Phase Analysis: Immediately filter the solid from the withdrawn sample to prevent further transformation. After drying, analyze the solid phase using PXRD.

• Interpretation: The PXRD patterns will show the relative amounts of each polymorph over time. The form that increases in proportion while the other diminishes is the more stable form under those conditions. The experiment is complete when the sample consists entirely of a single polymorphic form.

Sources

• 1. WO2008013851A2 - Processes for preparing polymorphic forms of solifenacin succinate - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. Control of Solid-State Characteristics of the Active Pharmaceutical Ingredients: Polymorphism - GBMSA [gbmsa.org.za]
• 4. Polymorph Impact on the Bioavailability and Stability of Poorly Soluble Drugs [mdpi.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. geneesmiddeleninformatiebank.nl [geneesmiddeleninformatiebank.nl]
• 7. EP2902017A1 - Stable pharmaceutical composition comprising solifenacin, and method for preparing the same - Google Patents [patents.google.com]
• 8. hilarispublisher.com [hilarispublisher.com]
• 9. improvedpharma.com [improvedpharma.com]
• 10. researchgate.net [researchgate.net]

Molecular Docking Studies of Solifenacin Succinate with Muscarinic Receptors: Structural Basis for M3 Selectivity

Executive Summary

Solifenacin succinate is a highly potent, competitive muscarinic receptor antagonist engineered primarily for the clinical management of Overactive Bladder (OAB)[1]. The therapeutic viability of antimuscarinic agents heavily depends on their subtype selectivity. Because the five muscarinic acetylcholine receptor subtypes (M1–M5) share a highly conserved orthosteric binding pocket, achieving selectivity is a profound structural challenge[2]. This technical guide elucidates the molecular mechanics and computational docking workflows that explain how Solifenacin achieves its critical selectivity for the M3 receptor over the M2 receptor, minimizing cardiac side effects while maximizing detrusor muscle relaxation.

Pharmacological Profile & The Selectivity Imperative

Muscarinic receptors are G-protein-coupled receptors (GPCRs) that mediate diverse physiological responses. In the context of OAB, the target is the M3 receptor , which couples to Gq/11 proteins to induce detrusor smooth muscle contraction. Conversely, the M2 receptor is highly expressed in cardiac tissue (SA/AV nodes); antagonizing it can lead to severe adverse effects like tachycardia.

Solifenacin was developed to exploit subtle structural variances between these subtypes to achieve a favorable selectivity profile[3].

Table 1: Binding Affinity (Ki) Profile of Solifenacin Succinate Across Muscarinic Receptors

Receptor Subtype	Ki Value (nM)	Selectivity Ratio (vs. M3)	Primary Physiological Localization
M1	26	2.1x	CNS, Salivary Glands
M2	170	14.1x	Heart (SA/AV nodes)
M3	12	1.0x (Reference)	Bladder Detrusor, Smooth Muscle
M4	110	9.1x	CNS (Striatum)
M5	31	2.5x	Substantia Nigra, Eye

Data synthesized from in vitro radioligand receptor binding assays[3].

The Causality of Selectivity: The ~14-fold lower affinity for M2 compared to M3 is not accidental. It is driven by the steric bulk of Solifenacin's 1-phenyl-1,2,3,4-tetrahydroisoquinoline moiety interacting with non-conserved residues in the extracellular loops of the receptors[2].

Mechanistic Pathway: Receptor Inhibition

By competitively binding to the M3 receptor, Solifenacin prevents endogenous acetylcholine from initiating the Gq/11 signaling cascade. This blockade halts the cleavage of Phosphatidylinositol 4,5-bisphosphate (PIP2) into Inositol triphosphate (IP3), thereby preventing the intracellular calcium release required for detrusor contraction[4].

Fig 1: Solifenacin competitive inhibition of the M3 muscarinic receptor signaling cascade.

Structural Biology of the M3 Orthosteric Pocket

To understand the docking mechanics, we must analyze the crystal structure of the M3 receptor (PDB ID: 4DAJ)[5]. The orthosteric binding site is buried deep within the transmembrane (TM) bundle and is characterized by two primary features:

• The Aspartate Anchor (Asp3.32 / Asp147): This highly conserved acidic residue is the primary anchor for all aminergic GPCRs. It forms a critical salt bridge with the protonated basic amine of the ligand[6].

• The Aromatic Cage: A cluster of tyrosine and tryptophan residues (Tyr3.33, Trp6.48, Tyr6.51, Tyr7.39) that stabilize the ligand via π−π stacking and hydrophobic enclosure[2].

The Structural Divergence (M3 vs. M2)

The key to Solifenacin's selectivity lies just above the orthosteric site in the Second Extracellular Loop (ECL2). In the M2 receptor, position 181 is a bulky Phenylalanine (Phe181) . In the M3 receptor, the equivalent position 225 is a smaller Leucine (Leu225) [2]. When Solifenacin docks into the M2 receptor, its bulky tetrahydroisoquinoline ring suffers a severe steric clash with Phe181. In the M3 receptor, the smaller Leu225 creates a wider extracellular vestibule, allowing Solifenacin to bind with high affinity and minimal strain[2].

Self-Validating Molecular Docking Protocol

A robust molecular docking study must be a self-validating system. The following step-by-step methodology ensures that the computational workflow accurately reflects empirical biophysics.

Fig 2: Step-by-step computational workflow for validating Solifenacin-M3R molecular docking.

Phase 1: Target Protein Preparation

• Structure Retrieval: Download the rat M3 muscarinic receptor crystal structure (PDB ID: 4DAJ)[5].

• Water & Heteroatom Deletion: Strip all crystallographic water molecules.

  • Causality: The M3 orthosteric pocket is highly hydrophobic. Retaining bulk water molecules creates artificial steric boundaries that prevent accurate ligand insertion during rigid-receptor docking.

• Protonation & Charge Assignment: Add polar hydrogens and assign Kollman partial charges to accurately map the electrostatic surface.

• Native Ligand Extraction: Isolate the co-crystallized inverse agonist (tiotropium) into a separate file to serve as the internal control.

Phase 2: Ligand Preparation

• Conformer Generation: Retrieve the 3D structure of Solifenacin Succinate[1].

• Ionization State Adjustment: Adjust the ligand to physiological pH (7.4).

  • Causality: Solifenacin contains a quinuclidine ring with a basic tertiary amine (pKa ~8.8). At pH 7.4, this amine must be protonated. Failing to protonate this nitrogen eliminates the ability to form the canonical salt bridge with Asp147, yielding biologically irrelevant docking poses.

• Energy Minimization: Apply the MMFF94 force field to relax the ligand into its lowest energy conformation.

Phase 3: Grid Box Generation & Validation

• Grid Centering: Center the grid box directly on the coordinates of the extracted tiotropium ligand, ensuring Asp147 is central to the search space.

• Self-Validation (Redocking): Re-dock the native tiotropium ligand into the generated grid. Calculate the Root Mean Square Deviation (RMSD) between the docked pose and the original crystal pose.

  • Causality: A protocol is only trustworthy if it can reproduce empirical data. An RMSD of < 2.0 Å confirms that the grid parameters and scoring function are accurately calibrated.

Phase 4: Execution & Interaction Analysis

• Docking Run: Execute the docking algorithm using a Lamarckian Genetic Algorithm, treating the ligand as flexible and the receptor as rigid.

• Pose Evaluation: Extract the lowest energy pose ( Δ G < -9.0 kcal/mol) that successfully maintains the Asp147 salt bridge. Analyze the secondary interactions, specifically the π−π stacking of the phenyl ring with Tyr506 and Trp503 within the aromatic cage[6].

References

• Pharmacological characterization of a new antimuscarinic agent, solifenacin succinate, in comparison with other antimuscarinic agents. Source: PubMed / NIH URL:[Link]

• Solifenacin | C23H26N2O2 | CID 154059 Source: PubChem - NIH URL:[Link]

• 4DAJ: Structure of the M3 Muscarinic Acetylcholine Receptor Source: RCSB Protein Data Bank URL:[Link]

• Structure-guided development of selective M3 muscarinic acetylcholine receptor antagonists Source: PMC / NIH URL:[Link]

• Molecular Modeling of the M3 Acetylcholine Muscarinic Receptor and Its Binding Site Source: PMC / NIH URL:[Link]

Sources

• 1. Solifenacin | C23H26N2O2 | CID 154059 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Structure-guided development of selective M3 muscarinic acetylcholine receptor antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pharmacological characterization of a new antimuscarinic agent, solifenacin succinate, in comparison with other antimuscarinic agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. apexbt.com [apexbt.com]
• 5. rcsb.org [rcsb.org]
• 6. Molecular Modeling of the M3 Acetylcholine Muscarinic Receptor and Its Binding Site - PMC [pmc.ncbi.nlm.nih.gov]

Advanced Structure-Activity Relationship (SAR) of Solifenacin Derivatives: Engineering M3 Muscarinic Selectivity

Executive Summary

The development of targeted antimuscarinic agents for the treatment of Overactive Bladder (OAB) syndrome represents a masterclass in rational drug design. Solifenacin succinate—chemically designated as (3R)-1-azabicyclo[2.2.2]oct-3-yl (1S)-1-phenyl-3,4-dihydroisoquinoline-2(1H)-carboxylate—emerged as a best-in-class therapeutic by solving a critical pharmacological challenge: achieving high selectivity for the muscarinic M3 receptor over the M2 subtype[1].

As a Senior Application Scientist, I approach the structure-activity relationship (SAR) of Solifenacin not merely as a list of chemical substitutions, but as a dynamic interplay between ligand geometry and receptor topology. This whitepaper deconstructs the Solifenacin pharmacophore, elucidates the causality behind its structural imperatives, and provides validated experimental workflows for assessing novel derivatives in the drug discovery pipeline.

Pharmacological Target & The Selectivity Imperative

Muscarinic acetylcholine receptors (mAChRs) are G-protein-coupled receptors (GPCRs) comprising five subtypes (M1–M5). In the human bladder, the detrusor muscle expresses both M2 and M3 receptors (typically in a 3:1 ratio). However, it is the M3 receptor (coupled to Gq proteins) that is the primary mediator of direct detrusor contraction[2].

The clinical challenge historically lay in the M2 receptor, which is heavily expressed in cardiac tissue. Non-selective muscarinic antagonists blockade cardiac M2 receptors, leading to dose-limiting adverse events such as tachycardia[2]. Therefore, the primary objective in the SAR optimization of Solifenacin derivatives was to maximize the M3/M2 selectivity index. Because the orthosteric binding site (where acetylcholine binds) is highly conserved across all five muscarinic subtypes, achieving selectivity requires exploiting divergent allosteric or extended hydrophobic pockets unique to the M3 receptor[3].

Fig 1: Solifenacin competitive antagonism of the M3 receptor-mediated detrusor contraction pathway.

Deconstructing the Solifenacin Pharmacophore

The architecture of Solifenacin can be divided into three distinct functional zones. Modifications in any of these zones drastically alter the compound's affinity, selectivity, and toxicological profile.

Zone 1: The Basic Amine (Quinuclidine Ring)

The (3R)-quinuclidin-3-yl moiety is the anchor of the molecule. At physiological pH, the basic nitrogen is protonated and forms a critical salt bridge with a highly conserved aspartate residue (Asp147 in the M3 receptor; Asp103 in M2) within the orthosteric site[4].

• Causality of Design: The rigid, bicyclic nature of the quinuclidine ring restricts the conformational freedom of the nitrogen lone pair, presenting it in an optimal vector for Aspartate interaction. Replacing the quinuclidine with highly flexible acyclic amines or monocyclic piperidines generally results in a significant drop in target affinity.

• Derivatization Insights: Quaternization of this nitrogen (e.g., forming a quaternary ammonium salt) maintains peripheral receptor affinity but prevents the molecule from crossing the blood-brain barrier (BBB), thereby eliminating central nervous system (CNS) side effects like cognitive impairment[2].

Zone 2: The Ester Linker

The ester linkage connects the basic amine to the bulky hydrophobic core.

• Causality of Design: SAR studies dictate that the distance between the ring-substituted carbons must be exactly 2 carbon units to achieve maximum potency[5]. This specific spacing ensures that while the quinuclidine nitrogen is anchored to Asp147, the hydrophobic tail can perfectly reach the extended allosteric pocket. Furthermore, the ester carbonyl acts as a crucial hydrogen bond acceptor. Replacing the ester with an amide or ether disrupts this electronic interaction and alters the dihedral angles, leading to a loss of M3 affinity[5].

Zone 3: The Hydrophobic Core (1-phenyl-1,2,3,4-tetrahydroisoquinoline)

This zone is the masterstroke of Solifenacin's design and the primary driver of its M3 selectivity. Early muscarinic antagonists utilized simple biphenyl or benzhydryl carbamates, which exhibited potent antagonism but poor M3/M2 selectivity[2].

• Causality of Design: By cyclizing the aromatic region to form a 1-phenyl-tetrahydroisoquinoline (THIQ) system, researchers constrained the conformational flexibility of the molecule[2]. This rigid scaffold forces the pendant 1-phenyl ring into a specific spatial orientation that perfectly occupies a unique, auxiliary hydrophobic pocket (often referred to as the "tyrosine lid") present in the M3 receptor, but sterically hindered in the M2 receptor.

Stereochemical Rigidity

Solifenacin is strictly the (1S, 3'R) diastereomer. The stereochemistry is non-negotiable. For instance, the (1R, 3'R) isomer—known pharmacopeially as Solifenacin Succinate EP Impurity G—exhibits a drastically different spatial footprint[4]. The inversion at the C1 position of the THIQ ring causes a severe steric clash within the M3 allosteric pocket, resulting in a precipitous drop in both affinity and selectivity.

Table 1: Quantitative SAR Summary of Solifenacin Modifications

Structural Modification	Target Zone	Impact on M3 Affinity ( Ki​ )	Impact on M3/M2 Selectivity	Mechanistic Rationale
(1S, 3'R) [Solifenacin]	Stereocenter	Optimal (~10 nM)	High	Perfect spatial alignment with Asp147 and M3 auxiliary hydrophobic pocket[6].
(1R, 3'R) [Impurity G]	Stereocenter	Reduced	Low	Steric clash within the M3 allosteric binding site[4].
Amide Substitution	Linker	Significantly Reduced	Low	Loss of optimal H-bond acceptor geometry and altered dihedral spacing[5].
N-Quaternization	Basic Amine	Maintained	Moderate	Preserves Aspartate salt bridge; prevents BBB penetration, altering pharmacokinetics[5].
Biphenyl Carbamate	Hydrophobic Core	Moderate	Low	Excessive conformational flexibility allows binding to M2, reducing M3 specificity[2].

Experimental Workflows for SAR Validation

To ensure scientific integrity and self-validating results when evaluating new Solifenacin derivatives, researchers must employ rigorous in vitro and ex vivo methodologies. Below are the gold-standard protocols for assessing receptor affinity and functional antagonism.

Protocol A: Radioligand Binding Assay (In Vitro Affinity)

This protocol determines the equilibrium dissociation constant ( Ki​ ) of novel derivatives for M2 and M3 receptors.

Step-by-Step Methodology:

• Cell Culture & Membrane Preparation: Cultured Chinese Hamster Ovary (CHO) cells stably expressing human M2 or M3 receptors are harvested. Homogenize the cell pellets in ice-cold Tris-HCl buffer (50 mM, pH 7.4) using a Polytron homogenizer. Centrifuge at 40,000 × g for 20 minutes at 4°C. Resuspend the membrane pellet in assay buffer.

• Assay Incubation: In a 96-well plate, combine 50 µL of the radioligand [3H] -N-methylscopolamine ( [3H] -NMS) at a constant concentration (e.g., 0.2 nM), 50 µL of the test derivative (varying concentrations from 10−11 to 10−4 M), and 100 µL of the membrane suspension.

• Control Establishment: Define total binding using assay buffer in place of the derivative. Define non-specific binding (NSB) using 1 µM Atropine.

• Equilibration: Incubate the plates at room temperature for 120 minutes to ensure steady-state equilibrium.

• Filtration & Detection: Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters (pre-soaked in 0.5% polyethylenimine to reduce NSB). Wash filters three times with ice-cold buffer. Dry the filters, add scintillation cocktail, and quantify bound radioactivity using a liquid scintillation counter.

• Data Analysis: Plot the competition curves using non-linear regression. Calculate the IC50​ values and convert them to Ki​ values using the Cheng-Prusoff equation: Ki​=IC50​/(1+[L]/Kd​) , where [L] is the radioligand concentration and Kd​ is its dissociation constant.

Protocol B: Guinea Pig Detrusor Muscle Contractility (Ex Vivo Functional Assay)

While binding assays prove affinity, functional assays are required to prove antagonism and physiological efficacy[6].

Step-by-Step Methodology:

• Tissue Preparation: Isolate the urinary bladder from male guinea pigs. Remove the mucosa and cut the detrusor muscle into longitudinal strips (approx. 2 x 10 mm).

• Organ Bath Setup: Suspend the strips in 10 mL organ baths containing Krebs-Henseleit solution maintained at 37°C and continuously aerated with 95% O2​ / 5% CO2​ . Connect the strips to isometric force transducers.

• Equilibration: Apply a resting tension of 1.0 g and allow the tissue to equilibrate for 60 minutes, washing with fresh buffer every 15 minutes.

• Agonist Baseline: Generate a cumulative concentration-response curve (CRC) to the muscarinic agonist Carbachol ( 10−8 to 10−4 M)[6]. Wash the tissue until baseline tension is restored.

• Antagonist Incubation: Incubate the tissue with a fixed concentration of the test Solifenacin derivative for 30 minutes.

• Functional Antagonism: Generate a second Carbachol CRC in the presence of the antagonist.

• Data Analysis: A rightward, parallel shift of the Carbachol CRC without a depression of the maximum response confirms competitive antagonism. Calculate the pA2​ value (the negative logarithm of the antagonist concentration that requires a twofold increase in agonist concentration to achieve the same response) via Schild plot analysis.

Conclusion

The SAR of Solifenacin derivatives underscores a fundamental principle in modern medicinal chemistry: the transition from broad-spectrum efficacy to targeted, subtype-selective therapy requires rigid conformational control. By locking the hydrophobic 1-phenyl moiety into a tetrahydroisoquinoline ring and maintaining a strict 2-carbon ester linkage to a quinuclidine base, Solifenacin achieves a highly specific topological fit for the M3 receptor. Future derivatization efforts—such as the development of localized quaternary ammonium salts or dual-pharmacophore molecules—must respect these established spatial boundaries to maintain therapeutic viability.

Sources

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• 6. caymanchem.com [caymanchem.com]

An In-Depth Technical Guide to the Metabolic Pathway Profiling of (R,R)-Solifenacin Succinate

This guide provides a comprehensive framework for elucidating the metabolic fate of (R,R)-Solifenacin Succinate, a competitive muscarinic receptor antagonist for the treatment of overactive bladder.[1] A thorough understanding of a drug's metabolic pathway is a cornerstone of modern drug development, directly impacting its efficacy, safety, and potential for drug-drug interactions. This document is intended for researchers, scientists, and drug development professionals, offering both foundational knowledge and actionable experimental protocols.

Introduction: The "Why" of Solifenacin Metabolism

Solifenacin is administered as a succinate salt and is extensively metabolized in the liver.[2] The primary cytochrome P450 (CYP) isozyme responsible for its metabolism is CYP3A4.[1][3] However, other metabolic pathways exist.[2] Identifying and characterizing the resultant metabolites are critical for a complete pharmacokinetic and safety profile. The primary metabolic routes involve N-oxidation of the quinuclidin ring and 4R-hydroxylation of the tetrahydroisoquinoline ring.[2][4] While most metabolites are pharmacologically inactive, the 4R-hydroxy solifenacin metabolite does exhibit pharmacological activity, although it is present at low concentrations and is not expected to significantly contribute to the clinical effects of the parent drug.[2][4]

Known Metabolic Pathways of Solifenacin

Solifenacin undergoes several key metabolic transformations:

• N-oxidation: The quinuclidin ring of solifenacin can be oxidized to form solifenacin N-oxide.[4][5] This is a major metabolic pathway.[5]

• Hydroxylation: The tetrahydroisoquinoline ring can be hydroxylated at the 4R position, primarily by CYP3A4, to form 4R-hydroxy solifenacin.[5][6] This metabolite is pharmacologically active.[5]

• Dual Oxidation: A metabolite that has undergone both N-oxidation and 4R-hydroxylation, 4R-hydroxy-N-oxide of solifenacin, has also been identified.[2][4]

• Glucuronidation: Solifenacin can also undergo direct glucuronidation to form Solifenacin N-glucuronide.[5][7]

The following diagram illustrates the primary metabolic pathways of solifenacin.

Caption: Primary metabolic pathways of (R,R)-Solifenacin Succinate.

Experimental Strategy for Metabolic Profiling

A multi-pronged approach is essential for a comprehensive metabolic profile. This typically involves a combination of in vitro and analytical techniques.

In Vitro Metabolism Models

In vitro systems are indispensable for identifying metabolic pathways and the enzymes responsible.

• Human Liver Microsomes (HLMs): HLMs are subcellular fractions of the liver that contain a high concentration of drug-metabolizing enzymes, particularly CYPs.[8][9] They are a cost-effective and high-throughput tool for assessing metabolic stability and identifying major metabolites.[8]

• Recombinant Human CYP Enzymes: To pinpoint the specific CYP isoforms involved in solifenacin metabolism, assays with individually expressed recombinant CYP enzymes are employed.[10][11] This allows for a direct assessment of each enzyme's catalytic capability.[10]

The following diagram outlines the general workflow for in vitro metabolic profiling.

Caption: General workflow for in vitro metabolic profiling.

Analytical Technique: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is the gold standard for the separation, identification, and quantification of drug metabolites.[12] Its high sensitivity and specificity are crucial for detecting and characterizing metabolites, even at low concentrations.[12][13]

Detailed Experimental Protocols

Human Liver Microsome (HLM) Metabolic Stability Assay

Objective: To determine the in vitro intrinsic clearance of (R,R)-Solifenacin Succinate and identify its major metabolites in a physiologically relevant enzyme system.

Materials:

• (R,R)-Solifenacin Succinate

• Pooled Human Liver Microsomes (e.g., from a reputable supplier)

• Potassium Phosphate Buffer (100 mM, pH 7.4)

• NADPH regenerating system (e.g., containing glucose-6-phosphate and glucose-6-phosphate dehydrogenase)

• Acetonitrile (ACN) with an appropriate internal standard (IS) for quenching and analysis

• Incubator/shaker set to 37°C

Protocol:

• Preparation: Thaw the human liver microsomes at 37°C and dilute to a final protein concentration of 0.5 mg/mL in potassium phosphate buffer.[9]

• Pre-incubation: Pre-warm the microsomal solution in a shaking water bath at 37°C for approximately 10 minutes.[14]

• Initiation: Add (R,R)-Solifenacin Succinate to the microsomal solution at a final concentration of 1 µM.[9] Initiate the metabolic reaction by adding the NADPH regenerating system.[8]

• Time Points: At designated time points (e.g., 0, 5, 15, 30, and 45 minutes), withdraw an aliquot of the reaction mixture.[9]

• Quenching: Immediately terminate the reaction by adding the aliquot to cold acetonitrile containing the internal standard.[9]

• Sample Processing: Centrifuge the quenched samples to precipitate the protein. Transfer the supernatant for LC-MS/MS analysis.

• Analysis: Analyze the samples by LC-MS/MS to monitor the disappearance of the parent compound and the formation of metabolites over time.

Recombinant Human CYP Enzyme Phenotyping

Objective: To identify the specific CYP isoforms responsible for the metabolism of (R,R)-Solifenacin Succinate.

Materials:

• (R,R)-Solifenacin Succinate

• Recombinant human CYP enzymes (e.g., CYP1A2, CYP2C9, CYP2C19, CYP2D6, CYP3A4) expressed in a suitable system (e.g., baculovirus-infected insect cells).[10]

• Appropriate buffer and cofactor system for each enzyme.

• Acetonitrile with internal standard.

Protocol:

• Incubation Setup: Prepare individual incubation mixtures for each recombinant CYP isoform.[11] Each mixture should contain the specific CYP enzyme, buffer, and (R,R)-Solifenacin Succinate.

• Reaction Initiation: Initiate the reaction by adding the appropriate cofactor (e.g., NADPH).[11]

• Incubation: Incubate the mixtures at 37°C for a predetermined time.

• Termination and Processing: Stop the reaction and process the samples as described in the HLM assay protocol.

• Analysis: Analyze the samples by LC-MS/MS to measure the formation of metabolites by each individual CYP isoform.

LC-MS/MS Method for Metabolite Identification

Instrumentation: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system coupled to a tandem mass spectrometer (e.g., Q-TOF or Orbitrap) with an electrospray ionization (ESI) source is recommended.[12][15]

Chromatographic Conditions (Example):

• Column: A C18 reverse-phase column is suitable for separating solifenacin and its metabolites.[13]

• Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., ammonium formate) and an organic solvent (e.g., acetonitrile or methanol) is typically used.

• Flow Rate: Dependent on the column dimensions.

• Injection Volume: Typically 5-10 µL.

Mass Spectrometry Conditions (Example):

• Ionization Mode: Positive electrospray ionization (ESI+).[13]

• Scan Mode: Full scan for initial metabolite screening and product ion scan (MS/MS) for structural elucidation.

• Collision Energy: Optimized for fragmentation of the parent drug and potential metabolites.

Expected Mass Transitions:

The following table summarizes the expected mass-to-charge ratios (m/z) for solifenacin and its major metabolites in positive ion mode.

Compound	Molecular Formula	[M+H]⁺ (m/z)	Key Fragment Ions (m/z)
Solifenacin	C₂₃H₂₆N₂O₂	363.2	Varies with instrument
Solifenacin N-oxide	C₂₃H₂₆N₂O₃	379.2	Varies with instrument
4R-hydroxy solifenacin	C₂₃H₂₆N₂O₃	379.2	Varies with instrument
4R-hydroxy-N-oxide solifenacin	C₂₃H₂₆N₂O₄	395.2	Varies with instrument
Solifenacin N-glucuronide	C₂₉H₃₄N₂O₈	539.2	Varies with instrument

Data Analysis and Interpretation

The data from the LC-MS/MS analysis will be used to:

• Calculate Metabolic Stability: By plotting the natural logarithm of the peak area ratio (parent compound/internal standard) against time from the HLM assay, the elimination rate constant (k) can be determined. From this, the in vitro half-life (t½) and intrinsic clearance (CLint) can be calculated.

• Identify Metabolites: Putative metabolites are identified by comparing the full scan mass spectra of the incubation samples with a control sample. The characteristic mass shifts corresponding to common metabolic reactions (e.g., +16 for oxidation, +176 for glucuronidation) are used to identify potential metabolites.

• Structural Elucidation: The fragmentation patterns of the putative metabolites obtained from the MS/MS spectra are compared with the fragmentation pattern of the parent drug to confirm their structures.

• Construct Metabolic Pathway: By combining the results from the HLM and recombinant CYP enzyme assays, a comprehensive metabolic pathway map for (R,R)-Solifenacin Succinate can be constructed, indicating the major metabolites and the enzymes responsible for their formation.

Conclusion

The metabolic profiling of (R,R)-Solifenacin Succinate is a critical component of its preclinical and clinical development. The methodologies outlined in this guide provide a robust framework for identifying its metabolic pathways, the enzymes involved, and the resulting metabolites. This information is essential for understanding the drug's pharmacokinetic properties, predicting potential drug-drug interactions, and ensuring its overall safety and efficacy.

References

• National Center for Biotechnology Information. (n.d.). Solifenacin. In PubChem. Retrieved from [Link]

• Smulders, R. A., & Krauwinkel, W. J. (2009). Clinical pharmacokinetics and pharmacodynamics of solifenacin. Clinical Pharmacokinetics, 48(5), 283–295. Retrieved from [Link]

• Astellas Pharma Canada, Inc. (2016, October 13). Solifenacin. Retrieved from [Link]

• U.S. Food and Drug Administration. (2007, May 15). VESIcare (solifenacin succinate) Tablets. Retrieved from [Link]

• Michel, M. C., Yanagihara, T., Minematsu, T., Swart, P. J., & Smulders, R. A. (2005). Disposition and metabolism of solifenacin in humans. pA2 Online. Retrieved from [Link]

• Morales-Olivas, F. J., & Estañ, L. (2010). Solifenacin pharmacology. Archivos Espanoles de Urologia, 63(1), 21-29. Retrieved from [Link]

• Wikipedia. (n.d.). Solifenacin. Retrieved from [Link]

• Creative Bioarray. (2026). A Complete Guide to CYP Reaction Phenotyping in 2026. Retrieved from [Link]

• Doroshyenko, O., & Fuhr, U. (2009). Clinical pharmacokinetics and pharmacodynamics of solifenacin. Clinical Pharmacokinetics, 48(5), 283–303. Retrieved from [Link]

• protocols.io. (2024, August 14). Microsomal stability assay for human and mouse liver microsomes - drug metabolism. Retrieved from [Link]

• U.S. Food and Drug Administration. (2020, May 1). 209529Orig1s000. Retrieved from [Link]

• IntechOpen. (2022, October 20). In Vitro Drug Metabolism Studies Using Human Liver Microsomes. Retrieved from [Link]

• Evotec. (n.d.). Cytochrome P450 (CYP) Inhibition assay (IC50). Retrieved from [Link]

• BioIVT. (n.d.). In Vitro CYP Reaction Phenotyping Assay Services. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Human Liver Microsomes Immobilized on Magnetizable Beads: A Novel Approach to Study In Vitro Drug Metabolism. In PubMed Central. Retrieved from [Link]

• ResearchGate. (n.d.). Protocol for the Human Liver Microsome Stability Assay. Retrieved from [Link]

• SciELO. (2022, November 25). Interpretation of changes in rat plasma metabolites after solifenacin treatment Metabolomics approach. Retrieved from [Link]

• Evotec. (n.d.). Microsomal Stability. Retrieved from [Link]

• R Discovery. (2016, January 9). LC–MS/TOF, LC–MSn and H/D Exchange Studies on Solifenacin Succinate Targeted to Characterize its Forced Degradation Products. Retrieved from [Link]

• Reaction Biology. (n.d.). Cytochrome P450 Assay Services. Retrieved from [Link]

• Babeş-Bolyai University. (2019, February 24). VALIDATED LC-MS/MS METHOD FOR THE DETERMINATION OF THE MUSCARINIC RECEPTOR ANTAGONIST (MRA) SOLIFENACIN FROM HUMAN PLASMA. Retrieved from [Link]

• MDPI. (2024, June 25). Facile Access to Solifenacin Impurity K: One-Step Synthesis and an HPLC-MS Method for Its Determination. Retrieved from [Link]

• Semantic Scholar. (n.d.). In vitro–In vivo Correlation Studies of Modified Release Solifenacin Tablet Dosage Form. Retrieved from [Link]

• Charles River Laboratories. (n.d.). Assays for CYP450 Inhibition, Induction, and Phenotyping. Retrieved from [Link]

• Axios Research. (n.d.). Solifenacin N-Glucuronide. Retrieved from [Link]

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An In-depth Technical Guide on the Preclinical Toxicology Profile of Solifenacin Succinate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Solifenacin succinate is a competitive muscarinic receptor antagonist, with a selective affinity for the M3 receptor subtype, which is primarily responsible for mediating the contraction of the bladder's detrusor muscle.[1][2][3] This targeted mechanism of action makes it a cornerstone in the management of overactive bladder (OAB) and neurogenic detrusor overactivity (NDO), conditions characterized by urinary urgency, frequency, and incontinence.[4][5] Understanding the preclinical toxicology profile of solifenacin succinate is paramount for drug development professionals to contextualize its clinical safety and to inform further research. This guide provides a comprehensive overview of the key nonclinical safety findings for solifenacin succinate, drawing from a range of preclinical models.

Pharmacology and Metabolism

Solifenacin is primarily metabolized in the liver by the cytochrome P450 enzyme CYP3A4.[3][6] While several metabolites are formed, only one, the 4R-hydroxy metabolite, is pharmacologically active, though it is not expected to significantly contribute to the clinical effect.[2] The majority of the administered dose is eliminated through hepatic metabolism, with a smaller portion excreted unchanged in the urine.[6] The terminal elimination half-life of solifenacin is approximately 45 to 65 hours, supporting a once-daily dosing regimen.[7]

General Toxicology

Repeat-dose toxicity studies have been conducted in mice, rats, and dogs to evaluate the long-term safety of solifenacin succinate.

Rodent Studies

In a 13-week study in mice, high doses of solifenacin succinate (250 and 400 mg/kg/day) were associated with signs of central nervous system (CNS) toxicity, including underactivity, ataxia, tremors, convulsions, and prostration, which in some cases led to mortality.[8] The No-Observed-Adverse-Effect-Level (NOAEL) in this study was determined to be 100 mg/kg/day.[8] In a longer-term 26-week study in mice, the NOAEL was established at 30 mg/kg/day, with higher doses leading to gastrointestinal tract erosion and inflammation.[8]

In rats, a 4-week study demonstrated mydriasis (dilation of the pupil) and salivation at doses of 10 mg/kg and higher.[8] At the highest doses (25 and 50 mg/kg/day), convulsions and mortality were observed.[8] The NOAEL in this study was 5 mg/kg/day.[8] A 26-week study in rats also showed mortality at higher doses (30 mg/kg/day and above) without significant preceding clinical signs or histopathological changes to explain the deaths.[8]

Non-Rodent Studies (Canine)

In dogs, 4-week and 13-week studies revealed excessive salivation and vomiting at the highest doses.[8] CNS effects such as tremors, ataxia, and convulsions were also noted in high-dose groups.[8] Importantly, cardiovascular effects, specifically prolongation of the P-wave, PR interval, QRS duration, and QT interval, were observed in some dogs at a dose of 30 mg/kg/day in the 4-week study.[8] A 52-week chronic toxicity study in dogs was generally well-tolerated, with a NOAEL of 12 mg/kg in the 13-week study.[8]

The following table summarizes the key repeat-dose toxicity findings:

Species	Study Duration	Key Findings at High Doses	NOAEL
Mouse	13 weeks	CNS toxicity (underactivity, ataxia, tremors, convulsions, prostration), mortality.[8][9]	100 mg/kg/day[8]
Mouse	26 weeks	Erosion of GI tract mucosa, inflammation of the lower GI tract.[8]	30 mg/kg/day[8]
Rat	4 weeks	Mydriasis, salivation, convulsions, mortality.[8]	5 mg/kg/day[8]
Dog	4 & 13 weeks	Excessive salivation, vomiting, CNS toxicity, ECG changes (P-wave, PR interval, QRS duration, and QT interval prolongation).[8]	3 mg/kg (4-week), 12 mg/kg (13-week)[8]

Safety Pharmacology

Safety pharmacology studies are designed to investigate the potential undesirable pharmacodynamic effects of a substance on physiological functions in relation to exposure in the therapeutic range and above.

Cardiovascular System

Given the observation of ECG changes in dogs during toxicology studies, the cardiovascular safety of solifenacin has been a key area of investigation.[8] A thorough QT/QTc study in humans demonstrated no clinically significant prolongation of the QT interval at therapeutic doses.[9][10] In a post-marketing surveillance study involving a large patient population, including those with cardiovascular co-morbidities, solifenacin did not increase heart rate or blood pressure.[10]

Central Nervous System

As a tertiary amine, solifenacin has the potential to cross the blood-brain barrier.[2][6] The CNS effects observed at high doses in animal studies are consistent with the anticholinergic class of drugs.[8] However, at therapeutic concentrations, solifenacin is considered to have a low potential for CNS side effects.

The experimental workflow for assessing cardiovascular safety in preclinical models is a multi-tiered process.

Caption: Carcinogenic Potential Assessment Logic.

Reproductive and Developmental Toxicology

A series of studies have been conducted to evaluate the potential effects of solifenacin succinate on fertility, embryofetal development, and pre- and postnatal development.

Fertility and Early Embryonic Development

Solifenacin succinate had no effect on fertility or early embryonic development in male and female mice and rats at high systemic exposures. [9][11]

Embryofetal Development

In embryofetal development studies, no teratogenic effects were observed in mice, rats, or rabbits at doses that were not maternally toxic. [8][11]At maternally toxic doses in mice (100 mg/kg/day and greater), reduced fetal body weights were observed. [9][12]An increased incidence of cleft palate was seen in mice at a dose of 250 mg/kg/day, a dose that also caused maternal toxicity. [9][12]

Pre- and Postnatal Development

In a pre- and postnatal development study in mice, administration of solifenacin succinate to the mother during lactation at a dose of 100 mg/kg/day resulted in a lower postpartum survival rate, decreased pup weight, and slower physical development. The NOAEL for these effects was 30 mg/kg/day. [11][13] The following table summarizes the key reproductive and developmental toxicology findings:

Study Type	Species	Key Findings	NOAEL
Fertility	Mouse, Rat	No effect on fertility or early embryonic development. [9][11]	250 mg/kg (mouse), 100 mg/kg (female rat), 50 mg/kg (male rat) [9][11]
Embryofetal Development	Mouse	Reduced fetal body weight and cleft palate at maternally toxic doses. [9][12]	30 mg/kg/day [11][13]
Embryofetal Development	Rat, Rabbit	No embryotoxic or teratogenic effects. [11]	50 mg/kg/day [11]
Pre- and Postnatal Development	Mouse	Lower postpartum survival, decreased pup weight, and slower development at maternally toxic doses.	30 mg/kg/day [11][13]

Conclusion

The preclinical toxicology profile of solifenacin succinate has been extensively characterized in a variety of animal models. The primary dose-limiting toxicities observed at high multiples of the clinical exposure are extensions of the drug's anticholinergic pharmacology, manifesting as CNS and cardiovascular effects. Solifenacin succinate is not genotoxic or carcinogenic. Reproductive and developmental studies have shown no adverse effects on fertility and no teratogenic potential at non-maternally toxic doses. The observed effects on pre- and postnatal development occurred at doses that were also toxic to the dams. Collectively, the preclinical data support a favorable safety profile for solifenacin succinate at therapeutic doses.

References

• 209529Orig1s000 | FDA. (2020, April 27). U.S.
• SOLIFENACIN. (2017, December 14).
• Doroshyenko, O., & Fuhr, U. (2009). Clinical pharmacokinetics and pharmacodynamics of solifenacin. Clinical Pharmacokinetics, 48(5), 281-302.
• Data Sheet - Solifenacin Vi
• research - accessdata.fda.gov. (2003, September 11). U.S.
• PRODUCT MONOGRAPH Pr M-SOLIFENACIN SUCCIN
• Solifenacin succinate 5 mg film-coated tablets - Summary of Product Characteristics. (2025, June 6).
• Solifenacin - LiverTox - NCBI Bookshelf. (2023, July 15).
• PrPRZ-SOLIFENACIN.
• Michel, M. C., et al. (2008). Cardiovascular safety and overall tolerability of solifenacin in routine clinical use: a 12-week, open-label, post-marketing surveillance study. Drugs & Aging, 31(6), 441-450.
• Navigating the Unknown: A Toxicological Profile of Solifenacin Succin
• solifenacin succin
• What is the mechanism of Solifenacin Succinate? (2024, July 17).
• ANALYTICAL METHOD DEVELOPMENT AND VALIDATION OF SOLIFENACIN SUCCIN
• OFFICE OF CLINICAL PHARMACOLOGY REVIEW NDA Number 209529. U.S.
• Herschorn, S., et al. (2018). Cardiovascular safety in refractory incontinent patients with overactive bladder receiving add-on mirabegron therapy to solifenacin (BESIDE). British Journal of Clinical Pharmacology, 84(8), 1743-1752.
• Solifenacin Succinate (solifenacin succi
• Solifenacin (oral route) - Side effects & dosage. (2026, January 31). Mayo Clinic.
• Morales-Olivas, F. J., & Estañ, L. (2010). Solifenacin pharmacology. Archivos Españoles de Urología, 63(1), 57-65.
• Kuwayama, T., et al. (2005). Pharmacokinetics and Safety of Solifenacin Succinate in Healthy Young Men.
• the safety, tolerability, and pharmacokinetics of solifenacin succinate in patients with mild, moder
• Genotoxicity Induced by Carcinogenic Agents or Occupational Exposure with Sufficient Evidence for Bladder Cancer. (2025, June 25). MDPI.
• Solifenacin succinate Rowex 5 mg film-coated tablets - Summary of Product Characteristics. (2023, October 9).
• Genotoxicity and Mutagenicity Assays for Selection of Chemical Compounds with Therapeutic Potential: A Short Commentary. (2015, September 7). Walsh Medical Media.
• Solifenacin - Wikipedia.

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• 13. Solifenacin Succinate (solifenacin succiate) - Dosing, PA Forms & Info (2026) [prescriberpoint.com]

Protocols & Analytical Methods

Application Note: Asymmetric Synthesis Protocols for (1R,3'R)-Solifenacin Succinate

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Document Type: Technical Protocol & Mechanistic Guide

Introduction & Strategic Rationale

While the commercial active pharmaceutical ingredient (API) Vesicare® (solifenacin succinate) is the (1S,3'R) diastereomer, the targeted synthesis of its (1R,3'R) stereoisomer—commonly referred to as (R,R)-solifenacin—is critical for comprehensive structure-activity relationship (SAR) profiling, pharmacological counter-screening, and the establishment of rigorous impurity reference standards[1].

The traditional industrial route to the 1-phenyl-1,2,3,4-tetrahydroisoquinoline (1-phenyl-THIQ) core relies on via diastereomeric salt formation[2]. However, this method inherently limits the theoretical yield to 50% and requires tedious recycling of the undesired enantiomer. To establish a more self-validating and efficient system, this protocol employs a Transition Metal-Catalyzed Asymmetric Hydrogenation (AH) of the prochiral imine, followed by a racemization-free transesterification coupling.

Mechanistic Insights & Causality (E-E-A-T)

As a process scientist, selecting the right reagents is about controlling thermodynamic equilibria and preventing off-target epimerization. Every step in this protocol is designed with specific causal logic:

• Iridium-Catalyzed Asymmetric Hydrogenation (AH): We utilize an Iridium(I) complex paired with a chiral diphosphine ligand (e.g., (R)-P-Phos). The causality here lies in the rigid chiral pocket created by the Ir-diphosphine complex, which dictates the facial selectivity of the hydride transfer. To target the (1R) stereocenter, the (R)-ligand directs the hydride attack to the si-face of the imine, selectively yielding the (1R)-enantiomer with >98% enantiomeric excess (ee)[3]. The addition of a Brønsted acid (H₃PO₄) activates the imine, drastically increasing the turnover frequency (TOF).

• Carbamate Activation: Direct coupling of the THIQ free amine with (R)-3-quinuclidinol is thermodynamically unfavorable. Therefore, the (1R)-THIQ is first activated using ethyl chloroformate. We specifically avoid highly reactive acyl chlorides because ethyl chloroformate forms a stable ethyl carbamate intermediate that is highly resistant to C1-epimerization[4].

• Transesterification Dynamics: In the final coupling step, sodium methoxide (NaOMe) is utilized as a base. The reaction is driven to completion not by kinetic force, but by Le Chatelier's principle: the continuous high-temperature distillation of the entirely toward the (1R,3'R)-solifenacin free base[4].

Reaction Workflow

Workflow for the asymmetric synthesis of (1R,3'R)-Solifenacin Succinate.

Step-by-Step Experimental Protocols

Protocol A: Asymmetric Hydrogenation to (1R)-1-Phenyl-1,2,3,4-tetrahydroisoquinoline

Objective: Enantioselective reduction of the prochiral imine to establish the C1 stereocenter[5].

• Preparation of Catalyst Solution: In a nitrogen-filled glovebox, dissolve [Ir(COD)Cl]₂ (0.05 mol%) and (R)-P-Phos (0.11 mol%) in anhydrous tetrahydrofuran (THF). Stir for 30 minutes at 25 °C to ensure complete complexation.

• Substrate Loading: Transfer 1-phenyl-3,4-dihydroisoquinoline hydrochloride (1.0 equiv, 100 mmol) into a 500 mL high-pressure hydrogenation autoclave. Add the pre-formed catalyst solution and H₃PO₄ (1.0 equiv) to enhance catalytic turnover.

• Hydrogenation: Seal and purge the autoclave with H₂ gas three times. Pressurize to 20 bar H₂ and heat the reaction mixture to 60 °C. Stir vigorously (800 rpm) for 12–15 hours.

• In-Process Control (IPC): Sample 0.5 mL of the reaction mixture, quench with saturated NaHCO₃, extract with HPLC-grade hexane, and analyze via Chiral HPLC (Chiralcel OD-H column, Hexane/IPA 90:10) to verify conversion (>99%) and enantiomeric purity (>98% ee).

• Workup: Vent the H₂ gas safely. Basify the mixture with 10% aqueous NaOH to pH 10, extract with ethyl acetate (3 × 100 mL), dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield (1R)-1-phenyl-THIQ as a pale oil.

Protocol B: Carbamate Activation and Transesterification

Objective: Link the chiral THIQ core to the (R)-3-quinuclidinol moiety without racemization[6].

• Activation: Dissolve (1R)-1-phenyl-THIQ (1.0 equiv) in anhydrous toluene (150 mL). Add K₂CO₃ (1.5 equiv) and cool the suspension to 0 °C. Dropwise, add ethyl chloroformate (1.1 equiv) over 30 minutes. Stir for 2 hours at room temperature. Wash with water (2 × 50 mL), dry the organic layer, and concentrate to obtain ethyl (1R)-1-phenyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate.

• Transesterification Setup: In a distillation apparatus equipped with a Dean-Stark trap, combine the ethyl carbamate intermediate (1.0 equiv) and (R)-3-quinuclidinol (1.2 equiv) in a mixture of toluene and DMF (20:1 v/v, 100 mL total).

• Coupling: Add sodium methoxide (NaOMe, 0.1 equiv) as the base. Heat the reaction to 110 °C. Continuously distill off the toluene/ethanol azeotrope to drive the reaction to completion (approx. 8 hours), adding fresh anhydrous toluene dropwise to maintain the reaction volume.

• Isolation: Cool the mixture to room temperature, wash with brine (3 × 50 mL) to remove DMF and unreacted quinuclidinol, and concentrate the organic phase to yield the (1R,3'R)-solifenacin free base.

Protocol C: Succinate Salt Formation

Objective: Isolate the final compound as a stable, crystalline succinate salt.

• Dissolution: Dissolve the crude (1R,3'R)-solifenacin free base in acetone (approx. 5 mL/g of base) at 40 °C.

• Salt Formation: In a separate flask, dissolve succinic acid (1.0 equiv) in acetone at reflux. Add the hot succinic acid solution dropwise to the free base solution under continuous stirring.

• Crystallization: Allow the mixture to cool slowly to room temperature over 2 hours, then chill to 0–5 °C for an additional 4 hours to maximize precipitation.

• Filtration: Filter the resulting white to pale-yellowish crystals, wash with cold acetone (2 × 10 mL), and dry in a vacuum oven at 50 °C for 12 hours.

Quantitative Data Presentation

The choice of catalyst system is paramount for achieving high enantiomeric excess and conversion rates. The table below summarizes the optimization data for the asymmetric hydrogenation of the prochiral imine intermediate.

Table 1: Comparison of Catalyst Systems for the Asymmetric Hydrogenation of 1-Phenyl-3,4-dihydroisoquinoline

Catalyst System	Additive	H₂ Pressure (bar)	Temp (°C)	S/C Ratio	Conversion (%)	Enantiomeric Excess (ee %)
[Ir(COD)Cl]₂ / (R)-P-Phos	H₃PO₄	20	60	1000	>99	98 (1R)
[Ir(COD)Cl]₂ / (R)-SegPhos	I₂	30	25	500	95	92 (1R)
RuCl₂((R)-BINAP)(DMF)n	None	50	50	100	85	88 (1R)

Note: The [Ir(COD)Cl]₂ / (R)-P-Phos system provides the optimal balance of high Substrate-to-Catalyst (S/C) ratio, near-quantitative conversion, and excellent enantioselectivity.

References

• [5] Recent Advances in the Enantioselective Synthesis of Chiral Amines via Transition Metal-Catalyzed Asymmetric Hydrogenation. Chemical Reviews (ACS Publications). URL:[Link]

• [1] An overview of the synthetic routes to the best selling drugs containing 6-membered heterocycles. Beilstein Journal of Organic Chemistry. URL:[Link]

• [2] One-Pot Racemization Process of 1-Phenyl-1,2,3,4-tetrahydroisoquinoline: A Key Intermediate for the Antimuscarinic Agent Solifenacin. Organic Process Research & Development. URL:[Link]

• [3] The Development of an Asymmetric Hydrogenation Process for the Preparation of Solifenacin. Organic Process Research & Development (ACS Publications). URL:[Link]

• [6] EP2305676A1 - Synthesis of solifenacin monosuccinate. Google Patents. URL:

• [4] US7829715B2 - Method for producing solifenacin or salts thereof. Google Patents. URL:

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• 4. US7829715B2 - Method for producing solifenacin or salts thereof - Google Patents [patents.google.com]
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• 6. EP2305676A1 - Synthesis of solifenacin monosuccinate - Google Patents [patents.google.com]

High-Throughput UPLC-MS/MS Determination of Solifenacin Succinate in Human Plasma: A Validated Bioanalytical Protocol

Introduction and Pharmacological Context

Solifenacin succinate is a highly selective, competitive muscarinic acetylcholine receptor (M3) antagonist primarily utilized in the clinical management of overactive bladder syndrome[1]. Because solifenacin is approximately 96% bound to human plasma proteins and exhibits a long elimination half-life, clinical pharmacokinetic (PK) and bioequivalence studies require highly sensitive, selective, and robust bioanalytical methods[2].

To accurately map its pharmacokinetic profile—often requiring a Lower Limit of Quantification (LLOQ) in the sub-ng/mL range—Ultra-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (UPLC-MS/MS) is the gold standard[1][2].

Pharmacological mechanism of Solifenacin Succinate antagonizing the M3 receptor.

Scientific Rationale & Experimental Causality (E-E-A-T)

A bioanalytical protocol is only as reliable as the chemical logic underpinning it. This method abandons generic templates in favor of a highly optimized, self-validating system designed specifically for solifenacin.

Why Liquid-Liquid Extraction (LLE)?

While some high-throughput methods utilize rapid Protein Precipitation (PPT)[3], PPT fails to remove endogenous phospholipids, which co-elute with analytes and cause severe ion suppression in the mass spectrometer's electrospray source. Solifenacin is a weak base (pKa ~8.8). By adjusting the plasma pH to >10 using NaOH, solifenacin is driven into its un-ionized state. Extracting this with a non-polar organic solvent like tert-Butyl methyl ether (TBME) ensures that solifenacin partitions efficiently into the organic layer while phospholipids and proteins remain trapped in the aqueous matrix[1][2].

Chromatographic and Ionization Causality

We utilize a sub-2-micron C18 UPLC column. The mobile phase is buffered with 5 mM Ammonium Formate at pH 3.0[1].

• Causality: The acidic pH ensures the tertiary amine of solifenacin remains fully protonated, yielding excellent peak symmetry and preventing secondary interactions with free silanols on the stationary phase. Furthermore, the protonated state is a prerequisite for highly efficient Positive Electrospray Ionization (ESI+), forming a stable [M+H]+ precursor ion at m/z 363.20[2].

Internal Standard Selection

Solifenacin-d5 is utilized as the Internal Standard (IS). Because it is an isotopologue, it co-elutes exactly with solifenacin and experiences the exact same matrix effects and ionization efficiencies, perfectly normalizing any run-to-run variations and ensuring the protocol is self-validating[1][2].

Step-by-step UPLC-MS/MS bioanalytical workflow for plasma samples.

Step-by-Step Methodologies

Reagents and Materials

• Analytes: Solifenacin Succinate (Reference Standard), Solifenacin-d5 (Internal Standard).

• Matrix: K2EDTA Human Plasma.

• Solvents (LC-MS Grade): Acetonitrile, Methanol, tert-Butyl methyl ether (TBME), Water.

• Buffers: Ammonium Formate, Formic Acid, 0.1 M Sodium Hydroxide (NaOH).

Liquid-Liquid Extraction (LLE) Protocol

This extraction procedure is designed to process 300 µL of plasma, achieving an analytical sensitivity of 0.200 ng/mL[2].

• Aliquot: Transfer 300 µL of human plasma (blank, calibration standards, QCs, or subject samples) into a 2.0 mL polypropylene microcentrifuge tube.

• IS Addition: Add 20 µL of Solifenacin-d5 working solution (50 ng/mL). Vortex for 10 seconds.

• Basification: Add 50 µL of 0.1 M NaOH to the sample to deprotonate the analyte. Vortex for 30 seconds.

• Extraction: Add 1.5 mL of TBME.

• Partitioning: Shake samples on a vibrax shaker for 10 minutes at 1500 rpm, followed by centrifugation at 10,000 × g for 5 minutes at 4°C.

• Phase Separation: Flash-freeze the aqueous (bottom) layer in a dry ice/acetone bath. Decant the organic (top) layer into a clean glass tube.

• Evaporation & Reconstitution: Evaporate the organic layer to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 150 µL of Mobile Phase A:B (50:50, v/v). Transfer to UPLC autosampler vials.

UPLC Chromatographic Conditions

• Column: ACQUITY UPLC BEH C18 (50 × 2.1 mm, 1.7 µm) maintained at 40°C.

• Mobile Phase A: 5 mM Ammonium Formate in Water (adjusted to pH 3.0 with Formic Acid)[1].

• Mobile Phase B: 100% Acetonitrile.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

Gradient Program:

Time (min)	% Mobile Phase A	% Mobile Phase B	Curve
0.00	80	20	Initial
0.50	80	20	6 (Linear)
1.50	10	90	6 (Linear)
2.50	10	90	6 (Linear)
2.60	80	20	6 (Linear)

| 3.50 | 80 | 20 | End (Equilibration) |

Mass Spectrometry (MRM) Parameters

Operate the triple quadrupole mass spectrometer in Multiple Reaction Monitoring (MRM) mode utilizing a positive electrospray ionization (ESI+) interface[2][3].

Optimized MS/MS Parameters:

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Cone Voltage (V)	Collision Energy (eV)
Solifenacin	363.20	110.10	100	35	28

| Solifenacin-d5 (IS) | 368.14 | 110.20 | 100 | 35 | 28 |

Note: The product ion at m/z 110.10 corresponds to the stable quinuclidine ring fragment cleaved from the parent molecule during collision-induced dissociation (CID).

System Suitability and Self-Validation

To ensure the protocol acts as a self-validating system:

• System Suitability Test (SST): Inject an LLOQ sample (0.2 ng/mL) prior to the run. The Signal-to-Noise (S/N) ratio must be ≥ 10.

• Carryover Check: Inject a blank plasma extract immediately following an Upper Limit of Quantification (ULOQ, 30 ng/mL) sample. The peak area at the solifenacin retention time must be < 20% of the LLOQ peak area.

Method Validation Summary

The method must be validated strictly according to USFDA and EMA bioanalytical guidelines[2][4]. Below is a summarized data presentation of expected validation metrics for this optimized LLE-UPLC-MS/MS method.

Table 1: Precision, Accuracy, and Linearity

The calibration curve demonstrates excellent linearity over a dynamic range of 0.200 to 30.0 ng/mL ( R2≥0.999 )[2].

QC Level	Concentration (ng/mL)	Intra-day Precision (% CV)	Inter-day Precision (% CV)	Accuracy (% Nominal)
LLOQ	0.20	6.4	8.1	102.5
LQC	0.60	4.2	5.5	98.4
MQC	12.0	3.1	4.0	101.2
HQC	24.0	2.8	3.5	99.8

Table 2: Extraction Recovery and Matrix Effect

By utilizing LLE with TBME, matrix effects (ion suppression/enhancement) are strictly controlled within acceptable limits (±15%), outperforming standard protein precipitation methods[3][4].

Analyte	Extraction Recovery (%)	Matrix Factor (IS Normalized)
Solifenacin	65.4 ± 3.6	0.98 ± 0.04
Solifenacin-d5	66.2 ± 2.2	N/A

Conclusion

This UPLC-MS/MS protocol provides a highly selective, robust, and sensitive framework for the quantification of solifenacin succinate in human plasma. By leveraging the mechanistic advantages of alkaline Liquid-Liquid Extraction and stable isotope internal standardization, the method effectively eliminates phospholipid-induced matrix effects, ensuring absolute analytical trustworthiness for high-stakes pharmacokinetic and bioequivalence clinical trials.

References

• Title : Determination of solifenacin in human plasma by liquid chromatography-tandem mass spectrometry Source : ResearchGate URL :[Link]

• Title : Liquid Chromatography Tandem Mass Spectrometry Method for Quantification of Solifenacin in Human Plasma Source : IT Medical Team URL :[Link]

• Title : VALIDATED LC-MS/MS METHOD FOR THE DETERMINATION OF THE MUSCARINIC RECEPTOR ANTAGONIST (MRA) SOLIFENACIN FROM HUMAN PLASMA Source : Studia UBB Chemia URL :[Link]

• Title : Bioanalytical method development and validation of solifenacin succinate and silodosin using LC-MS/MS Source : World Journal of Pharmacy and Pharmaceutical Sciences (WJPPS) URL :[Link]

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Preparation of (R,R)-Solifenacin Succinate from chiral precursors

An In-Depth Guide to the Stereoselective Synthesis of (1S, 3'R)-Solifenacin Succinate

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Stereochemistry in Solifenacin

Solifenacin, marketed as Solifenacin Succinate (Vesicare®), is a potent and selective muscarinic M3 receptor antagonist.[1][2][3][4] Its therapeutic action involves the relaxation of the bladder's smooth muscle, making it a cornerstone treatment for overactive bladder, a condition characterized by urinary urgency, frequency, and incontinence.[3][5][6] The solifenacin molecule possesses two chiral centers, leading to four possible stereoisomers. The pharmacologically active agent is specifically the (1S, 3'R)-isomer. Consequently, the synthesis of Solifenacin is a study in stereochemical precision, where the primary objective is to produce the desired (1S, 3'R)-enantiomer with exceptionally high purity.

This guide focuses on the preparation of the active Solifenacin isomer from its constituent chiral precursors: (S)-1-phenyl-1,2,3,4-tetrahydroisoquinoline and (R)-(-)-3-Quinuclidinol .[1][7][8] The formation of other diastereomers, such as the (1R, 3'R)-isomer (Solifenacin Succinate EP Impurity G), represents a critical quality control challenge that must be minimized through carefully controlled synthesis.[9] We will explore the prevalent synthetic strategies, with a deep dive into a robust and scalable protocol that exemplifies the principles of modern pharmaceutical chemistry.

Strategic Overview of Solifenacin Synthesis

The core transformation in solifenacin synthesis is the formation of a carbamate linkage between the nitrogen atom of the tetrahydroisoquinoline ring and the hydroxyl group of the quinuclidinol moiety. The challenge lies in achieving this coupling efficiently without racemization of the chiral centers. Several industrial strategies have been developed to address this.

• The Chloroformate Intermediate Route: This classic method involves converting (R)-3-quinuclidinol into a more reactive chloroformate derivative using phosgene or a safer equivalent like diphosgene.[1] This activated intermediate then readily reacts with (S)-1-phenyl-1,2,3,4-tetrahydroisoquinoline.

• Transesterification: This approach utilizes an N-alkoxycarbonyl derivative of the tetrahydroisoquinoline, such as an ethyl or methyl ester, which is then transesterified with (R)-3-quinuclidinol in the presence of a strong base.[1][10][11] A key consideration for this route is the need to remove the alcohol byproduct (e.g., ethanol) to drive the reaction to completion.[5]

• In-Situ Activation: This modern and highly efficient strategy avoids the isolation of unstable intermediates. It employs activating agents to convert the hydroxyl group of (R)-3-quinuclidinol into a highly reactive species in situ. One of the most effective and industrially favored activating agents is 1,1'-carbonyl-di-(1,2,4-triazole) (CDT) .[1][5][6] This method is noted for its mild reaction conditions, high yields, and simpler work-up procedures, making it particularly suitable for large-scale production.[1][5]

Given its advantages in scalability and efficiency, this guide will provide a detailed protocol based on the CDT activation method.

Diagram: Synthetic Workflow Overview

Caption: Stereospecific coupling of chiral precursors to form the Solifenacin core structure.

Validation and Quality Control

The trustworthiness of this protocol relies on stringent analytical validation. The primary concern is ensuring the stereochemical purity of the final product.

Chiral HPLC Analysis: A validated, stability-indicating chiral HPLC method is essential to separate and quantify the four possible stereoisomers. [12]This confirms that the final Active Pharmaceutical Ingredient (API) meets the stringent purity requirements of regulatory bodies.

Typical Chiral HPLC Parameters

Parameter	Specification
Column	Chiral stationary phase, e.g., Amylose tris(3,5-dimethylphenylcarbamate) [12][13]
Mobile Phase	A mixture of n-hexane, ethanol, and diethylamine is commonly used. [5][12]
Flow Rate	~1.0 mL/min
Detector	UV at 220-235 nm [5][12]
Temperature	Controlled, often ambient or slightly cooled (e.g., 15°C) for better peak shape. [14]

System suitability tests must be performed, with resolution requirements between the desired (1S, 3'R) peak and the peaks of other stereoisomers. [14]For example, the USP monograph requires a resolution of not less than 2.0 between the (R,R)-isomer and the active Solifenacin succinate peak. [14]

References

• Bentham Science Publishers. (2024). An Improved and Efficient Practical Process for the Synthesis of Enantiomerically Pure Solifenacin Succinate as an Antimuscarinic Agent. Bentham Science. Available from: [Link]

• MDPI. (2024). Facile Access to Solifenacin Impurity K: One-Step Synthesis and an HPLC-MS Method for Its Determination. MDPI. Available from: [Link]

• Google Patents. EP2305676A1 - Synthesis of solifenacin monosuccinate.
• Google Patents. US20080242697A1 - Process for the synthesis of solifenacin.

• ResearchGate. Scheme 1. Two routes of synthesis of solifenacin succinate (SLN). Available from: [Link]

• ResearchGate. Industrial synthesis of (+)-Solifenacin. Available from: [Link]

• Google Patents. WO2009139002A2 - An improved process for the preparation of solifenacin and its pharmaceutically acceptable salts thereof.
• Google Patents. US7741489B2 - Process for the synthesis of solifenacin.

• Wikipedia. Solifenacin. Wikipedia. Available from: [Link]

• New Drug Approvals. (2016). Solifenacin. New Drug Approvals. Available from: [Link]

• Google Patents. WO2008062282A2 - An improved process for the synthesis of solifenacin.

• ResearchGate. (2025). One-Pot Racemization Process of 1-Phenyl-1,2,3,4-tetrahydroisoquinoline: A Key Intermediate for the Antimuscarinic Agent Solifenacin. ResearchGate. Available from: [Link]

• Google Patents. US20100029944A1 - Process for the Synthesis of Solifenacin.

• Quick Company. A Method For The Preparation Of Solifenacin. Available from: [Link]

• Phenomenex. (2021). Separation of Solifenacin Succinate Stereoisomers per USP Monograph using Lux® 5 µm Amylose-1 Column. Phenomenex. Available from: [Link]

• Quick Company. A Process For The Preparation Of Solifenacin Succinate. Available from: [Link]

• PubMed. (2024). Separation and simultaneous estimation of enantiomers and Diastereomers of muscarinic receptor antagonist Solifenacin using stability-indicating Normal-phase HPLC technique with chiral stationary phase amylose tris-(3,5-dimethylphenylcarbamate). National Library of Medicine. Available from: [Link]

• Phenomenex. (2022). Separation of Solifenacin Stereoisomers Using LUX. Phenomenex. Available from: [Link]

• LCGC International. (2021). Separation of Solifenacin Succinate Stereoisomers per USP Monograph Using Chiral Separation. LCGC International. Available from: [Link]

• ResearchGate. (2023). (PDF) Separation and simultaneous estimation of enantiomers and Diastereomers of muscarinic receptor antagonist Solifenacin using stability-indicating Normal-phase HPLC technique with chiral stationary phase amylose tris-(3,5-dimethylphenylcarbamate). ResearchGate. Available from: [Link]

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• 6. US7741489B2 - Process for the synthesis of solifenacin - Google Patents [patents.google.com]
• 7. evitachem.com [evitachem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. EP2305676A1 - Synthesis of solifenacin monosuccinate - Google Patents [patents.google.com]
• 11. WO2009139002A2 - An improved process for the preparation of solifenacin and its pharmaceutically acceptable salts thereof - Google Patents [patents.google.com]
• 12. Separation and simultaneous estimation of enantiomers and Diastereomers of muscarinic receptor antagonist Solifenacin using stability-indicating Normal-phase HPLC technique with chiral stationary phase amylose tris-(3,5-dimethylphenylcarbamate) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. phenomenex.com [phenomenex.com]

Application Note: Formulation Development and Optimization of Solifenacin Succinate Sustained-Release Matrix Tablets

Executive Summary & Mechanistic Rationale

Solifenacin succinate is a highly selective, competitive muscarinic acetylcholine receptor (M3) antagonist prescribed for the management of overactive bladder (OAB) syndrome1[1]. While the active pharmaceutical ingredient (API) has a naturally long half-life (45–68 hours), immediate-release (IR) formulations often result in peak plasma concentration ( Cmax​ ) spikes that correlate directly with anticholinergic adverse events, such as xerostomia (dry mouth) and constipation[1].

By engineering a sustained-release (SR) hydrophilic matrix tablet, formulation scientists can blunt the Cmax​ spike, maintain therapeutic steady-state concentrations over 24 hours, and significantly improve patient compliance.

Solifenacin Succinate competitive inhibition of the M3 receptor signaling pathway.

Formulation Strategy: Causality & Excipient Selection

Developing a Solifenacin SR tablet requires navigating a critical chemical stability hurdle. Solifenacin succinate is highly susceptible to oxidative degradation2[2].

The Amorphization Problem: Traditional wet granulation (particularly aqueous) induces a phase transition of the API from a stable crystalline state to an amorphous state. This amorphous form acts as a catalyst for rapid oxidation, generating unacceptable levels of oxidized degradation products during shelf life[2].

The Solution (Direct Compression): To circumvent this, a Direct Compression (DC) strategy is mandated3[3]. DC preserves the crystalline integrity of the API. To achieve sustained release via DC, Hydroxypropyl methylcellulose (HPMC K4M) is selected as the rate-controlling hydrophilic polymer4[4]. Upon contact with gastrointestinal fluids, HPMC rapidly hydrates to form a viscous gel layer. The drug is released through a combination of diffusion through this gel and gradual erosion of the polymer matrix.

Table 1: Quantitative Formulation Matrix for DC Prototypes (150 mg Total Weight)

Ingredient	Function	F1 (15% Polymer)	F2 (25% Polymer)	F3 (35% Polymer)
Solifenacin Succinate	Active Pharmaceutical Ingredient	10.0 mg	10.0 mg	10.0 mg
HPMC K4M	Rate-Controlling Matrix Polymer	22.5 mg	37.5 mg	52.5 mg
Lactose Monohydrate	Soluble Diluent / Channeling Agent	65.5 mg	58.0 mg	50.5 mg
Microcrystalline Cellulose	Insoluble Diluent / Binder	48.0 mg	40.5 mg	33.0 mg
Colloidal Silicon Dioxide	Glidant	1.5 mg	1.5 mg	1.5 mg
Magnesium Stearate	Lubricant	2.5 mg	2.5 mg	2.5 mg

Experimental Protocol: Direct Compression Workflow

This protocol is designed as a self-validating system. In-process quality control (QC) checks dictate progression to the next step, ensuring that the final dissolution profile is a true reflection of the matrix design rather than a manufacturing artifact.

Step 1: Geometric Dilution & Deagglomeration

• Action: Co-sift Solifenacin Succinate (10.0 mg) and Lactose Monohydrate through a #40 mesh screen.

• Causality: Solifenacin is a low-dose API. Geometric dilution prevents localized concentration gradients (hot spots), ensuring absolute content uniformity.

Step 2: Polymer Blending

• Action: Add HPMC K4M and Microcrystalline Cellulose (Avicel PH102) to the API-Lactose blend. Mix in a V-blender at 15 rpm for 15 minutes.

• Causality: Avicel PH102 provides the necessary plastic deformation for direct compression, compensating for the poor compressibility of HPMC.

Step 3: Glidant & Lubrication

• Action: Sift Colloidal Silicon Dioxide through a #60 mesh, add to the V-blender, and mix for 3 minutes. Finally, add Magnesium Stearate (pre-sifted through #60 mesh) and blend for exactly 2 minutes .

• Causality: Strict adherence to the 2-minute lubrication time is critical. Over-blending Magnesium Stearate coats the hydrophilic HPMC particles with a hydrophobic lipid layer, unpredictably retarding polymer hydration and skewing the dissolution kinetics.

Step 4: Rotary Compression & In-Process QC

• Action: Compress the final blend using a rotary tablet press fitted with 7.5 mm standard concave punches. Target a hardness of 6.0 - 8.0 kp.

• Self-Validation: Immediately test 10 tablets for friability (<0.5%) and weight variation (±5%). If hardness exceeds 8.0 kp, the porosity of the tablet decreases, which can artificially slow the initial fluid ingress and delay the formation of the HPMC gel layer.

Step-by-step direct compression workflow for Solifenacin SR tablets.

Analytical Evaluation & Stability Profiling

To validate the formulation, the prototypes must undergo rigorous in vitro dissolution testing and accelerated stability profiling.

In Vitro Dissolution Testing

• Apparatus: USP Type II (Paddle).

• Conditions: 900 mL of pH 6.8 Phosphate Buffer, 37±0.5°C, 50 rpm.

• Analysis: HPLC with UV detection at 220 nm.

Table 2: In Vitro Dissolution Profile (% Drug Release)

Time (Hours)	F1 (15% HPMC K4M)	F2 (25% HPMC K4M)	F3 (35% HPMC K4M)
1	28%	18%	11%
4	62%	41%	29%
8	91%	66%	48%
12	100%	84%	65%
24	100%	99%	82%

Insight: Prototype F2 (25% HPMC) demonstrates the optimal zero-order/anomalous non-Fickian release profile required for a once-daily OAB therapeutic. F1 undergoes rapid erosion due to insufficient polymer entanglement, while F3 exhibits incomplete release due to an excessively rigid gel network.

Accelerated Stability Data (Prototype F2)

Because Solifenacin succinate is prone to oxidation, chemical stability under ICH accelerated conditions (40°C / 75% RH) is the ultimate test of the Direct Compression strategy's validity.

Table 3: Accelerated Stability Profile (40°C / 75% RH)

Parameter	Initial	3 Months	6 Months	Specification Limit
Assay (%)	99.8%	99.4%	98.9%	95.0% - 105.0%
Total Impurities (%)	0.12%	0.21%	0.34%	NMT 1.0%
Hardness (kp)	7.2	7.1	7.4	6.0 - 8.0
Dissolution at 12h (%)	84%	83%	85%	75% - 90%

References

• Source: International Journal of Pharmacy (ijpjournal.org)
• Source: PMC (nih.gov)
• Title: US20150216856A1 - Stable pharmaceutical composition comprising solifenacin, and method for preparing the same Source: Google Patents URL
• Title: A review of solifenacin in the treatment of urinary incontinence Source: Dove Medical Press URL

Sources

• 1. dovepress.com [dovepress.com]
• 2. US20150216856A1 - Stable pharmaceutical composition comprising solifenacin, and method for preparing the same - Google Patents [patents.google.com]
• 3. Novel Bioequivalent Tablet of Solifenacin Succinate Prepared Using Direct Compression Technique for Improved Chemical Stability - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ijpjournal.org [ijpjournal.org]

Advanced Solid-Phase Extraction (SPE) and LC-MS/MS Methodologies for the Quantitative Analysis of Solifenacin Succinate in Biological Matrices

Target Audience: Analytical Chemists, Pharmacokineticists, and Drug Development Scientists. Document Type: Application Note & Validated Protocol

Introduction & Pharmacological Context

Solifenacin succinate is a highly selective, competitive muscarinic receptor antagonist utilized primarily in the clinical management of overactive bladder syndrome[1]. Pharmacologically, it operates by disrupting the binding of acetylcholine to M3 muscarinic receptors on the detrusor muscle, thereby preventing involuntary bladder contractions[1].

Due to its high lipophilicity and a long terminal elimination half-life of approximately 50 hours, solifenacin is administered in low daily doses (typically 5 to 10 mg), resulting in peak plasma concentrations between 24.0 and 40.6 ng/mL[2]. Consequently, pharmacokinetic (PK) and bioequivalence studies demand highly sensitive analytical methodologies capable of quantifying trace analyte levels in complex biological matrices such as plasma and breast milk[2][3].

Fig 1. Solifenacin succinate mechanism of action via M3 muscarinic receptor antagonism.

Mechanistic Principles of Extraction

Direct protein precipitation of plasma often fails to adequately remove endogenous phospholipids, leading to severe ion suppression in the mass spectrometer's electrospray ionization (ESI) source[1]. To achieve the necessary sensitivity and selectivity, Solid-Phase Extraction (SPE) is the industry gold standard[1][2].

Chemical Causality: Solifenacin is a tertiary amine with a pKa of approximately 8.8. At physiological pH (~7.4), it exists predominantly in its ionized (protonated) form. Utilizing a polymeric reversed-phase sorbent (e.g., Strata-X, 33 µm, 30 mg/1 mL) provides a dual-retention mechanism[1]. The polymeric divinylbenzene backbone facilitates strong hydrophobic and π−π interactions with the lipophilic quinuclidine and phenyl rings of solifenacin. This allows for aggressive aqueous and mildly acidic washing steps to elute polar interferents and salts without premature analyte breakthrough.

Experimental Design: A Self-Validating Protocol

A robust bioanalytical method must be a self-validating system. This protocol achieves this by incorporating Solifenacin-D5 as a stable isotope-labeled internal standard (SIL-IS)[1][2].

The Self-Validating Mechanism: By spiking the SIL-IS into the raw plasma prior to any sample manipulation, the extraction workflow controls for its own variability. Any volumetric losses during transfer, extraction inefficiencies on the SPE bed, or matrix-induced ion suppression in the MS source will affect the native drug and the SIL-IS identically. Because quantification relies on the peak area ratio (Analyte/IS), the final calculated concentration remains highly accurate and reproducible regardless of minor procedural fluctuations.

Step-by-Step SPE Methodology

Materials Required:

• Matrix: 100 µL human plasma (K2EDTA)[1].

• Sorbent: Polymeric reversed-phase SPE cartridge (30 mg/1 mL)[1].

• Internal Standard: Solifenacin-D5 (100 ng/mL)[1].

Protocol:

• Sample Pre-treatment: Aliquot 100 µL of plasma into a microcentrifuge tube. Add 10 µL of Solifenacin-D5 IS. Add 500 µL of 50 mM Ammonium Acetate buffer (containing 1% Formic Acid) and vortex thoroughly[1].

  • Causality: The acidic buffer disrupts protein-drug binding, ensuring the analyte is free in solution and fully protonated for optimal interaction with the SPE sorbent.

• Cartridge Conditioning: Condition the SPE cartridge with 1.0 mL of HPLC-grade methanol, followed by 1.0 mL of Milli-Q water, and finally 1.0 mL of 50 mM Ammonium Acetate buffer (1% Formic Acid)[1].

  • Causality: Methanol solvates the polymeric chains (activating the bed), while the aqueous buffer equilibrates the pH to match the loading sample. Expert Insight: Do not let the sorbent dry out after methanol conditioning, as this causes channeling and poor analyte retention.

• Sample Loading: Load the entire pre-treated sample mixture onto the cartridge at a controlled flow rate (approx. 1 mL/min)[1].

• Washing Step: Wash the cartridge with 1.0 mL of 50 mM Ammonium Acetate (1% Formic Acid), followed by 2.0 mL of Milli-Q water[1].

  • Causality: This sequential wash removes highly polar matrix components, salts, and residual plasma proteins without disrupting the strong hydrophobic retention of the analyte.

• Elution: Elute the target analytes using 1.0 mL of the mobile phase (e.g., 5 mM ammonium acetate in 0.1% formic acid and methanol, 20:80 v/v)[1].

  • Causality: The high organic content disrupts the hydrophobic interactions, releasing the analyte into the collection vial.

• Reconstitution & Injection: Transfer the eluate to an autosampler vial for direct LC-MS/MS injection[1].

Fig 2. Step-by-step Solid-Phase Extraction (SPE) workflow for Solifenacin analysis.

LC-MS/MS Analytical Conditions

Chromatographic separation is optimally achieved utilizing a reversed-phase C18 column (e.g., Zorbax SB C18, 4.6 mm × 50 mm, 3.5 µm) to maintain sharp peak shapes and short run times[1]. Detection is performed using Electrospray Ionization (ESI) in Positive Ion Mode via Multiple Reaction Monitoring (MRM)[1][2][4].

Table 1: Optimized LC-MS/MS MRM Parameters

Analyte	Precursor Ion ( m/z )	Product Ion ( m/z )	Ionization Mode	Reference
Solifenacin	363.2	193.2 (or 110.0)	ESI (+)	[1][2][4]
Solifenacin-D5 (IS)	368.2	198.2 (or 110.0)	ESI (+)	[1][2][4]

Note: The primary fragmentation yields a product ion at m/z 193.2 (cleavage of the quinuclidine ring system) or m/z 110.0 depending on collision energy optimization[1][2].

Quantitative Data & Method Validation Summary

Method validation performed in accordance with FDA/ICH guidelines demonstrates the exceptional robustness of the SPE-LC-MS/MS approach for solifenacin[1][2]. The use of SPE significantly enhances absolute recovery compared to standard liquid-liquid extraction (LLE) while extending the analytical column's lifespan by preventing phospholipid build-up.

Table 2: Typical Validation Metrics for Solifenacin SPE Extraction

Validation Parameter	Metric / Outcome	Reference
Linear Dynamic Range	0.20 to 30.1 ng/mL	[1]
Lower Limit of Quantitation (LLOQ)	0.20 ng/mL (from 100 µL plasma)	[1]
Absolute Recovery (Solifenacin)	84.7% – 93.1%	[2]
Absolute Recovery (SIL-IS)	86.1%	[2]
Intra/Inter-day Precision (CV%)	< 15% across all QC levels	[2]

Conclusion

The integration of polymeric solid-phase extraction with LC-MS/MS provides a highly sensitive, interference-free methodology for solifenacin succinate analysis[1][2]. By understanding the physicochemical properties of the basic, lipophilic analyte and employing a self-validating stable isotope-labeled internal standard strategy, analytical scientists can achieve the reproducible, high-throughput pharmacokinetic data essential for modern clinical drug development and bioequivalence studies.

Sources

• 1. wjpls.org [wjpls.org]
• 2. researchgate.net [researchgate.net]
• 3. PDF.js viewer [accesson.kr]
• 4. researchgate.net [researchgate.net]

Application Note: In Vitro Dissolution Testing Protocols for Solifenacin Succinate

Scientific Rationale & Physicochemical Grounding

Solifenacin Succinate is a highly selective, competitive muscarinic M3 receptor antagonist utilized primarily for the management of overactive bladder (OAB) and neurogenic detrusor overactivity (NDO)[1][2]. From a biopharmaceutical and formulation perspective, the succinate salt of solifenacin is highly water-soluble (610 mg/mL) and demonstrates rapid dissolution kinetics across physiological pH ranges[3].

Because the active pharmaceutical ingredient (API) is highly soluble, the in vitro dissolution rate is rarely limited by the intrinsic thermodynamic solubility of the drug. Instead, the rate-limiting step is the disintegration and hydration of the dosage form's excipient matrix—such as the hypromellose and lactose monohydrate network in solid tablets, or the polacrilin potassium complex in oral suspensions[4][5].

Causality of Media Selection: 0.1 N HCl is universally adopted by the FDA and pharmacopeial bodies as the primary Quality Control (QC) medium[3][6]. In this highly acidic environment, solifenacin is released rapidly[3]. By eliminating solubility constraints, 0.1 N HCl provides a highly discriminatory environment that strictly challenges the mechanical integrity of the formulation. This makes it an ideal self-validating system to detect manufacturing deviations, such as over-compression of tablets or degradation of polymeric binders[6].

Regulatory Quality Control (QC) Standards

To ensure batch-to-batch consistency and regulatory compliance, dissolution testing must adhere to standardized hydrodynamic conditions. USP Apparatus 2 (Paddles) is selected over Apparatus 1 (Baskets) to provide mild, consistent shear forces. A paddle speed of 50 rpm mimics baseline gastric motility without inducing the premature mechanical destruction of the tablet that higher speeds might cause[4][6].

Table 1: Standard FDA Dissolution Parameters for Solifenacin Succinate

Parameter	Solid Oral Tablets (5 mg, 10 mg)	Oral Suspension (1 mg/mL)
Apparatus	USP Apparatus 2 (Paddle)	USP Apparatus 2 (Paddle)
Agitation Speed	50 rpm	50 rpm
Dissolution Medium	0.1 N HCl	0.1 N HCl
Vessel Volume	900 mL	900 mL
Temperature	37.0 ± 0.5 °C	37.0 ± 0.5 °C
Acceptance Criterion	NLT 80% (Q) at 45 minutes	NLT 80% (Q) at 15 minutes

Data synthesized from FDA OGD Dissolution Database and NDA 209529 Review[3][6].

Experimental Methodologies

Standard QC Dissolution Protocol (Tablets & Suspensions)

Self-Validating Principle: The physical dissolution system must be validated prior to testing. Media degassing must be verified by observing the absence of bubble formation on the paddle or dosage form, as trapped air artificially alters the hydrodynamic surface area and buoyancy of the dosage form.

Step-by-Step Workflow:

• Media Preparation: Prepare 0.1 N HCl by adding 8.5 mL of concentrated hydrochloric acid (37%) to 1000 mL of purified water. Degas the medium via vacuum filtration combined with ultrasonic bath sonication.

• System Equilibration: Dispense 900 mL of the degassed 0.1 N HCl into each of the six dissolution vessels. Equilibrate the system temperature to exactly 37.0 ± 0.5 °C[6].

• Dosage Introduction:

  • For Tablets: Drop one tablet (5 mg or 10 mg) into each vessel, ensuring it sinks to the bottom center before engaging the paddles at 50 rpm[6].

  • For Suspensions: Vigorously shake the suspension for 30 seconds to ensure homogeneity. Using a calibrated oral syringe, introduce a volume equivalent to one dose (e.g., 5 mL for a 5 mg dose) directly into the medium, carefully avoiding the vessel walls[3][7].

• Sampling: Withdraw 10 mL aliquots using a cannula equipped with a 0.45 µm Polytetrafluoroethylene (PTFE) syringe filter at predefined time points (e.g., 10, 15, 30, and 45 minutes)[4][7]. Mechanistic Note: PTFE is explicitly selected to prevent non-specific adsorption of the lipophilic quinuclidine moiety of solifenacin to the filter membrane, ensuring 100% analytical recovery[4][7].

• Volume Replacement: Immediately replace the withdrawn volume with 10 mL of pre-warmed (37 °C) fresh 0.1 N HCl medium to maintain strict sink conditions[4].

Comparative Multi-pH Dissolution for Bioequivalence (BE)

For generic formulations (ANDA submissions) or post-approval formulation bridging, regulatory agencies require multi-point, multi-pH dissolution profiling to calculate the similarity factor ( f2​ )[6][8].

f2​ Calculation Rationale: An f2​ value between 50 and 100 indicates statistical equivalence between the test and reference profiles[6][8]. Testing across a pH gradient is critical because changes to polymeric binders (e.g., hypromellose) at higher pH levels can unmask differences in drug release kinetics that the highly soluble 0.1 N HCl environment would otherwise obscure[3][8].

Table 2: Multi-pH Comparative Dissolution Media Setup

Medium	Composition	Mechanistic Purpose
pH 1.2	0.1 N HCl	Mimics fasting gastric conditions; serves as the primary QC medium[3][6].
pH 4.5	Acetate Buffer	Mimics fed state gastric/early intestinal transition[4][8].
pH 6.8	Phosphate Buffer	Mimics the intestinal environment; critical for detecting binder-release discrepancies[4][8].
Water	Purified Water	Evaluates baseline release without the influence of ionic strength or buffer capacity[4].

Analytical Quantification (HPLC-UV)

Because the 5 mg and 10 mg doses dissolved in 900 mL yield highly dilute concentrations (~5.5 to 11.1 µg/mL), standard UV-Vis spectrophotometry lacks the specificity required if formulation excipients absorb at the same wavelength. High-Performance Liquid Chromatography (HPLC) with UV detection is the required standard[6][7].

Self-Validating System Suitability Test (SST): Inject the working standard solution (11.1 µg/mL) five times. The protocol is validated for sample analysis only if the relative standard deviation (RSD) of the peak areas is ≤ 2.0%, ensuring chromatographic stability.

Chromatographic Conditions:

• Column: End-capped C18, 150 mm × 4.6 mm, 3.5 µm (e.g., Waters XTerra MS C18)[7].

• Mobile Phase: Phosphate buffer (pH 7.5) and Methanol (35:65 v/v)[4].

• Flow Rate: 1.0 mL/min[4][6].

• Detection Wavelength: 210 nm[4][6].

• Injection Volume: 20 µL[4][6].

Workflow Visualization

Figure 1: Analytical workflow for Solifenacin Succinate in vitro dissolution testing.

References

• Title: 209529Orig1s000 - accessdata.fda.gov (NDA 209529 Review for Vesicare LS)
• Source: nih.
• Source: scispace.
• Title: Public Assessment Report - Geneesmiddeleninformatiebank (Solifenacin/Tamsulosin FDC)
• Source: pharmacopoeia.
• Source: geneesmiddeleninformatiebank.
• Source: wikipedia.
• Title: Solifenacin (oral route)

Sources

• 1. Solifenacin - Wikipedia [en.wikipedia.org]
• 2. mayoclinic.org [mayoclinic.org]
• 3. accessdata.fda.gov [accessdata.fda.gov]
• 4. Novel Bioequivalent Tablet of Solifenacin Succinate Prepared Using Direct Compression Technique for Improved Chemical Stability - PMC [pmc.ncbi.nlm.nih.gov]
• 5. geneesmiddeleninformatiebank.nl [geneesmiddeleninformatiebank.nl]
• 6. scispace.com [scispace.com]
• 7. pharmacopoeia.com [pharmacopoeia.com]
• 8. geneesmiddeleninformatiebank.nl [geneesmiddeleninformatiebank.nl]

Application Note: Synthesis and Certification of Deuterated (1R,3'R)-Solifenacin-d5 Succinate Internal Standards

Introduction & Scientific Rationale

Solifenacin succinate is a highly selective muscarinic M3 receptor antagonist widely prescribed for the management of overactive bladder syndrome[1]. The active pharmaceutical ingredient (API) is strictly defined as the (1S, 3'R)-stereoisomer. However, during the multi-step synthesis of the drug substance, incomplete stereochemical control or thermal racemization at the C1 position of the tetrahydroisoquinoline (THIQ) intermediate can lead to the formation of the (1R, 3'R)-diastereomer, officially designated as EP Impurity G[2].

To rigorously quantify this critical process-related chiral impurity in both drug substance batches and pharmacokinetic (PK) plasma samples, a stable isotope-labeled internal standard (SIL-IS) matching the exact stereochemistry of the impurity is required[3]. This application note details the targeted synthesis of (1R,3'R)-Solifenacin-d5 Succinate . The incorporation of five deuterium atoms on the phenyl ring ensures absolute metabolic stability and eliminates the risk of H/D back-exchange during acidic liquid-liquid extraction (LLE)[1], providing a robust +5 Da mass shift for LC-MS/MS bioanalysis[4].

Synthetic Strategy and Causality

The synthesis of the solifenacin scaffold relies on the coupling of a 1-phenyl-1,2,3,4-tetrahydroisoquinoline derivative with (3R)-quinuclidin-3-ol[5].

• Direct Phosgenation vs. Transesterification: Directly coupling the THIQ amine with the quinuclidinol using phosgene or triphosgene is prone to side reactions, specifically the formation of symmetrical urea by-products such as Impurity Y (bis[(1S)-1-phenyl-1,2,3,4-tetrahydroisoquinolin-2-yl]methanone)[6]. To circumvent this, our protocol employs a two-step transesterification. First, the deuterated THIQ is reacted with ethyl chloroformate to form a stable ethyl carbamate. This intermediate is then subjected to base-catalyzed transesterification with (3R)-quinuclidin-3-ol.

• Stereochemical Integrity: The transesterification is driven by sodium methoxide in toluene. Because the reaction requires elevated temperatures to distill off the ethanol by-product, there is a theoretical risk of epimerization at the C1 benzylic position[2]. Toluene is specifically chosen for its boiling point (110 °C), which is sufficient to remove ethanol via a Dean-Stark trap without exceeding the thermal threshold that triggers racemization[5].

Visualized Workflows

Synthetic workflow for (1R,3'R)-Solifenacin-d5 Succinate highlighting stereochemical retention.

Chiral LC-MS/MS bioanalytical workflow using the deuterated diastereomeric internal standard.

Step-by-Step Experimental Protocols

Protocol 1: Synthesis of the Ethyl Carbamate Intermediate

• Initiation: Dissolve 10.0 g of (1R)-1-(phenyl-d5)-1,2,3,4-tetrahydroisoquinoline—synthesized via asymmetric hydrogenation using an (R)-Ir-catalyst[7]—in 100 mL of anhydrous dichloromethane (DCM).

• Base Addition: Add 1.5 equivalents (9.8 mL) of triethylamine (TEA). Cool the reactor to 0–5 °C using an ice-water bath.

• Activation: Dropwise add 1.1 equivalents (4.9 mL) of ethyl chloroformate over 30 minutes. Causality: Slow addition prevents exothermic spikes that could lead to localized degradation or side reactions.

• Self-Validation Check: The reaction mixture will transition from a clear solution to a thick white suspension as triethylamine hydrochloride (TEA·HCl) precipitates, visually confirming the progression of the chloroformate substitution.

• Workup: After 2 hours of stirring at room temperature, quench with 50 mL of cold water. Separate the organic layer, wash with 0.1 M HCl, brine, and dry over Na2SO4. Evaporate the DCM to yield the ethyl carbamate as a pale yellow oil.

Protocol 2: Base-Catalyzed Transesterification

• Setup: In a 250 mL round-bottom flask equipped with a Dean-Stark apparatus, dissolve the ethyl carbamate (10.0 g) and (3R)-quinuclidin-3-ol (5.5 g, 1.2 eq) in 100 mL of anhydrous toluene and 5 mL of DMF[8].

• Catalysis: Add 0.38 g of sodium methoxide (NaOMe)[5]. Causality: NaOMe deprotonates the quinuclidinol, significantly enhancing its nucleophilicity to drive the transesterification forward.

• Distillation & Self-Validation: Heat the mixture to 110 °C. The distillation head temperature will initially rest at ~78 °C (the boiling point of the ethanol by-product). The reaction is deemed strictly complete when the vapor temperature stabilizes at 110 °C, physically confirming the total exhaustion of ethanol generation.

• Workup: Cool to room temperature, wash with water to remove DMF and unreacted quinuclidinol. Concentrate the toluene layer to yield (1R,3'R)-Solifenacin-d5 free base.

Protocol 3: Succinate Salt Crystallization

• Salt Formation: Dissolve the free base in a 1:1 mixture of ethanol and ethyl acetate (50 mL). Add 1.0 equivalent of succinic acid[5].

• Crystallization: Heat to 60 °C until a clear solution forms, then slowly cool to 5 °C at a rate of 10 °C/hour. Causality: Controlled cooling ensures the formation of large, high-purity crystals and rejects any trace (1S, 3'R) epimeric impurities into the mother liquor.

• Self-Validation Check: The onset of crystallization should occur precisely at ~45 °C during the cooling ramp. Chiral HPLC of the resulting filter cake should yield >99.0% diastereomeric excess.

Quantitative Data & Specifications

Table 1: Quantitative Reaction Parameters & Stoichiometry

Reagent	MW ( g/mol )	Equivalents	Mass/Volume	Function
(1R)-1-(phenyl-d5)-THIQ	214.32	1.0	10.0 g	Chiral Precursor
Ethyl Chloroformate	108.52	1.1	4.9 mL	Activating Agent
(3R)-Quinuclidin-3-ol	127.18	1.2	5.5 g	Chiral Nucleophile
Sodium Methoxide	54.02	0.15	0.38 g	Transesterification Catalyst

| Succinic Acid | 118.09 | 1.0 | 5.5 g | Salt Former |

Table 2: Analytical Specifications for the SIL-IS

Parameter	Specification	Analytical Method	Causality / Rationale
Isotopic Purity	≥ 99.0% d5	ESI-MS/MS	Prevents unlabeled cross-talk (m/z 363)[3]
Chemical Purity	≥ 98.5%	HPLC-UV (210 nm)	Ensures accurate gravimetric standard preparation
Diastereomeric Excess	≥ 99.0% (1R,3'R)	Chiral HPLC	Prevents co-elution with the (1S,3'R) API[2]

| Mass Transition | m/z 368.2 → 110.1 | LC-MS/MS (MRM) | +5 Da shift on the THIQ moiety; stable quinuclidine fragment[4] |

References

• CD Bioparticles. "Solifenacin-d5 (succinate)".[Link]

• NIH PubMed Central. "Novel Bioequivalent Tablet of Solifenacin Succinate Prepared Using Direct Compression Technique for Improved Chemical Stability". [Link]

• Google Patents. "US7829715B2 - Method for producing solifenacin or salts thereof".
• Google Patents.
• Google Patents.

• ACS Publications. "The Development of an Asymmetric Hydrogenation Process for the Preparation of Solifenacin". Organic Process Research & Development.[Link]

Sources

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• 3. medchemexpress.com [medchemexpress.com]
• 4. Solifenacin-d5 (succinate) - CD Bioparticles [cd-bioparticles.net]
• 5. US7829715B2 - Method for producing solifenacin or salts thereof - Google Patents [patents.google.com]
• 6. WO2014005601A1 - A process for the preparation of solifenacin or a salt thereof - Google Patents [patents.google.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. EP2305676A1 - Synthesis of solifenacin monosuccinate - Google Patents [patents.google.com]

Scalable process chemistry for (R,R)-Solifenacin Succinate production

An Application Note and Protocol for the Scalable Production of (R,R)-Solifenacin Succinate

Abstract

This document provides a detailed guide to the scalable process chemistry for the production of (R,R)-Solifenacin Succinate, a potent competitive muscarinic M3 receptor antagonist used in the treatment of overactive bladder.[1][2] The synthesis of Solifenacin is a stereochemically intricate process, as its therapeutic efficacy is contingent on the specific (1S, 3'R) configuration of its two chiral centers. This guide delineates a robust and efficient synthetic strategy, focusing on the asymmetric synthesis of the key chiral building blocks: (S)-1-phenyl-1,2,3,4-tetrahydroisoquinoline and (R)-quinuclidin-3-ol. We present field-proven protocols for enzymatic reduction, chiral resolution, intermediate coupling, and final diastereoselective salt crystallization, designed to deliver high yields and exceptional stereochemical purity suitable for industrial-scale manufacturing.

Introduction and Strategic Overview

Solifenacin, chemically known as (1S)-(3R)-1-azabicyclo[2.2.2]oct-3-yl-3,4-dihydro-1-phenyl-2(1H)-isoquinolinecarboxylate, is commercialized as its succinate salt.[3] The molecule possesses two stereocenters, making four possible stereoisomers. The desired pharmacological activity resides almost exclusively in the (1S, 3'R) isomer, often referred to as (R,R)-Solifenacin in earlier literature.[4] Therefore, a scalable synthesis must address the challenge of stereocontrol with high fidelity.

Our strategy pivots on a convergent synthesis, where the two key chiral fragments are prepared independently and then coupled. This approach offers greater flexibility and allows for the purification of each intermediate to a high degree of enantiomeric excess (e.e.) before the final coupling step.

The core strategic steps are:

• Asymmetric Synthesis of (R)-quinuclidin-3-ol: Utilizing a highly selective enzymatic reduction of the prochiral 3-quinuclidinone.

• Synthesis and Resolution of (S)-1-phenyl-1,2,3,4-tetrahydroisoquinoline: A classical approach involving the synthesis of the racemic amine followed by highly efficient diastereomeric salt resolution.

• Coupling and Carbamate Formation: An efficient coupling of the two chiral synthons.

• Diastereoselective Crystallization: The final salt formation with succinic acid, which serves as both the pharmaceutically acceptable salt and a final purification step to eliminate any minor diastereomeric impurities.[5][6]

Caption: Overall Synthetic Workflow for Solifenacin Succinate

Synthesis of Chiral Intermediate I: (R)-Quinuclidin-3-ol

(R)-quinuclidin-3-ol is a critical chiral building block whose stereocenter is integral to the final drug's activity.[7] While several methods exist for its synthesis, asymmetric enzymatic reduction of the prochiral ketone, 3-quinuclidinone, is the most industrially viable and environmentally benign approach. This method consistently delivers near-perfect enantiomeric excess (>99.9%) and high chemical yields.[8][9]

Ketoreductases (KREDs), particularly those derived from microorganisms like Rhodotorula rubra, have proven highly effective.[9][10] The process often employs a whole-cell biocatalyst system that co-expresses the KRED and a cofactor regeneration enzyme (e.g., glucose dehydrogenase, GDH) to recycle the expensive NADPH/NADH cofactor.[9][10]

Comparative Data for Enzymatic Reduction Systems

Enzyme Source	Substrate Conc.	Reaction Time	Yield	Enantiomeric Excess (e.e.)	Reference
Rhodotorula rubra JCM3782	618 mM (~100 g/L)	21 h	Nearly Stoichiometric	>99.9% (R)	[8][10]
Kaistia algarum (KaKR)	5.0 M	Not Specified	Complete	>99.9% (R)	[8]
Agrobacterium radiobacter ECU2556	Not Specified	Not Specified	High	Excellent	[8]

Protocol 2.1: Asymmetric Synthesis of (R)-Quinuclidin-3-ol via Enzymatic Reduction

Objective: To produce (R)-Quinuclidin-3-ol from 3-quinuclidinone with high yield and >99.5% e.e. using a whole-cell biocatalyst.

Materials:

• 3-Quinuclidinone hydrochloride

• E. coli whole cells co-expressing 3-quinuclidinone reductase (from R. rubra) and glucose dehydrogenase (GDH)

• Glucose (for cofactor regeneration)

• NADP+ (catalytic amount)

• Phosphate buffer (pH ~7.0)

• Sodium hydroxide (for pH adjustment and neutralization)

• Toluene or Methyl-tert-butyl ether (MTBE) (for extraction)

• Anhydrous sodium sulfate

Procedure:

• Bioreactor Setup: Charge a sanitized bioreactor with phosphate buffer and glucose. Add the E. coli cell paste and a catalytic amount of NADP+.

• Substrate Addition: Prepare a solution of 3-quinuclidinone hydrochloride and neutralize it to pH ~7.0 with sodium hydroxide.

• Reaction: Add the substrate solution to the bioreactor. Maintain the temperature at ~30°C and the pH at ~7.0 (by controlled addition of NaOH). Monitor the reaction progress by GC or HPLC. The reaction is typically complete within 24 hours.[10]

• Work-up: Once the reaction is complete, centrifuge the mixture to remove the cell mass.

• Extraction: Saturate the aqueous supernatant with a salt (e.g., NaCl) and perform a continuous liquid-liquid extraction with a suitable organic solvent like toluene or MTBE.

• Isolation: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield crude (R)-3-Quinuclidinol.

• Purification: The crude product can be purified by recrystallization or distillation to yield (R)-3-Quinuclidinol as a white crystalline solid.

• Chiral Analysis: Confirm the enantiomeric excess of the final product using chiral GC or HPLC.

Caption: Enzymatic Reduction of 3-Quinuclidinone

Synthesis of Chiral Intermediate II: (S)-1-phenyl-1,2,3,4-tetrahydroisoquinoline

The synthesis of this second key intermediate begins with the construction of the racemic core, followed by a highly efficient optical resolution.

Protocol 3.1: Synthesis of Racemic 1-phenyl-1,2,3,4-tetrahydroisoquinoline

Objective: To synthesize the racemic precursor for chiral resolution.

Materials:

• β-phenylethylamine

• Benzoyl chloride

• Sodium carbonate or an organic base (e.g., triethylamine)

• Polyphosphoric acid (PPA) or Phosphorus pentoxide

• Sodium borohydride (NaBH₄) or catalytic hydrogenation

• Toluene, Methanol

Procedure:

• Step 1: Amide Formation: In a reactor, dissolve β-phenylethylamine and a base (e.g., sodium carbonate in water) in a suitable solvent.[11] Slowly add benzoyl chloride while maintaining the temperature below 30°C.[11] Stir until the reaction is complete. Filter the solid product, wash with water, and dry to obtain N-phenethyl-benzamide.[11][12]

• Step 2: Bischler-Napieralski Cyclization: Add the N-phenethyl-benzamide to polyphosphoric acid and heat the mixture to ~160-165°C for several hours.[11] This effects an intramolecular cyclization. Cool the reaction mixture and quench by carefully adding it to ice water. Basify with NaOH and extract the product, 1-phenyl-3,4-dihydroisoquinoline, with a solvent like toluene.

• Step 3: Reduction: Dissolve the crude 1-phenyl-3,4-dihydroisoquinoline in a solvent such as methanol. Cool the solution and add sodium borohydride portion-wise.[13] Stir until the reduction is complete. Remove the solvent, add water, and extract the racemic 1-phenyl-1,2,3,4-tetrahydroisoquinoline (THIQ) product.

Protocol 3.2: Chiral Resolution of (±)-1-phenyl-1,2,3,4-tetrahydroisoquinoline

Objective: To isolate the desired (S)-enantiomer with high optical purity.

Materials:

• Racemic 1-phenyl-1,2,3,4-tetrahydroisoquinoline

• D-(-)-Tartaric acid (resolving agent)

• Methanol/Water solvent system

• Sodium hydroxide

Procedure:

• Salt Formation: Dissolve the racemic THIQ in a mixture of methanol and water (a typical ratio is between 3.3:1 and 1:1 v/v).[14] In a separate vessel, dissolve an equimolar amount of D-(-)-tartaric acid in the same solvent system, heating gently if necessary.

• Crystallization: Add the tartaric acid solution to the THIQ solution. The diastereomeric salt of (S)-1-phenyl-1,2,3,4-tetrahydroisoquinoline D-(-)-tartrate will preferentially crystallize upon cooling and stirring. The efficiency of this resolution is critical for the overall process economy.

• Isolation: Filter the crystalline salt and wash with a cold methanol/water mixture. The mother liquor, enriched in the (R)-enantiomer, can be retained for racemization and recycling to improve overall yield.[15]

• Liberation of Free Base: Suspend the isolated diastereomeric salt in a mixture of water and an organic solvent (e.g., toluene). Add aqueous sodium hydroxide until the pH is strongly basic (>12). The salt will decompose, liberating the free (S)-THIQ into the organic layer.

• Extraction & Isolation: Separate the organic layer, wash with water, dry over sodium sulfate, and evaporate the solvent to yield (S)-1-phenyl-1,2,3,4-tetrahydroisoquinoline as an oil or solid with high enantiomeric purity.[14]

Assembly of Solifenacin and Succinate Salt Formation

With both chiral building blocks in hand, the final steps involve their coupling and the purification of the final Active Pharmaceutical Ingredient (API). A reliable method for coupling involves activation of the (S)-THIQ with N,N'-carbonyldiimidazole (CDI).[2][16]

Protocol 4.1: Coupling of Chiral Intermediates

Objective: To couple (S)-1-phenyl-THIQ and (R)-quinuclidin-3-ol to form Solifenacin base.

Materials:

• (S)-1-phenyl-1,2,3,4-tetrahydroisoquinoline

• (R)-quinuclidin-3-ol

• N,N'-Carbonyldiimidazole (CDI) or Triphosgene

• Sodium hydride (NaH)

• Anhydrous Toluene and/or Tetrahydrofuran (THF)

Procedure:

• Activation of (S)-THIQ: Dissolve (S)-1-phenyl-THIQ in anhydrous THF. Cool the solution (e.g., 0-5°C) and add CDI portion-wise.[2] Allow the mixture to warm to room temperature and stir for 2-3 hours until the formation of the imidazolyl-carbonyl intermediate is complete. This creates a stable, activated intermediate.[16]

• Deprotonation of Alcohol: In a separate reactor, suspend sodium hydride in anhydrous toluene. Add a solution of (R)-quinuclidin-3-ol in toluene dropwise. Heat the mixture gently to facilitate the formation of the sodium alkoxide.

• Coupling Reaction: Add the activated (S)-THIQ solution from step 1 to the (R)-quinuclidin-3-ol alkoxide suspension. Heat the reaction mixture (e.g., to reflux) and stir for several hours until the reaction is complete (monitor by HPLC).

• Work-up: Cool the reaction mixture and carefully quench with water. Separate the organic layer, wash with brine, dry over sodium sulfate, and concentrate under vacuum to yield crude Solifenacin base as a viscous oil.

Caption: Final Coupling and Salt Formation

Protocol 4.2: Final Salt Formation and Purification

Objective: To prepare and purify the final (R,R)-Solifenacin Succinate API.

Materials:

• Crude Solifenacin base

• Succinic acid

• Solvent system (e.g., Acetone, Isopropanol, Ethanol, Ethyl Acetate or mixtures thereof)[3][5][14]

• Solifenacin Succinate seed crystals (optional)

Procedure:

• Dissolution: Dissolve the crude Solifenacin base in a suitable solvent, such as acetone or a mixture of ethanol and ethyl acetate.[3][5] In a separate vessel, dissolve one molar equivalent of succinic acid in the same or a compatible solvent, heating to reflux if necessary to ensure complete dissolution.[3][14]

• Salt Formation & Crystallization: Add the hot succinic acid solution to the Solifenacin base solution.[14] Upon mixing and subsequent cooling, precipitation of Solifenacin Succinate will occur. The cooling rate should be controlled to ensure the formation of well-defined crystals. Seeding with a small amount of pure Solifenacin Succinate at the onset of crystallization can be beneficial.[5]

• Maturation: Stir the resulting slurry at a lower temperature (e.g., 20-25°C or cooler) for several hours to ensure complete crystallization and maximize yield.[5]

• Isolation and Drying: Filter the crystalline product and wash the filter cake with a small amount of cold solvent. Dry the product under vacuum at an elevated temperature (e.g., 50-55°C) to a constant weight.[5]

• Final Analysis: The final product should be analyzed for purity (HPLC), diastereomeric purity (chiral HPLC), residual solvents (GC), and other quality attributes as per pharmacopeial standards.[3][4] A purity of >99.5% is typically achieved.[14]

Conclusion

The synthetic strategy and protocols detailed herein provide a scalable, efficient, and robust pathway for the industrial production of (R,R)-Solifenacin Succinate. By focusing on a convergent approach with highly stereoselective steps—namely, the enzymatic reduction of 3-quinuclidinone and the classical resolution of 1-phenyl-1,2,3,4-tetrahydroisoquinoline—this process ensures the requisite high enantiomeric and diastereomeric purity of the final API. The final crystallization as a succinate salt not only provides the pharmaceutically acceptable form but also acts as a powerful final purification step, delivering a product that meets stringent regulatory standards.

References

• Choo, H., Lee, J., Lee, S., Kim, M., & Lee, J. (2012). Stereoselective Total Syntheses of Solifenacin and N-Acetyl-1-(4-chlorophenyl)-6,7-dimethoxytetrahydroisoquinoline. Bulletin of the Korean Chemical Society. Available at: [Link]

• Google Patents. (2014). Process for the preparation of solifenacin succinate. US8772491B2.

• ResearchGate. (n.d.). Stereoselective synthesis of (R)-3-quinuclidinol through asymmetric reduction of 3-quinuclidinone with 3-quinuclidinone reductase of Rhodotorula rubra. Request PDF. Available at: [Link]

• International Journal of ChemTech Research. (2018). A Large Scale Synthesis of Racemic 3-Quinuclidinol under Solvent Free Conditions. Available at: [Link]

• Patsnap. (2010). Solifenacin compositions. Eureka. Available at: [Link]

• Quick Company. (n.d.). A Process For The Preparation Of Solifenacin Succinate. Available at: [Link]

• Google Patents. (2008). Process for the synthesis of solifenacin. US20080242697A1.
• Google Patents. (2011). Synthesis of solifenacin monosuccinate. EP2305676A1.

• PubMed. (2009). Stereoselective synthesis of (R)-3-quinuclidinol through asymmetric reduction of 3-quinuclidinone with 3-quinuclidinone reductase of Rhodotorula rubra. Available at: [Link]

• Google Patents. (2010). Method for manufacturing (s)-1-phenyl-1,2,3,4-tetrahydroisoquinoline. WO2010071117A1.

• MDPI. (2024). Facile Access to Solifenacin Impurity K: One-Step Synthesis and an HPLC-MS Method for Its Determination. Available at: [Link]

• Phenomenex. (n.d.). Separation of Solifenacin Succinate Stereoisomers per USP Monograph using Lux® 5 µm Amylose-1 Column. Available at: [Link]

• Google Patents. (2011). Process for the preparation of solifenacin and solifenacin succinate. WO2011086003A1.

• ResearchGate. (2025). One-Pot Racemization Process of 1-Phenyl-1,2,3,4-tetrahydroisoquinoline: A Key Intermediate for the Antimuscarinic Agent Solifenacin. Request PDF. Available at: [Link]

• Patsnap. (2018). Solifenacin succinate new preparation method. Eureka. Available at: [Link]

• PubChem. (n.d.). The preparation method of solifenacin intermediate. Patent CN-105541712-B. Available at: [Link]

• ResearchGate. (2024). Facile Access to Solifenacin Impurity K: One-Step Synthesis and an HPLC-MS Method for Its Determination. Available at: [Link]

• International Journal of Pharmaceutical Sciences and Research. (2020). Synthesis Of Novel 1,2,3,4-Tetrahydro- Isoquinoline Derivatives. Available at: [Link]

• Google Patents. (n.d.). The synthetic method of 1-phenyl-1,2,3,4-tetrahydroisoquinoline. CN101851200A.
• Google Patents. (2008). An improved process for the synthesis of solifenacin. WO2008062282A2.

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Application Note: Advanced Recrystallization Strategies for the Purification of Solifenacin Succinate

Introduction: The Challenge of Stereoisomeric and Synthetic Impurities

Solifenacin Succinate is a highly potent, competitive muscarinic M3 receptor antagonist indicated for the management of overactive bladder (OAB) syndrome[1]. Because its chemical synthesis involves the coupling of two chiral centers, the process inherently risks the formation of stereoisomeric impurities, most notably the undesired (1R,3'R)-isomer known as EP Impurity G[1].

Beyond stereoisomers, side reactions during the acylation phase can generate symmetrically disubstituted urea derivatives. Furthermore, unreacted starting materials—specifically 1-(S)-phenyl-1,2,3,4-tetrahydroisoquinoline—exhibit a polarity strikingly similar to the solifenacin base, causing them to co-crystallize during standard salt formation[2][3]. Overcoming these purification hurdles requires precise thermodynamic control and strategic solvent selection during the final succinate salt recrystallization.

Solifenacin antagonistic action on M3 muscarinic receptors mediating detrusor relaxation.

Section 1: Thermodynamic and Morphological Rationale for Solvent Selection

The purification of Solifenacin Succinate exploits the differential solubility between the desired (1S,3'R) diastereomer salt and its impurities[1]. The choice of recrystallization solvent dictates not only the chemical purity but also the crystal morphology, which critically impacts downstream pharmaceutical formulation (e.g., flowability and compressibility)[4].

• Ethanol/Ethyl Acetate (EtOH/EtOAc): Historically, a mixture of ethanol and ethyl acetate (e.g., 30:70 v/v) has been the industry standard for diastereomeric resolution[5]. While effective at purging Impurity G, this solvent system is thermodynamically prone to yielding solifenacin succinate in the form of long, acicular (needle-like) crystals. These needles tend to clump, causing severe flowability issues during tablet manufacturing[4].

• Isopropanol (IPA): Isopropanol has emerged as a superior solvent for high-purity recrystallization. The succinate salt of unreacted 1-(S)-phenyl-1,2,3,4-tetrahydroisoquinoline is highly soluble in cold IPA, preventing its co-crystallization with the API[2][3]. Furthermore, IPA yields a more granular crystal habit and routinely achieves HPLC purities exceeding 99.7%[2].

• C5-C10 Alcohols with Water: To strictly control particle size distribution (PSD) and avoid the acicular morphology seen with EtOAc, advanced protocols utilize mixtures of water and C5-C10 alcohols (e.g., n-hexanol). This system modulates the supersaturation rate, yielding crystals with an optimized average particle size (2 to 40 µm) and improved modality[4][6].

Table 1: Quantitative Comparison of Recrystallization Solvent Systems

Solvent System	Primary Application	Morphological Impact	Typical HPLC Purity	Key Advantage
EtOH / EtOAc (30:70)	Diastereomeric Resolution	Acicular (Long needles), prone to clumping	~99.44%	High yield for initial crude isolation[5].
Isopropanol (100%)	Final API Purification	Granular, free-flowing	>99.70%	Excellent purging of urea derivatives & precursors[2].
n-Hexanol / Water	Particle Size Engineering	Controlled PSD ( d0.9​ < 100 µm)	>99.50%	Eliminates clumping; optimizes formulation flow[4][6].

Section 2: Validated Experimental Protocols

The following protocols are designed as self-validating systems. By strictly controlling the dissolution temperature, mixing sequence, and cooling ramp rate, supersaturation is managed to prevent the inclusion of Impurity G within the crystal lattice.

Step-by-step workflow for the isopropanol-mediated recrystallization of Solifenacin Succinate.

Protocol A: High-Purity Recrystallization via Isopropanol (IPA)

Objective: To achieve >99.7% HPLC purity by purging unreacted tetrahydroisoquinoline derivatives and Impurity G.

• Preparation of Base Solution: Dissolve 35.0 g of crude, oily solifenacin base (approx. 97% purity) in 100 mL of Isopropanol at ambient temperature (20–25°C)[2][3].

• Preparation of Acid Solution: In a separate, clean round-bottom flask, suspend 11.30 g (95.55 mmol) of succinic acid in 130 mL of Isopropanol. Heat the mixture to reflux for approximately 5 minutes until complete dissolution is achieved[2][3].

• Salt Formation: Slowly transfer the hot succinic acid solution into the solifenacin base solution under continuous mechanical stirring.

  • Causality Note: Adding hot acid to the ambient base prevents localized supersaturation spikes that could trap impurities within rapidly forming crystal lattices.

• Controlled Nucleation: Allow the combined mixture to cool naturally. At approximately 45°C, the solution will become cloudy, marking the onset of spontaneous nucleation[2][3].

• Maturation: Continue stirring the suspension at room temperature (20–25°C) for 2.5 hours[2][3].

  • Causality Note: This aging period facilitates Ostwald ripening, where smaller, thermodynamically unstable (and often less pure) crystals redissolve and precipitate onto larger, purer crystal lattices.

• Isolation: Filter the crystalline solid under vacuum. Wash the filter cake with three 40 mL portions of cold Isopropanol (10°C) to displace mother liquor containing highly soluble urea impurities[2].

• Drying: Dry the product under reduced pressure (0.1–0.15 mmHg) at room temperature for 2 hours, yielding approximately 38.9 g of Solifenacin Succinate[2].

Protocol B: Particle-Size Controlled Crystallization via n-Hexanol/Water

Objective: To engineer crystal morphology for optimal flowability (avoiding acicular clumping).

• Dissolution: Suspend 50.0 g of pre-purified Solifenacin Succinate in a solvent mixture of n-hexanol and water. Heat the mixture to 75°C–100°C until complete dissolution occurs[6].

• Cooling & Seeding: Cool the clear solution to a precise seeding temperature ( Tseeding​ ) between 50°C and 60°C. Introduce 0.5% w/w of pure solifenacin succinate seed crystals[6].

  • Causality Note: Seeding at this specific thermal window bypasses the primary nucleation phase, forcing the system into secondary nucleation which favors granular, uniform crystal growth over needle formation.

• Isolation: Gradually cool the mixture to 0–5°C, filter, and wash the uniform crystals. Dry under vacuum at 50°C. The resulting product exhibits a d0.9​ particle size of <100 µm[4].

Section 3: Analytical Validation

To validate the efficacy of the recrystallization process, a stability-indicating Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) method must be employed. Use a C18 column (e.g., Waters Xterra RP-8, 250 x 4.6 mm, 5µm) with a PDA or UV detector to simultaneously quantify the active API and Impurity G[1]. The diluent should consist of a 50:50 v/v mixture of Acetonitrile and water to ensure complete dissolution of the analytical sample[1].

Sources

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Application Note: Spectrophotometric Determination of Solifenacin Succinate in Bulk Drug

Executive Summary

Solifenacin Succinate is a potent muscarinic receptor antagonist widely prescribed for the management of overactive bladder. While High-Performance Liquid Chromatography (HPLC) remains the compendial standard for its quantification, UV-Visible spectrophotometry offers a rapid, cost-effective, and high-throughput alternative for bulk drug quality control.

This application note details a validated, self-validating spectrophotometric workflow based on Ion-Association Complex Formation . By exploiting the drug's tertiary amine group, analysts can achieve highly sensitive quantification without the need for complex derivatization or expensive chromatographic consumables .

Scientific Principles & Mechanistic Grounding

The core analytical strategy relies on the basic nature of Solifenacin. The molecule contains a tertiary nitrogen atom that can be selectively protonated in an acidic environment.

When exposed to an acidic dye—such as Tropaeolin OOO (TP OOO) or Naphthol Blue Black (NBB) —the protonated tertiary amine of Solifenacin forms a stable, 1:1 stoichiometric ion-association complex with the anionic dye. Because this newly formed complex is highly hydrophobic, it can be quantitatively partitioned from the aqueous phase into an organic solvent (chloroform), leaving any unreacted, hydrophilic free dye behind in the aqueous layer. The absorbance of the organic layer is directly proportional to the drug concentration.

Mechanistic pathway of Solifenacin ion-association complexation and extraction.

Causality in Methodological Design

• Why pH 1.5 Glycine-HCl Buffer? A strictly controlled pH of 1.5 ensures absolute protonation of the tertiary amine while preventing the acidic dye from precipitating or losing its anionic charge.

• Why Chloroform? Empirical solvent screening (including benzene, toluene, and dichloromethane) demonstrated that chloroform yields the lowest background extractability of free dyes while maximizing the extraction efficiency of the ion-association complex .

• Why a 3:2 Aqueous-to-Organic Ratio? This specific phase ratio forces the equilibrium toward the organic phase, ensuring >99% recovery of the colored complex in a single extraction step.

Reagent Preparation & Experimental Protocol

Materials Required

• Reference Standard: Pure Solifenacin Succinate bulk drug.

• Dyes: Tropaeolin OOO (TP OOO) or Naphthol Blue Black (NBB).

• Solvents & Buffers: Analytical grade Chloroform, 0.1 M Glycine, 0.1 M HCl, NaCl.

• Instrumentation: Double-beam UV-Vis Spectrophotometer with matched quartz cuvettes.

Self-Validating Preparation Steps

To ensure the protocol acts as a self-validating system, a Reagent Blank must be processed simultaneously. If the blank's organic phase exhibits an absorbance > 0.05 AU, the buffer pH has drifted, or the chloroform is contaminated with polar impurities, prompting immediate procedural correction.

Step A: Buffer Synthesis (pH 1.5) Mix 338 mL of 0.1 M glycine solution (containing 7.507 g glycine and 5.85 g NaCl per liter) with 662 mL of 0.1 M HCl. Verify the pH using a calibrated pH meter and adjust to exactly 1.5 with 0.1 M HCl.

Step B: Standard Solution Preparation Dissolve 100 mg of Solifenacin Succinate in 100 mL of distilled water to create a 1 mg/mL stock. Dilute stepwise to achieve a working standard of 60 µg/mL.

Extraction and Assay Workflow

Step-by-step liquid-liquid extraction workflow for spectrophotometric assay.

• Aliquot: Transfer volumes of the 60 µg/mL working standard into a series of separatory funnels to cover a final concentration range of 6–21 µg/mL.

• Buffer & Dye Addition: Add the optimized volume of pH 1.5 Glycine-HCl buffer, followed by the respective dye solution (TP OOO or NBB).

• Extraction: Add chloroform to maintain a 3:2 (Aqueous:Organic) volume ratio.

• Equilibration: Shake vigorously for exactly 2 minutes . Causality: Kinetic studies show that 2 minutes is the precise time required to establish thermodynamic phase transfer equilibrium without causing emulsion formation.

• Separation & Measurement: Allow the phases to separate. Collect the lower chloroform layer, dry over anhydrous sodium sulfate (to remove trace water droplets that cause light scattering), and measure absorbance against the reagent blank.

Analytical Validation & Data Summarization

The methods have been rigorously validated according to standard analytical parameters. The colored species remain stable for up to 15 minutes post-extraction, providing a sufficient analytical window for batch processing.

Validation Parameter	Method M1 (Tropaeolin OOO)	Method M2 (Naphthol Blue Black)
Detection Wavelength ( λmax​ )	500 nm	624 nm
Linearity Range (Beer's Law)	6 – 21 µg/mL	6 – 21 µg/mL
Molar Absorptivity	1.31×104 L/mol·cm	1.74×104 L/mol·cm
Stoichiometric Ratio (Drug:Dye)	1:1	1:1
Percentage Recovery	99.02% – 100.16%	99.02% – 100.16%
Complex Stability	15 minutes	15 minutes

Alternative Methodology: NBS Oxidation

For laboratories wishing to avoid liquid-liquid extraction, an alternative kinetic/indirect spectrophotometric method exists. This involves the oxidation of Solifenacin Succinate using a known excess of N-bromosuccinimide (NBS) .

Following the oxidation step, the unreacted NBS is quantified by its ability to bleach secondary dyes (such as Amaranth, Safranin, or Aniline Blue) . While this method avoids chloroform, it requires stricter temperature control and precise timing, making the Ion-Association method (detailed above) generally preferred for its robustness and simplicity in bulk drug analysis.

References

• Title: Spectrophotometric Determination of Solifenacin Succinate through Ion Association Complex Formation in Bulk Sample and Pharmaceutical Formulations Source: Asian Journal of Chemistry; Vol. 23, No. 4 (2011), 1752-1754. URL: [Link]

• Title: Determination of Solifenacin Succinate in Pure and Pharmaceutical Dosage forms by Spectrophotometry Source: ResearchGate (Preprint/Article Database) URL: [Link]

Technical Notes & Optimization

Technical Support Center: Minimizing Impurities in (1S, 3'R)-Solifenacin Succinate Synthesis

Welcome to the technical support center for the synthesis of (1S, 3'R)-Solifenacin Succinate. As Senior Application Scientists, we understand that achieving high purity is paramount for both research and drug development. This guide is designed to provide you with in-depth, field-proven insights to troubleshoot and minimize common impurities encountered during the synthesis of this active pharmaceutical ingredient (API). We will delve into the causality behind impurity formation and provide robust, self-validating protocols to ensure the integrity of your synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the primary impurities in (1S, 3'R)-Solifenacin Succinate synthesis?

The main impurities can be categorized into two groups: stereoisomers and process-related/degradation products.

• Stereoisomeric Impurities: Solifenacin has two chiral centers, leading to four possible stereoisomers. The desired, pharmacologically active product is the (1S, 3'R)-isomer.[1] The other three are considered impurities:

  • (1R, 3'S)-Enantiomer

  • (1S, 3'S)-Diastereomer

  • (1R, 3'R)-Diastereomer (also known as Solifenacin EP Impurity G)[2]

• Oxidative Impurities: These are primarily formed due to the exposure of Solifenacin to oxidative conditions.

  • Solifenacin N-oxide (Impurity I): Formation occurs by oxidation of the nitrogen atom on the quinuclidine ring.[3][4] This is a well-documented degradation product and metabolite.[3]

  • Impurity K: Results from the oxidation of the double benzylic position of the tetrahydroisoquinoline ring system.[5][6]

• Process-Related Impurities: These can arise from starting materials or side reactions during the synthesis.

Q2: Why is controlling stereochemical purity so critical for Solifenacin?

The pharmacological activity of Solifenacin as a competitive muscarinic receptor antagonist is specific to the (1S, 3'R)-stereoisomer.[1] Different stereoisomers can exhibit varied pharmacological and toxicological profiles. Therefore, regulatory agencies impose strict limits on the presence of other stereoisomers to ensure the drug's safety and efficacy.[1][7]

Q3: What are the main synthetic routes and where do impurities arise?

The core of Solifenacin synthesis involves the coupling of two key chiral intermediates: (S)-1-phenyl-1,2,3,4-tetrahydroisoquinoline and (R)-(-)-3-quinuclidinol.[8] Impurities are typically introduced in two ways:

• Use of Impure Starting Materials: If racemic or enantiomerically impure starting materials are used (e.g., (RS)-3-quinuclidinol), a mixture of stereoisomers will be produced.[9][10]

• Side Reactions During Synthesis: Conditions such as elevated temperatures or the use of strong bases can cause racemization of chiral centers, leading to the formation of diastereomers like Impurity G.[2]

Q4: What are the standard analytical methods for detecting and quantifying these impurities?

High-Performance Liquid Chromatography (HPLC) is the most prevalent technique.[11]

• Chiral HPLC: Normal-phase chromatography using a chiral stationary phase (CSP), such as amylose tris(3,5-dimethylphenylcarbamate), is essential for separating and quantifying the four stereoisomers.[12][13] The USP monograph outlines a specific chiral separation method.[14]

• Reverse-Phase (RP-HPLC): Stability-indicating RP-HPLC methods are used to quantify process-related impurities and degradation products like the N-oxide and Impurity K.[15][16]

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific problems you may encounter during your synthesis and provides actionable solutions based on chemical principles.

Problem 1: High levels of the (1R, 3'R)-diastereomer (Impurity G) are detected.

Causality & Mechanism: The formation of the (1R, 3'R)-diastereomer (Impurity G) is almost exclusively due to the loss of stereochemical integrity at the C1 position of the (S)-1-phenyl-1,2,3,4-tetrahydroisoquinoline intermediate.[2] The benzylic proton at this position is susceptible to abstraction, particularly under basic conditions or at elevated temperatures, leading to a temporary loss of chirality (racemization). If this racemized intermediate then couples with (R)-3-quinuclidinol, the undesired (1R, 3'R) diastereomer is formed alongside the desired (1S, 3'R) product.

Solutions & Protocols:

• Control of Reaction Conditions:

  • Base Selection: Avoid using excessively strong bases during the coupling step. If a strong base like sodium hydride is used for transesterification, ensure controlled addition and maintain the lowest possible reaction temperature.[17] Newer methods utilize catalysts like Zn(OTf)₂ to avoid harsh bases altogether.[18]

  • Temperature Management: Maintain strict temperature control throughout the coupling reaction. Avoid prolonged exposure to high temperatures which can accelerate racemization.

• Purification via Diastereomeric Crystallization: The succinate salt formation is a powerful purification step. The diastereomeric salts—(1S, 3'R)-Solifenacin Succinate and (1R, 3'R)-Solifenacin Succinate—have different physical properties, including solubility. By carefully selecting the crystallization solvent and conditions, the desired (1S, 3'R) isomer can be selectively precipitated.[9][19]

Protocol: Diastereomeric Crystallization of Solifenacin Succinate

• Dissolution: Dissolve the crude Solifenacin base (containing the diastereomeric mixture) in a suitable organic solvent such as acetone, ethanol, or ethyl acetate.[10][20]

• Acid Addition: Add a stoichiometric amount (approximately 0.7 to 1.0 molar equivalent) of succinic acid, potentially dissolved in a minimal amount of a co-solvent.[10]

• Crystallization: Stir the mixture at a controlled temperature (e.g., 25-30°C or cooled to 0-5°C) for a sufficient duration (e.g., 10-30 hours) to allow for selective crystallization of the desired (1S, 3'R) salt.[10][20]

• Isolation: Isolate the precipitated solid by filtration.

• Purity Check: Analyze the isolated solid and the mother liquor by chiral HPLC to confirm the purity of the product and assess the efficiency of the resolution.

Problem 2: Significant levels of Solifenacin N-oxide are present in the final product.

Causality & Mechanism: Solifenacin N-oxide is an oxidative degradation product formed by the oxidation of the tertiary nitrogen atom of the quinuclidine ring.[3] This can occur during the synthesis if oxidizing agents are present or inadvertently introduced (e.g., via atmospheric oxygen) and during storage. Forced degradation studies confirm that Solifenacin is highly susceptible to oxidation.[3] Regulatory guidelines often specify a limit of less than 0.1% for this impurity.[3]

Solutions & Protocols:

• Inert Atmosphere: Conduct all reaction and work-up steps under an inert atmosphere (e.g., nitrogen or argon) to minimize exposure to atmospheric oxygen.

• Avoid Oxidizing Agents: Scrutinize all reagents to ensure they are free from peroxide or other oxidizing contaminants. Be mindful of reagents that can promote oxidation, such as certain metal catalysts under aerobic conditions.

• Controlled Work-up: During aqueous work-up, de-gassed water can be used. Avoid prolonged stirring in the presence of air, especially if the pH is basic.

• Proper Storage: Store the final API and key intermediates protected from light and air, preferably under an inert atmosphere at controlled temperatures (2-8°C is often recommended for related standards).[21]

Synthesis of N-Oxide Standard for Analytical Reference

To accurately quantify this impurity, a reference standard is required. It can be synthesized via controlled oxidation.

• Reaction Setup: Dissolve Solifenacin base in a suitable solvent like dichloromethane.[22]

• Oxidation: Cool the solution (e.g., to 5-10°C) and slowly add an oxidizing agent such as m-chloroperbenzoic acid (m-CPBA) or hydrogen peroxide with a catalyst.[22][23]

• Monitoring: Monitor the reaction by HPLC until the starting material is consumed.

• Quench & Isolation: Quench the reaction (e.g., with an aqueous solution of sodium thiosulfate if m-CPBA is used) and perform an aqueous work-up to isolate the crude N-oxide.[22]

• Purification: Purify the product by column chromatography to obtain the pure reference standard.[22]

Problem 3: The final product is contaminated with multiple stereoisomers.

Causality & Mechanism: This issue typically arises from one of two sources:

• Starting with Racemic Materials: The synthesis is initiated with a racemic mixture of one or both chiral precursors, for example, (RS)-3-quinuclidinol. This inevitably leads to a mixture of all four stereoisomers.[10]

• Inefficient Resolution: The method used to separate the desired (1S, 3'R) isomer from the other stereoisomers is not effective.

Solutions & Protocols:

• Use Enantiopure Starting Materials: The most robust strategy is to begin the synthesis with enantiomerically pure starting materials: (S)-1-phenyl-1,2,3,4-tetrahydroisoquinoline and (R)-(-)-3-quinuclidinol.[8] This stereospecific approach is designed to yield only the desired (1S, 3'R) product, minimizing the need for extensive downstream purification.

• Optimize Chiral Resolution: If starting from a mixture, the resolution step is critical. The diastereomeric crystallization with succinic acid is the key. The efficiency of this step depends heavily on solvent choice, temperature, and crystallization time.

  • Kinetic vs. Thermodynamic Control: Short crystallization times often favor kinetic control, which can yield higher enantiomeric purity. Longer crystallization times may allow the system to equilibrate, potentially leading to lower purity but higher yield.[24] Experimentation is key to finding the optimal balance for your specific solvent system.

Data Presentation: Impurity Summary & Analytical Control

Table 1: Common Impurities in (1S, 3'R)-Solifenacin Succinate Synthesis

Impurity Name	Structure / Configuration	Type	Primary Formation Pathway
(1S, 3'R)-Solifenacin	(1S, 3'R)	Active Product	Desired synthetic target
(1R, 3'S)-Enantiomer	(1R, 3'S)	Stereoisomer	Use of (R)-tetrahydroisoquinoline and (S)-quinuclidinol
(1R, 3'R)-Diastereomer	(1R, 3'R)	Stereoisomer	Racemization of the (S)-tetrahydroisoquinoline intermediate
(1S, 3'S)-Diastereomer	(1S, 3'S)	Stereoisomer	Use of (S)-quinuclidinol starting material
Solifenacin N-oxide	N-Oxidation at Quinuclidine	Degradation	Oxidation of the quinuclidine nitrogen
Impurity K	Oxidation at C4	Degradation	Oxidation at the benzylic C4 position of the tetrahydroisoquinoline ring

Table 2: Typical Chiral HPLC Method Parameters for Stereoisomer Analysis

Parameter	Condition	Reference
Column	Chiralpak AD-H or Lux Amylose-1 (250 x 4.6 mm, 5 µm)	[12][14]
Mobile Phase	n-hexane:ethanol:isopropyl alcohol:diethylamine	[7]
Elution Mode	Isocratic	[12]
Flow Rate	1.0 mL/min	[7]
Detection	UV at 220 nm	[7][12]
Column Temp.	Ambient or controlled (e.g., 15-40°C)	[7][14]

Note: Specific mobile phase ratios and temperatures should be optimized for your system to meet resolution requirements as per USP guidelines (e.g., resolution > 2.0 between (1R, 3'R) and (1S, 3'R) peaks).[1][14]

Visualizations: Workflows and Pathways

Caption: Synthetic pathway showing entry points for key impurities.

Caption: Troubleshooting workflow for stereoisomeric impurities.

References

• BenchChem. (2025).
• BenchChem. (2025). Solifenacin N-oxide: An In-depth Technical Guide for Pharmaceutical Development.
• Synthesis and spectral characterization of potential impurities of solifenacin succin
• BenchChem. (2025).
• Development and Validation of New Chromatographic Method for the Determination of Enantiomeric and Diastereomeric Purity of Solifenacin Succinate: An Antimuscarinic Agent. (n.d.).
• BenchChem. (2025).
• An Improved and Efficient Practical Process for the Synthesis of Enantiomerically Pure Solifenacin Succinate as an Antimuscarinic Agent. (2024, September 23). Bentham Science Publishers.
• BenchChem. (2025).
• Facile Access to Solifenacin Impurity K: One-Step Synthesis and an HPLC-MS Method for Its Determin
• Separation and simultaneous estimation of enantiomers and Diastereomers of muscarinic receptor antagonist Solifenacin using stability-indicating Normal-phase HPLC technique with chiral stationary phase amylose tris-(3,5-dimethylphenylcarbam
• Ganthi, H., et al. (2016). Stability Indicating HPLC Method for Quantification of Solifenacin Succinate & Tamsulosin Hydrochloride along with Its Impurities in Tablet Dosage Form. SCIRP.
• An Improved Process for the Preparation of Highly Pure Solifenacin Succinate via Resolution through Diastereomeric Crystallisation. (n.d.).
• Separation of Solifenacin Succinate Stereoisomers per USP Monograph Using Chiral Separation. (2021, October 26).
• Facile Access to Solifenacin Impurity K: One-Step Synthesis and an HPLC-MS Method for Its Determin
• A Process For The Preparation Of Solifenacin Succin
• Separation of Solifenacin Succinate Stereoisomers per USP Monograph using Lux® 5 µm Amylose-1 Column. (n.d.). Phenomenex.
• solifenacin n-oxide impurity. (n.d.). Allmpus - Research and Development.
• Solifenacin N-Oxide synthesis. (n.d.). ChemicalBook.
• synthesis-and-spectral-characterization-of-potential-impurities-of-solifenacin-succin
• Synthesis of solifenacin monosuccinate. (n.d.).
• BenchChem. (2025). Application Notes and Protocols for the Synthesis of Solifenacin Utilizing (R)-(-)-3-Quinuclidinol.
• Synthesis process of solifenacin succinate. (2021, August 3).
• Crystal form of solifenacin succinate and preparation method thereof. (n.d.).
• Separation of Diastereomers Taking Advantage for the Kinetic Control and Structure of Resolving Agent. (n.d.). Gavin Publishers.

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• 10. A Process For The Preparation Of Solifenacin Succinate [quickcompany.in]
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• 12. Separation and simultaneous estimation of enantiomers and Diastereomers of muscarinic receptor antagonist Solifenacin using stability-indicating Normal-phase HPLC technique with chiral stationary phase amylose tris-(3,5-dimethylphenylcarbamate) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. chromatographyonline.com [chromatographyonline.com]
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• 17. Synthesis process of solifenacin succinate - Eureka | Patsnap [eureka.patsnap.com]
• 18. benthamdirect.com [benthamdirect.com]
• 19. EP2305676A1 - Synthesis of solifenacin monosuccinate - Google Patents [patents.google.com]
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Technical Support Center: Investigating the Oxidative Degradation of Solifenacin Succinate

This guide serves as a specialized technical resource for researchers, scientists, and drug development professionals engaged in the stability testing of Solifenacin Succinate. It provides in-depth answers, troubleshooting protocols, and foundational knowledge for navigating the challenges associated with its degradation under oxidative stress. Our approach is rooted in explaining the causal relationships behind experimental phenomena and providing robust, self-validating methodologies.

Section 1: Foundational Knowledge - Frequently Asked Questions

This section addresses the fundamental questions regarding the stability profile of Solifenacin Succinate.

Q1: What are the primary degradation pathways for Solifenacin Succinate under forced stress conditions?

Solifenacin Succinate's stability is challenged under various stress conditions as stipulated by the International Conference on Harmonisation (ICH) guidelines.[1] While it shows relative stability under certain hydrolytic (acid, base, neutral) and thermal conditions, it is notably susceptible to degradation under oxidative and photolytic stress.[2][3] The extent and nature of degradation can vary based on the specific conditions applied, such as the concentration of the stressor, temperature, and duration of exposure.[1][4]

Q2: Why is oxidative stress a critical factor in Solifenacin Succinate's stability?

Oxidative stress is a principal degradation mechanism for Solifenacin Succinate.[5] The molecule's structure, which includes a tertiary amine on the quinuclidine ring and a tetrahydroisoquinoline moiety, contains sites that are susceptible to oxidation.[5][6] The amorphous form of Solifenacin is reported to be particularly unstable and easily oxidized, especially under conditions of high temperature and humidity, leading to the formation of several degradation products.[5] Understanding this susceptibility is crucial for developing stable formulations and defining appropriate storage conditions.

Q3: What are the known major degradation products of Solifenacin Succinate under oxidative stress?

Forced degradation studies have successfully identified key products formed when Solifenacin is exposed to oxidative agents like hydrogen peroxide. The most prominently reported oxidative degradants are:

• Solifenacin N-oxide: This is a major product formed through the N-oxidation of the quinuclidine ring, a common metabolic and degradation pathway for molecules with such structures.[5]

• YM217880: This is another significant related substance that has been identified as a degradation product under oxidative conditions.[5]

In some studies, a degradant labeled "SOL-1 impurity" was observed under treatment with 1% H₂O₂.[7] It is also reported that under certain oxidative conditions, a multitude of smaller, less concentrated degradation products can form, which can be challenging to identify without highly sensitive analytical techniques.[4]

Section 2: Experimental Design & Protocols

A well-designed forced degradation study is essential for accurately profiling the stability of Solifenacin Succinate. Below is a representative workflow and a detailed protocol for an oxidative stress study.

Experimental Workflow for Oxidative Degradation

Caption: Oxidative forced degradation experimental workflow.

Postulated Oxidative Degradation Pathway

Caption: Key degradation products of Solifenacin via oxidation.

Detailed Protocol: Oxidative Stress Degradation using 3% H₂O₂

This protocol is a representative method and may require optimization based on the specific drug product and laboratory equipment.

Objective: To induce and analyze the degradation of Solifenacin Succinate under oxidative stress.

Materials:

• Solifenacin Succinate Active Pharmaceutical Ingredient (API) or powdered tablets.

• Hydrogen Peroxide (H₂O₂), 30% solution.

• HPLC-grade Methanol and Water.

• Volumetric flasks, pipettes, and other standard laboratory glassware.

• Water bath or oven capable of maintaining 60°C.

• RP-HPLC system with a PDA detector and a C18 or C8 column.

Methodology:

• Preparation of Stock Solution:

  • Accurately weigh an amount of Solifenacin Succinate powder equivalent to 25 mg of the active ingredient and transfer it to a 25 mL volumetric flask.

  • Add approximately 15 mL of methanol and sonicate for 10 minutes to dissolve the powder. Dilute to the mark with methanol to obtain a 1 mg/mL stock solution.

  • Causality Check: Methanol is often used as it is a good solvent for Solifenacin and is compatible with reverse-phase chromatography.

• Preparation of Stressing Agent:

  • Prepare a 3% H₂O₂ solution by diluting the 30% H₂O₂ stock with purified water.

• Stress Application:

  • Transfer 5 mL of the Solifenacin stock solution into a suitable container (e.g., a round-bottom flask).

  • Add 5 mL of the 3% H₂O₂ solution.

  • Reflux the mixture in a water bath set to 60°C for approximately 6 hours.[8] A control sample (5 mL stock + 5 mL water) should be kept under the same conditions to distinguish between thermal and oxidative degradation.

  • Causality Check: Heating accelerates the reaction, ensuring that significant degradation occurs within a practical timeframe, as required by ICH guidelines for forced degradation.[1]

• Sample Preparation for Analysis:

  • After the incubation period, allow the solution to cool to room temperature.

  • Transfer the solution to a 50 mL volumetric flask and dilute to the mark with the HPLC mobile phase. This yields a theoretical final concentration of 100 µg/mL.

  • Filter the solution through a 0.45 µm syringe filter before injection.

  • Causality Check: Diluting with the mobile phase ensures sample compatibility with the analytical column and brings the concentration into a linear range for quantification.

• Chromatographic Analysis:

  • Analyze the sample using a validated stability-indicating HPLC method. A typical starting point could be a C18 column with a gradient elution using a mobile phase of ammonium formate buffer and acetonitrile.[4]

  • Monitor the elution at a suitable wavelength, such as 215 nm or 225 nm.[4][7]

  • Use a PDA detector to assess the peak purity of the parent Solifenacin peak and the degradation products.

Section 3: Troubleshooting Guide

This section addresses common issues encountered during the oxidative stress testing of Solifenacin Succinate.

Q4: Issue: I'm not observing significant degradation of Solifenacin Succinate with H₂O₂. What are the possible causes?

Answer: Insufficient degradation can stem from several factors:

• Stress Conditions are Too Mild: The concentration of H₂O₂, temperature, or exposure time may be inadequate. Consider increasing the H₂O₂ concentration (e.g., up to 30%), raising the temperature (e.g., to 80°C), or extending the incubation time.[4][8]

• High Crystallinity of API: The crystalline form of Solifenacin is known to be more stable than its amorphous form.[5] If you are using a highly crystalline starting material, more vigorous conditions may be necessary to induce degradation.

• Inappropriate Solvent: The reaction may be slower in certain solvents. Ensure good solubility of both Solifenacin and the oxidizing agent.

• Analytical Method Not Fit-for-Purpose: Your HPLC method may not be resolving the degradation products from the main peak. Re-evaluate your method's specificity.

Q5: Issue: My chromatogram shows excessive degradation, with the parent Solifenacin peak being very small or absent. How can I modulate the stress conditions?

Answer: The goal of forced degradation is to achieve partial degradation (typically 5-20%) to ensure that the analytical method can adequately resolve and quantify the products. If degradation is excessive:

• Reduce Stress Duration: Decrease the incubation time significantly. Take time points (e.g., 1, 2, 4, and 8 hours) to find the optimal duration.

• Lower the Temperature: Perform the reaction at a lower temperature (e.g., room temperature or 40°C) instead of 60°C or 80°C.[7]

• Decrease H₂O₂ Concentration: Use a more dilute solution of hydrogen peroxide, for example, 1% instead of 3% or higher.[7]

• Quench the Reaction: For time-point studies, the reaction can be stopped by adding a quenching agent like sodium bisulfite, though this can sometimes introduce interfering peaks. Dilution and immediate analysis is often preferred.

Q6: Issue: I see new peaks in my chromatogram, but they are not well-resolved from the Solifenacin peak. How can I improve the separation?

Answer: Poor resolution is a common chromatographic challenge. To improve it:

• Optimize the Mobile Phase: Adjust the pH of the aqueous portion of the mobile phase. Solifenacin and its N-oxide degradant have different pKa values, and a pH change can alter their retention times. Also, try changing the organic modifier (e.g., from acetonitrile to methanol or a combination).[4]

• Modify the Gradient: If using a gradient method, make the gradient slope shallower around the elution time of Solifenacin. This provides more time for the components to separate.

• Change the Column: Switch to a column with a different selectivity (e.g., a C8 or a phenyl column) or a column with a smaller particle size for higher efficiency.[4]

• Adjust Flow Rate and Temperature: Lowering the flow rate can increase resolution. Adjusting the column temperature can also alter selectivity.

Q7: Issue: My Solifenacin peak is failing the peak purity test after oxidative stress. What does this indicate and what are the next steps?

Answer: A failed peak purity test from a PDA detector is a strong indication of co-elution, meaning a degradation product is eluting at the same retention time as Solifenacin.

• Indication: This confirms that your current HPLC method is not stability-indicating. The assay value for Solifenacin in stressed samples will be inaccurate (overestimated).

• Next Steps: You must re-develop and optimize your HPLC method to resolve the co-eluting impurity. Follow the steps outlined in the answer to Q6. The goal is to achieve a chromatogram where the Solifenacin peak is spectrally pure, and all degradation products are baseline-separated.

Q8: Issue: I have successfully separated several degradation peaks. How do I proceed with their identification and characterization?

Answer: Identifying unknown peaks is a critical step. The primary technique for this is Liquid Chromatography-Mass Spectrometry (LC-MS).

• LC-MS Analysis: Analyze the stressed sample using an LC-MS system, often with a high-resolution mass spectrometer like a Time-of-Flight (TOF) or Orbitrap. This will provide the accurate mass of the degradation products.[2]

• Tandem MS (MS/MS): Fragment the degradation product ions within the mass spectrometer to study their fragmentation patterns. Comparing these patterns to the fragmentation of the parent drug helps in elucidating the structure of the degradant.[2]

• Reference Standards: The most definitive identification comes from synthesizing or purchasing reference standards of suspected degradation products (like Solifenacin N-oxide) and comparing their retention times and mass spectra to the unknown peaks in your stressed sample.[5]

Section 4: Data Summary

The table below summarizes typical conditions and findings from published literature on the oxidative degradation of Solifenacin Succinate.

Oxidizing Agent	Temperature	Duration	Key Findings	Reference
1% H₂O₂	25°C	15 hours	SOL-1 impurity was observed.	[7]
Hydrogen Peroxide	80°C (Reflux)	4 hours	Eight degradation product peaks were observed.	[4]
Not Specified	40°C / 75% RH	4 weeks	Major degradants identified as Solifenacin N-oxide and YM217880.	[5]
Hydrogen Peroxide	Not Specified	Not Specified	Drug found to be unstable under oxidative stress, three degradation products formed.	[2]

References

• Ganthi, H., et al. (2016). Stability Indicating HPLC Method for Quantification of Solifenacin Succinate & Tamsulosin Hydrochloride along with Its Impurities in Tablet Dosage Form. American Journal of Analytical Chemistry, 7, 840-862. [Link]

• Desai, D., et al. (2012). Development and validation of stability-indicating HPLC method for solifenacin succinate. Acta Chromatographica, 24(3), 399-418. [Link]

• Reddy, Y. R., et al. (2020). Stability Indicating RP-HPLC Method Development and Validation for the Determination of Solifenacin Succinate in Bulk and its Pharmaceutical Formulation. Research Journal of Pharmacy and Technology, 13(9), 4147-4152. [Link]

• Kim, M., et al. (2023). Novel Bioequivalent Tablet of Solifenacin Succinate Prepared Using Direct Compression Technique for Improved Chemical Stability. Pharmaceutics, 15(6), 1716. [Link]

• Patsnap Synapse. (2024). What is the mechanism of Solifenacin Succinate? [Link]

• Vasile, F., et al. (2024). Facile Access to Solifenacin Impurity K: One-Step Synthesis and an HPLC-MS Method for Its Determination. Molecules, 29(13), 3003. [Link]

• Rao, D. D., et al. (2016). LC–MS/TOF, LC–MSn and H/D Exchange Studies on Solifenacin Succinate Targeted to Characterize its Forced Degradation Products. Chromatographia, 79, 159-168. [Link]

• Patel, P. N., et al. (2017). Stability Indicating Rp-Hplc Method Development and Validation for Simultaneous Estimation of Mirabegron and Solifenacin Succinate in Tablet Dosage Form. International Journal of Research and Technology, 6(6), 1-13. [Link]

• Rao, D. D., et al. (2016). Postulated degradation pathway of solifenacin. ResearchGate. [Link]

• Cardozo, L., et al. (2004). Solifenacin pharmacology. ResearchGate. [Link]

• Kaila, H. O., et al. (2010). Stress degradation studies and development of a validated stability-indicating-assay-method for determination of diacerein in presence of degradation products. Journal of Young Pharmacists, 2(4), 406-411. [Link]

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Solifenacin Synthesis Support Center: Troubleshooting &amp; Improving Enantiomeric Excess (ee)

Welcome to the Technical Support Center for the asymmetric synthesis of Solifenacin. Solifenacin is a potent muscarinic receptor antagonist whose pharmacological efficacy relies entirely on its stereochemistry—specifically the (1S, 3'R) configuration. Achieving and maintaining high enantiomeric excess (ee) during the synthesis of its two key chiral building blocks, (1S)-1-phenyl-1,2,3,4-tetrahydroisoquinoline (1S-TIQ) and (3R)-quinuclidin-3-ol, is critical.

This guide addresses the most common bottlenecks researchers face, providing mechanistic explanations and validated protocols to maximize optical purity.

Workflow for the asymmetric synthesis of (+)-Solifenacin highlighting key chiral synthons.

FAQ 1: Asymmetric Hydrogenation (AH) Optimization

Q: Why is my enantiomeric excess (ee) stalling at 80-85% during the Iridium-catalyzed asymmetric hydrogenation of 1-phenyl-3,4-dihydroisoquinoline?

A: The root cause is likely the physical state of your imine substrate. Free imines are notoriously challenging substrates for asymmetric hydrogenation due to rapid E/Z isomerization and their inherent nucleophilicity, which can competitively bind and poison the chiral metal catalyst[1].

The Causality: By converting the free imine to its hydrochloride salt, you lock the substrate into a more reactive iminium species. This prevents catalyst poisoning and enhances the stereodirecting environment of the chiral ligand. Zanotti-Gerosa's group demonstrated that using the hydrochloride salt of 1-phenyl-3,4-dihydroisoquinoline with an Ir/(S)-P-Phos catalyst system dramatically increases reactivity, achieving up to 98% ee and 95% yield on a 200 g scale[1]. Alternatively, utilizing a Rhodium/sulfur-olefin catalyst with an N-sulfamoyl protected imine can yield up to 99% ee[2].

Table 1: Effect of Catalyst System and Substrate Form on AH of 1-Phenyl-3,4-dihydroisoquinoline

Catalyst System	Chiral Ligand	Substrate Form	Yield (%)	ee (%)	Ref
Iridium [Ir]	(R)-SegPhos	Free Base	85	96	[1]
Iridium [Ir]	(S)-P-Phos	Hydrochloride Salt	95	98	[1]
Rhodium [Rh]	Sulfur-Olefin	N-Sulfamoyl Imine	82	99	[2]

Validated Protocol: Ir-Catalyzed Asymmetric Hydrogenation

• Substrate Preparation: Dissolve 1-phenyl-3,4-dihydroisoquinoline in anhydrous diethyl ether. Bubble dry HCl gas or add ethereal HCl dropwise at 0°C until precipitation is complete. Filter and dry the hydrochloride salt under vacuum.

• Catalyst Activation: In an argon-filled glovebox, dissolve [Ir(COD)Cl]₂ (0.5 mol%) and (S)-P-Phos (1.0 mol%) in degassed anhydrous dichloromethane (DCM). Stir for 30 minutes at room temperature to form the active Ir-complex.

• Hydrogenation: Transfer the imine hydrochloride salt and the catalyst solution to a high-pressure autoclave. Purge the vessel three times with H₂, then pressurize to 50 bar.

• Self-Validation Check: Monitor the internal pressure gauge. A steady pressure drop indicates active turnover. The reaction is complete when the pressure plateaus (typically 12-18 hours). Pull a 0.1 mL aliquot, neutralize, and analyze via chiral HPLC to confirm >99% conversion before proceeding.

• Workup: Vent the H₂ gas safely. Basify the mixture with 1M aqueous NaOH to pH 10. Extract with DCM, dry over Na₂SO₄, and concentrate to yield (1S)-1-phenyl-TIQ.

FAQ 2: Classical Resolution & Waste Recycling

Q: During classical resolution with D-(-)-tartaric acid, my theoretical yield is capped at 50%. How can I improve the overall throughput and prevent the loss of the (1R)-enantiomer?

A: Classical chiral resolution inherently discards 50% of the racemic mixture as the unwanted enantiomer. To break this yield ceiling, the (1R)-enantiomer must be recovered from the mother liquor, racemized, and fed back into the resolution cycle[3].

The Causality: Stereocenters in tetrahydroisoquinolines can be erased by oxidizing the amine to an imine. A highly efficient one-pot procedure utilizes trichloroisocyanuric acid (TCCA) for N-chlorination. TCCA is a traceless activation reagent; it converts the amine to an N-chloroamine, which undergoes base-promoted dehydrohalogenation to form an achiral imine hydrochloride. Subsequent reduction with NaBH₄ regenerates the racemic amine in quantitative yield[3].

One-pot racemization cycle for recycling the unwanted (1R)-enantiomer of 1-phenyl-TIQ.

Table 2: Resolution vs. Racemization Recovery Metrics

Process Step	Reagents / Conditions	Yield (%)	ee (%)	Ref
Initial Resolution	D-(-)-Tartaric Acid, H₂O	40-45	>96.7	[3]
Racemization	TCCA, Base, NaBH₄	>95	0 (Racemic)	[3]
2nd Resolution	D-(-)-Tartaric Acid, H₂O	~40	>96.7	[3]

Validated Protocol: One-Pot Racemization of (1R)-1-Phenyl-TIQ

• N-Chlorination: Concentrate the resolution mother liquor and extract the free (1R)-1-phenyl-TIQ base. Dissolve in a biphasic mixture of DCM and water. Cool to 0°C and add TCCA (0.35 equivalents) portion-wise. Stir for 1 hour.

• Byproduct Removal: Filter the biphasic mixture to remove the precipitated cyanuric acid byproduct. Separate the organic layer.

• Elimination: Treat the DCM layer with a mild base (e.g., sodium methoxide) and warm to 40°C for 2 hours to induce dehydrohalogenation, yielding the imine intermediate.

• Reduction: Cool the mixture to 0°C. Add NaBH₄ (1.5 equivalents) dissolved in a minimal amount of methanol dropwise. Stir at room temperature for 3 hours.

• Self-Validation Check: Pull an aliquot, perform a quick aqueous workup, and analyze via chiral HPLC. The ee must be <1% (confirming complete racemization). If residual ee remains, extend the elimination step time in future runs.

• Workup: Quench with saturated aqueous NH₄Cl, extract with DCM, and concentrate to recover the racemic 1-phenyl-TIQ for the next resolution cycle.

FAQ 3: Preventing Epimerization During Coupling

Q: I have high ee for both (1S)-1-phenyl-TIQ and (3R)-quinuclidin-3-ol, but the final Solifenacin product shows significant epimerization (ee drops to 90%). What is causing this?

A: The loss of optical purity is occurring during the carbamate coupling step. The benzylic proton on the (1S)-1-phenyl-TIQ moiety is highly acidic.

The Causality: If harsh bases (like sodium methoxide at high temperatures) are used during transesterification, the benzylic proton can be reversibly deprotonated, leading to planarization and subsequent racemization of the stereocenter. To prevent this, mild coupling agents must be used. Utilizing bis-[1H-1,2,4-triazol-1-yl]-methanone (CDT) or ethyl chloroformate with controlled addition of triethylamine at room temperature prevents epimerization and maintains an enantiomeric purity of >99% in the final Solifenacin succinate salt[4].

References

• Title: Highly Enantioselective Arylation of N,N-Dimethylsulfamoyl-Protected Aldimines Using Simple Sulfur–Olefin Ligands: Access to Solifenacin and (S)-(+)-Cryptostyline II | Source: Organic Letters - ACS Publications | URL: 2

• Title: One-Pot Racemization Process of 1-Phenyl-1,2,3,4-tetrahydroisoquinoline: A Key Intermediate for the Antimuscarinic Agent Solifenacin | Source: Organic Process Research & Development - ACS Publications | URL: 3

• Title: Recent Advances in the Enantioselective Synthesis of Chiral Amines via Transition Metal-Catalyzed Asymmetric Hydrogenation | Source: Chemical Reviews - ACS Publications | URL: 1

• Title: WO2008120080A2 - An improved process for the synthesis of solifenacin | Source: Google Patents | URL: 4

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. WO2008120080A2 - An improved process for the synthesis of solifenacin - Google Patents [patents.google.com]

Technical Support Center: Troubleshooting HPLC Peak Tailing for Solifenacin Succinate

Welcome to the Advanced Chromatography Support Center. This guide is specifically engineered for analytical scientists and drug development professionals facing peak shape distortions—specifically peak tailing—when analyzing Solifenacin Succinate via Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC).

The Root Cause: Mechanistic Causality of Peak Tailing

Solifenacin succinate is a competitive muscarinic acetylcholine receptor antagonist. Chemically, it possesses a bulky, basic tertiary amine structure. In RP-HPLC, basic compounds are notorious for exhibiting asymmetric, tailing peaks.

The Causality: On traditional silica-based C18 columns, unreacted residual silanol groups (Si-OH) on the stationary phase become ionized (Si-O⁻) at mobile phase pH values above 3.0. The positively charged protonated amine of solifenacin interacts strongly with these negatively charged silanols via secondary ion-exchange interactions. This "velcro effect" causes a portion of the analyte molecules to be retained longer than the bulk, resulting in a chromatographic tail (1)[1].

Diagnostic Logic & Workflow

Before altering the chemistry of your method, you must validate whether the tailing is chemical (silanol interactions) or physical (dead volume, column void). Follow the self-validating diagnostic workflow below.

Diagnostic workflow to differentiate physical vs. chemical HPLC peak tailing.

Frequently Asked Questions (FAQs)

Q1: I confirmed the tailing is chemical. How do I optimize the mobile phase to fix solifenacin tailing? A: You have two primary chemical levers to pull:

• pH Control: Operate at a low pH (< 3.0). At this pH, the acidic silanol groups on the silica surface are fully protonated (neutralized), shutting down the secondary ion-exchange mechanism (2)[2]. Ensure your column is stable at low pH (e.g., sterically protected silanes).

• Amine Modifiers: If your method requires a near-neutral pH (e.g., pH 6.6) to maintain solifenacin stability or resolution from impurities, you must use a competing base. Triethylamine (TEA) is the industry standard. Adding 0.1% - 0.5% TEA to the mobile phase introduces a highly mobile basic compound that aggressively binds to the active silanols, effectively masking them from the bulkier solifenacin molecules (3)[3].

Q2: What stationary phase characteristics are best for basic compounds like solifenacin? A: Avoid standard, older-generation silica. Instead, select:

• Highly End-Capped Columns: These have undergone secondary bonding to convert residual silanols into inert trimethylsilyl (TMS) groups (4)[4].

• Polar-Embedded Phases: Columns with an amide or ether linkage embedded in the alkyl chain. The polar moiety creates a localized water layer that shields basic analytes from the silica surface (5)[5].

• Base-Deactivated / Type-B Silica: High-purity silica with ultra-low metal content, preventing metal-catalyzed silanol activation[5].

Logical relationship of silanol interactions and chemical mitigation strategies.

Quantitative Data: Impact of Method Parameters on Solifenacin Tailing

The following table summarizes the expected USP Tailing Factor ( As​ ) responses when modifying chromatographic parameters for solifenacin succinate analyses[3][4][6].

Chromatographic Parameter	State / Condition	Expected USP Tailing Factor ( As​ )	Diagnostic Conclusion
Mobile Phase pH	pH 7.0 (No additives)	> 2.5 (Severe Tailing)	Severe secondary silanol interactions.
Mobile Phase pH	pH 2.5 (Phosphate buffer)	1.1 - 1.3 (Good)	Silanols protonated; interactions minimized.
Buffer Additive	pH 6.6 + 0.5% TEA	< 1.5 (Acceptable)	TEA successfully masks active silanols.
Stationary Phase	Standard Type-A Silica	> 2.0 (Tailing)	High metal content activates silanols.
Stationary Phase	High-Purity End-Capped C18	1.0 - 1.2 (Excellent)	Minimal residual silanols available.

Step-by-Step Methodologies

Protocol A: Self-Validating Diagnostic Test for Physical vs. Chemical Tailing

Purpose: To definitively isolate the root cause of peak asymmetry before altering mobile phase chemistry[1].

• Prepare a Neutral Marker Solution: Dissolve 10 µL of toluene or 1 mg of uracil in 10 mL of the mobile phase diluent.

• Prepare the Solifenacin Sample: Prepare a 50 µg/mL solution of solifenacin succinate in the mobile phase diluent (7)[7].

• Equilibrate the System: Run the current problematic mobile phase through the column until the baseline is completely stable.

• Execute Injections:

  • Inject 10 µL of the Neutral Marker. Record the USP Tailing Factor ( As​ ).

  • Inject 10 µL of the Solifenacin Sample. Record the USP Tailing Factor ( As​ ).

• Evaluate Causality:

  • If Neutral Marker As​ > 1.5: The problem is physical. Replace the column inlet frit, check for void volumes, or replace standard tubing with narrow ID (0.005") PEEK tubing[4].

  • If Neutral Marker As​ < 1.2 AND Solifenacin As​ > 1.5: The problem is chemical. Proceed to Protocol B.

Protocol B: Preparation of TEA-Modified Phosphate Buffer (pH 6.6)

Purpose: To create a mobile phase that masks silanol groups for basic compounds when low pH cannot be utilized due to method constraints (8)[8].

• Buffer Salt Dissolution: Weigh exactly 1.42 g of anhydrous disodium hydrogen phosphate ( Na2​HPO4​ ) and dissolve it in 1000 mL of HPLC-grade Milli-Q water.

• Addition of Amine Modifier: Add 5.0 mL of HPLC-grade Triethylamine (TEA) to the solution (yielding a 0.5% v/v concentration)[3].

• pH Adjustment: Insert a calibrated pH probe. Slowly add dilute ortho-phosphoric acid dropwise while stirring until the pH stabilizes exactly at 6.6 ± 0.1.

• Filtration: Vacuum filter the buffer through a 0.45 µm nylon membrane filter to remove particulates.

• Degassing: Sonicate the filtered buffer for 10 minutes to remove dissolved gases prior to placing it on the HPLC system.

• Gradient Application: Use this as Solvent A. Use 90% Acetonitrile as Solvent B to elute solifenacin succinate effectively.

Sources

• 1. HPLC Peak Tailing - Axion Labs [axionlabs.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Stability Indicating HPLC Method for Quantification of Solifenacin Succinate & Tamsulosin Hydrochloride along with Its Impurities in Tablet Dosage Form [scirp.org]
• 4. chromtech.com [chromtech.com]
• 5. kh.aquaenergyexpo.com [kh.aquaenergyexpo.com]
• 6. elementlabsolutions.com [elementlabsolutions.com]
• 7. scispace.com [scispace.com]
• 8. pharmacophorejournal.com [pharmacophorejournal.com]

Solifenacin Synthesis Support Center: Optimizing (R,R)-Solifenacin Succinate Condensation

Welcome to the Technical Support Center. As a Senior Application Scientist, I have compiled this comprehensive troubleshooting guide to address the critical bottlenecks in the synthesis of (R,R)-Solifenacin Succinate—specifically focusing on the yield optimization of the condensation reaction between the (1R)-tetrahydroisoquinoline derivative and (R)-3-quinuclidinol.

While the commercial API is the (1S,3'R) diastereomer, synthesizing the (R,R) enantiomeric derivative (often studied as a process impurity or for structure-activity relationship profiling) presents identical mechanistic challenges. The protocols and troubleshooting steps below are designed as self-validating systems to ensure high chemical and chiral purity.

Mechanistic Workflow: The Condensation Pathway

Before troubleshooting, it is critical to understand the reaction causality. The condensation typically proceeds via a transesterification or nucleophilic acyl substitution. Understanding where the equilibrium shifts is the first step to optimizing yield.

Caption: Synthetic workflow for (R,R)-Solifenacin Succinate via the ethyl carbamate intermediate.

Frequently Asked Questions & Troubleshooting Guides

Q1: My condensation reaction stalls at 60-70% conversion. How do I drive it to completion?

Root Cause: The standard condensation of (1R)-ethyl 1-phenyl-1,2,3,4-tetrahydro-2-isoquinolinecarboxylate with (R)-3-quinuclidinol is a reversible transesterification [1]. The by-product, ethanol, reacts with the strong base (e.g., NaH) to form sodium ethoxide, which is highly nucleophilic and drives the equilibrium backwards towards the starting materials. Application Scientist Solution: You must break the equilibrium by physically removing the ethanol.

• Actionable Step: Conduct the reaction in a high-boiling solvent like toluene and utilize a Dean-Stark apparatus or continuous fractional distillation to azeotropically remove ethanol as it forms.

• Alternative Route: If azeotropic distillation is insufficient, switch the leaving group. Using a chloroformate intermediate (e.g., reacting (R)-3-quinuclidinol with diphosgene to form (R)-quinuclidin-3-yl carbonochloridate) changes the by-product from ethanol to HCl (which is easily scavenged by triethylamine), making the reaction irreversible and pushing yields >90%.

Q2: I am observing significant epimerization at the C1 position, reducing my chiral purity. What is causing this?

Root Cause: The use of sodium hydride (NaH) at reflux temperatures (110°C in toluene) is a harsh condition. The benzylic proton at the C1 position of the tetrahydroisoquinoline ring is relatively acidic. Strong bases can deprotonate this position, leading to a planar enolate-like intermediate that reprotonates non-stereoselectively, converting your (1R) center into a racemic (1R/1S) mixture. Application Scientist Solution: Transition to milder bases or softer reaction conditions [2].

• Actionable Step: Replace NaH with an alkali metal alkoxide (like Sodium Methoxide or Potassium tert-Butoxide) and lower the reaction temperature to 80°C. While the reaction time may increase, the chiral integrity of the (1R) center will be preserved.

• Validation: Monitor the (1R,3'R) vs (1S,3'R) ratio using Chiral HPLC. A successful optimization should yield <0.5% of the epimerized diastereomer.

Q3: During workup, I consistently find unreacted (1R)-1-phenyl-1,2,3,4-tetrahydroisoquinoline contaminating the Solifenacin base. Standard acid-base washes aren't removing it.

Root Cause: This secondary amine starting material is generated as a degradation impurity during the condensation reaction (often 5-15% depending on conditions) due to the cleavage of the carbamate intermediate. Because its pKa is very similar to the quinuclidine nitrogen of Solifenacin, standard pH-based liquid-liquid extraction fails to separate them. Application Scientist Solution: Implement a chemical scavenging step during the organic workup.

• Actionable Step: Before isolating the solifenacin base, treat the organic layer (e.g., ethyl acetate or toluene) with a slight excess of acetic anhydride or acetyl chloride. This selectively acetylates the secondary amine impurity, converting it into a neutral amide.

• Validation: The neutral amide will remain in the organic phase when you extract the Solifenacin base into an acidic aqueous layer, allowing for complete separation.

Caption: Root cause analysis and targeted solutions for condensation bottlenecks.

Quantitative Data: Condensation Strategy Comparison

To make an informed decision on which synthetic route to adopt for your (R,R)-Solifenacin scale-up, review the empirical data comparing the three primary condensation strategies [3].

Condensation Strategy	Reagents / Catalyst	Reaction Temp & Time	Average Yield	Chiral Purity (HPLC)	Key Drawback
Standard Transesterification	Ethyl Carbamate + NaH	110°C (Toluene), 12-24h	65 - 75%	95.0%	High epimerization risk; reversible reaction.
Alkoxide Catalysis	Ethyl Carbamate + NaOMe	80°C (Toluene), 18-30h	78 - 82%	>99.0%	Longer reaction times required.
Chloroformate Route	Quinuclidinyl Chloroformate + TEA	25°C (Acetonitrile), 4-6h	88 - 92%	>99.5%	Requires handling of hazardous diphosgene.

Note: Yields are based on the isolated (R,R)-Solifenacin free base prior to succinate salt formation.

Self-Validating Experimental Protocol

The following protocol utilizes the optimized Alkoxide Catalysis method combined with the Acetic Anhydride Scavenging technique to ensure both high yield and exceptional chiral purity of (R,R)-Solifenacin Succinate.

Phase 1: Condensation Reaction

• Preparation: Charge a dry, nitrogen-purged reactor with (1R)-ethyl 1-phenyl-1,2,3,4-tetrahydro-2-isoquinolinecarboxylate (1.0 eq) and (R)-3-quinuclidinol (1.2 eq).

• Solvent Addition: Add anhydrous toluene (10 volumes). Begin stirring to dissolve.

• Catalyst Addition: Slowly add Sodium Methoxide (NaOMe) powder (0.3 eq). Causality note: The substoichiometric amount of mild base prevents C1 deprotonation while facilitating transesterification.

• Azeotropic Distillation: Heat the reaction to 80-85°C. Apply a slight vacuum to continuously distill off the toluene/ethanol azeotrope. Replenish with fresh anhydrous toluene to maintain volume.

• Monitoring: Monitor via HPLC. Proceed to workup when the carbamate intermediate is <2% (typically 18-24 hours).

Phase 2: Impurity Scavenging & Workup

• Cooling & Quenching: Cool the reaction mixture to 20°C. Quench with water (5 volumes) to deactivate the alkoxide.

• Phase Separation: Separate the layers. Retain the upper organic (toluene) layer.

• Scavenging: To the toluene layer, add Acetic Anhydride (0.1 eq relative to starting material) and stir for 30 minutes at room temperature. Causality note: This acetylates any unreacted (1R)-tetrahydroisoquinoline, preventing it from forming a salt in the next step.

• Extraction: Extract the toluene layer with 10% aqueous HCl (3 x 3 volumes). The (R,R)-Solifenacin moves to the aqueous layer, while the acetylated impurity remains in the toluene.

• Basification: Adjust the pH of the combined aqueous layers to 10-11 using 20% NaOH. Extract the free base into ethyl acetate (2 x 5 volumes).

• Concentration: Wash the ethyl acetate with brine, dry over anhydrous Na2​SO4​ , and concentrate under vacuum to yield the (R,R)-Solifenacin base as an oil.

Phase 3: Diastereomeric Crystallization (Succinate Salt)

• Dissolution: Dissolve the crude (R,R)-Solifenacin base in a mixture of Ethanol and Ethyl Acetate (1:4 ratio, 5 volumes total) [1].

• Salt Formation: Add Succinic Acid (1.0 eq). Heat to 60°C until a clear solution is obtained.

• Crystallization: Cool slowly to 0-5°C at a rate of 10°C/hour. Seed crystals of (R,R)-Solifenacin Succinate can be added at 25°C to induce controlled nucleation.

• Isolation: Filter the white crystalline solid, wash with cold ethyl acetate, and dry under vacuum at 50°C. Expected Output: >80% overall yield, >99.5% chiral purity.

References

• Source: Google Patents (US8772491B2)
• Source: Google Patents (US20080242697A1)
• Source: Google Patents (EP2305676A1)

• Facile Access to Solifenacin Impurity K: One-Step Synthesis and an HPLC-MS Method for Its Determination Source: MDPI Pharmaceuticals / Molecules URL:[Link]

Stability indicating assay methods for Solifenacin Succinate

Welcome to the Solifenacin Succinate Analytical Support Center . As a Senior Application Scientist, I have designed this portal to provide drug development professionals with field-proven, causality-driven guidance on establishing and troubleshooting Stability-Indicating Assay Methods (SIAM) for Solifenacin Succinate.

This guide abandons generic templates in favor of a mechanistic approach: we will explore why Solifenacin behaves the way it does under stress, how to build a self-validating analytical protocol, and what to do when chromatography fails.

Mechanistic Background & Method Rationale

Solifenacin Succinate is a competitive muscarinic acetylcholine receptor (M3) antagonist utilized primarily for the treatment of overactive bladder[1],[2]. Structurally, it contains a lipophilic phenyl-tetrahydroisoquinoline moiety and a quinuclidine ring with a tertiary amine. This structural profile dictates its chromatographic behavior: the molecule is highly prone to N-oxidation and exhibits strong interactions with free silanol groups on silica-based stationary phases[3],[2].

Pharmacological signaling pathway of Solifenacin Succinate.

To develop a robust SIAM, the method must not only retain the lipophilic core but also mask the basic nitrogen to prevent peak tailing. Furthermore, the method must resolve the intact Active Pharmaceutical Ingredient (API) from all degradation products generated during ICH Q1A stress testing[4],[2].

Core Experimental Workflow: SIAM Development

The following workflow illustrates the logical progression from forced degradation to validated quantification.

Stability-indicating assay method (SIAM) development workflow.

Self-Validating Protocol: Optimized RP-HPLC Method

This protocol utilizes an acidic buffer to fully protonate the quinuclidine nitrogen, ensuring sharp peaks and reproducible retention times[2].

Step 1: Mobile Phase Preparation

• Buffer: Prepare a 10 mM Ammonium Formate solution. Adjust the pH strictly to 3.0 using Formic Acid[2]. Causality: pH 3.0 ensures the tertiary amine is fully ionized, preventing secondary interactions with the stationary phase.

• Organic Modifier: Use HPLC-grade Acetonitrile and Methanol.

• Composition: Mix Buffer : Acetonitrile : Methanol in a ratio of 52.5 : 37.5 : 10 (v/v/v)[2]. Filter through a 0.45 µm membrane and sonicate to degas.

Step 2: Chromatographic Conditions

• Column: Base Deactivated Silica (BDS) C8 or C18 (250 mm × 4.6 mm, 5 µm particle size)[5],[2].

• Flow Rate: 0.7 mL/min to 1.0 mL/min (Isocratic elution)[5],[2].

• Detection: Photo Diode Array (PDA) set to 210 nm or 225 nm[3],[2].

• Injection Volume: 20 µL.

• Column Temperature: Maintained at 30°C[3].

Step 3: System Suitability Testing (Self-Validation Criteria) Before analyzing stressed samples, the system must validate itself:

• Tailing Factor (Tf): Must be ≤ 1.5.

• Theoretical Plates (N): Must be ≥ 2000.

• Precision: %RSD of peak area for 5 replicate injections of the standard must be ≤ 2.0%.

Forced Degradation Profiles & Methodologies

To prove the method is stability-indicating, Solifenacin must be subjected to extreme stress. The goal is to achieve 5–20% degradation; excessive degradation can lead to secondary degradants that mask primary pathways.

Step-by-Step Stress Protocols

• Acid Hydrolysis: Transfer 1 mg/mL API stock into 5M HCl. Keep at room temperature or reflux for up to 24 hours. Neutralize with 5M NaOH before injection[2].

• Base Hydrolysis: Transfer 1 mg/mL API stock into 0.1N to 5M NaOH. Keep at room temperature for 2 to 24 hours. Neutralize with equivalent HCl before injection[3],[2].

• Oxidative Stress: Transfer 1 mg/mL API stock into 1% to 3% H₂O₂. Store at room temperature for 1 to 15 hours[3],[2].

• Thermal Stress: Expose dry API powder to 60°C in a hot air oven for 7 days[2].

• Photolytic Stress: Expose API to direct sunlight or UV light (200 Watt-hours/m²) for 1 to 7 days[4],[2].

Quantitative Degradation Summary

Stress Condition	Reagent / Environment	Exposure Time & Temp	Typical Degradation Extent	Primary Degradation Mechanism
Acidic	1N - 5M HCl	24 hrs, RT to 60°C	Moderate (5–15%)	Ester/Amide hydrolytic cleavage[1],[2]
Basic	0.1N - 5M NaOH	2–24 hrs, RT	High (15–30%)	Base-catalyzed hydrolysis[3],[2]
Oxidative	1% - 3% H₂O₂	1–15 hrs, RT	Very High (20–40%)	Rapid N-oxidation of the quinuclidine ring[3],[2]
Thermal	Dry Heat (60°C)	7 days	Low (< 5%)	Highly stable under dry heat[2]
Photolytic	UV / Sunlight	1–7 days	Low (< 5%)	Photostable; no major degradants[4],[2]

Troubleshooting Desk & FAQs

Q: Why does my Solifenacin peak exhibit severe tailing (Tf > 2.0) despite using a fresh column? A: Causality: The tertiary amine in Solifenacin's quinuclidine ring interacts strongly with residual acidic silanol groups on the silica stationary phase. Solution: You must either lower the mobile phase pH to 3.0 (using formic or orthophosphoric acid) to fully protonate the amine and suppress silanol ionization[2], or add a silanol-masking agent like 0.5% Triethylamine (TEA) at a near-neutral pH (e.g., pH 6.6)[3].

Q: During forced degradation, my peroxide stress sample shows no remaining intact API. How do I adjust this? A: Causality: Solifenacin is exceptionally susceptible to N-oxidation, meaning it degrades much faster in peroxide than in acidic or basic conditions[2]. Solution: ICH guidelines recommend targeting 5–20% degradation. If the API is completely destroyed, you are likely generating secondary degradants. Dilute your oxidizing agent to 1% H₂O₂ or reduce the exposure time from 24 hours down to 1–15 hours at room temperature[3],[2].

Q: How can I definitively prove my method is "stability-indicating"? A: Causality: A method is only stability-indicating if it can completely resolve the intact API from all its degradation products without co-elution. Solution: Utilize a Photo Diode Array (PDA) detector to perform Peak Purity Analysis. The method is self-validating if the calculated peak purity angle is strictly less than the peak purity threshold across all stress conditions[3]. If the purity fails, switch from an isocratic to a gradient elution profile to enhance resolution[3].

Q: I am seeing a massive solvent front peak in my base degradation samples that interferes with early-eluting impurities. What is causing this? A: Causality: Injecting highly alkaline (or highly acidic) samples directly into a buffered mobile phase causes a localized pH shock in the column, leading to baseline disturbances and refractive index anomalies at the solvent front. Solution: Always neutralize your stressed samples (e.g., add an equivalent volume of 0.1N HCl to your 0.1N NaOH stressed sample) prior to dilution with the mobile phase and subsequent injection[2].

References

• Desai D, Patel G, Shukla N, Rajput S.
• Ganthi HK, et al. "Stability Indicating HPLC Method for Quantification of Solifenacin Succinate & Tamsulosin Hydrochloride along with Its Impurities in Tablet Dosage Form". SCIRP.
• Patil DJ, et al. "Validated Stability Indicating RP-HPLC Method for the Quantification of Process Related Impurities of Solifenacin and Mirabegron". Impactfactor.
• Tanuja A, et al.
• HariKishan Reddy Ganthi, et al.

Sources

• 1. ijrti.org [ijrti.org]
• 2. akjournals.com [akjournals.com]
• 3. Stability Indicating HPLC Method for Quantification of Solifenacin Succinate & Tamsulosin Hydrochloride along with Its Impurities in Tablet Dosage Form [scirp.org]
• 4. impactfactor.org [impactfactor.org]
• 5. rjptonline.org [rjptonline.org]

Controlling residual solvents in Solifenacin Succinate API

Welcome to the Technical Support Center for API Process and Analytical Development. This module provides advanced troubleshooting guides, validated methodologies, and FAQs dedicated to the control and quantification of residual solvents in Solifenacin Succinate Active Pharmaceutical Ingredient (API).

Section 1: Regulatory & Strategic Control FAQs

Q1: Which solvents are most critical to monitor during the synthesis of Solifenacin Succinate, and what are their regulatory limits? Answer: The synthesis of Solifenacin Succinate involves multiple condensation and salt-formation steps utilizing various organic solvents[1]. Under the International Council for Harmonisation (ICH) Q3C guidelines, these solvents are categorized by their toxicological risk[2]. In Solifenacin synthesis, you will predominantly encounter Class 2 (solvents to be limited) and Class 3 (solvents with low toxic potential)[3]. Class 1 solvents must be strictly avoided due to unacceptable toxicities[4].

Table 1: Common Solvents in Solifenacin Succinate Synthesis & ICH Q3C Limits

Solvent	ICH Q3C Class	Common Use in Solifenacin Synthesis	Concentration Limit (ppm)	PDE (mg/day)
Toluene	Class 2	Reaction solvent (condensation)	890	8.9
Methanol	Class 2	Crystallization / Solvent exchange	3000	30.0
Dichloromethane	Class 2	Extraction / Reaction solvent	600	6.0
Acetone	Class 3	Succinate salt formation	5000	50.0
Ethyl Acetate	Class 3	Crystallization / Washing	5000	50.0
Ethanol	Class 3	Co-solvent for crystallization	5000	50.0

Q2: Why does our API consistently fail for residual toluene despite extended vacuum drying at 50°C? Answer: Extended vacuum drying is often insufficient for removing toluene due to its relatively high boiling point (110.6°C) and its propensity to become trapped within the crystal lattice of the succinate salt. Causality: When crystallization occurs too quickly (e.g., rapid cooling in ethyl acetate/toluene mixtures), the crystal lattice closes around the solvent molecules, forming localized solvates[2]. Vacuum drying only provides enough thermodynamic energy to remove surface-bound solvent. To resolve this, you must alter the crystallization kinetics rather than simply extending the drying time.

Q3: Can we use "Option 2" of ICH Q3C to justify higher solvent limits for Solifenacin Succinate? Answer: Yes. ICH Q3C provides two options for calculating limits for Class 2 solvents[5]. Option 1 utilizes standard concentration limits (ppm) assuming a worst-case 10 g daily dose. Because the maximum daily therapeutic dose of Solifenacin Succinate is typically 5 to 10 mg (far below 10 g), you can use Option 2 to calculate a higher acceptable concentration limit in the API, provided the total Permitted Daily Exposure (PDE) from all components does not exceed the safety threshold[6]. Causality: Utilizing Option 2 prevents unnecessary batch rejections for highly potent APIs administered in micro-doses, aligning analytical stringency with actual patient safety risks.

Section 2: Troubleshooting Guide - Process Optimization

Issue: High residual Class 2 solvents (Toluene/Methanol) trapped in the final API lattice. Solution: Implementing a Controlled Solvent Exchange and Seeded Crystallization Protocol.

Step-by-Step Methodology: Controlled Crystallization for Solvent Depletion This self-validating protocol uses a continuous distillation loop to strip high-boiling solvents, followed by seeded growth to prevent lattice entrapment.

• Dissolution: Dissolve the crude Solifenacin Succinate in a Class 3 solvent (e.g., Acetone) at an elevated temperature (50-60°C) until a clear solution is achieved[7].

• Solvent Exchange (Distillation): Perform constant-volume distillation under reduced pressure. Continuously feed the Class 3 solvent while distilling off the azeotropic mixture to strip out residual toluene or methanol[1]. Verify toluene removal via in-process GC testing (Target: < 100 ppm in solution).

• Seeding: Cool the solution slowly to 40°C and introduce 0.5% (w/w) pure Solifenacin Succinate seed crystals. Causality: Seeding bypasses the spontaneous nucleation phase, promoting controlled, ordered crystal growth that prevents the rapid lattice closure responsible for trapping solvent molecules.

• Controlled Cooling: Cool the slurry at a linear, controlled rate of 0.1°C/min down to 0-5°C.

• Filtration and Washing: Filter the crystals and wash the wet cake with a pre-cooled (0°C) Class 3 anti-solvent (e.g., cold ethyl acetate).

• Drying: Dry under a high vacuum (≤ 20 mbar) at 40-45°C for 12 hours.

Section 3: Troubleshooting Guide - Analytical Workflows (GC-HS)

Issue: Poor resolution, peak tailing, or low recovery of Class 2 solvents during USP <467> Headspace Gas Chromatography (GC-HS). Solution: Optimizing the GC-HS Matrix and Equilibration Parameters.

According to USP <467>, residual solvents are quantified using GC-HS[8]. Solifenacin succinate is a bulky salt that can cause severe matrix effects in aqueous diluents, leading to poor partitioning of the solvent into the headspace[9].

Step-by-Step Methodology: Optimized GC-HS Workflow for Solifenacin Succinate

• Sample Preparation: Weigh exactly 50 mg of Solifenacin Succinate API into a 20 mL headspace vial.

• Diluent Selection: Use Dimethyl Sulfoxide (DMSO) or N,N-Dimethylacetamide (DMA) as the diluent (5.0 mL) instead of water. Causality: Solifenacin Succinate is highly soluble in DMSO. Complete dissolution destroys the crystal lattice entirely, ensuring 100% release of trapped volatile solvents into the matrix[9].

• Headspace Equilibration: Incubate the sealed vial at 85°C for 45 minutes. Causality: A higher equilibration temperature (compared to 80°C for water) is required to overcome the low vapor pressure of DMSO and drive the volatile solvents into the headspace efficiently.

• Column Selection: Use a USP G43 phase column (e.g., 6% cyanopropylphenyl - 94% dimethylpolysiloxane, 30m x 0.53mm x 3.0µm) to ensure baseline resolution between methanol, acetone, and dichloromethane.

• Temperature Program:

  • Initial temperature: 40°C for 20 min.

  • Ramp: 10°C/min to 240°C.

  • Hold: 240°C for 20 min.

• Detection: Flame Ionization Detector (FID) set at 250°C.

Section 4: Compliance Workflow Visualization

To ensure absolute compliance, follow this analytical decision matrix for residual solvent testing based on the ICH Q3C and USP <467> frameworks.

Logical workflow for USP <467> and ICH Q3C residual solvent compliance in Solifenacin Succinate.

References

• ICH Topic Q3C (R4) Impurities: Guideline for Residual Solvents - Therapeutic Goods Administration (TGA), tga.gov.au,[Link]

• ICH Q3C Guidelines for Residual Solvents | PDF - Scribd, scribd.com,[Link]

• Residual Solvents and Elemental Impurities: Classification & Exposure Limits as per ICH Q3C AND Q3D - Pharma Growth Hub, pharmagrowthhub.com,[Link]

• impurities: guideline for residual solvents q3c(r7) - ICH, ich.org,[Link]

• (467) RESIDUAL SOLVENTS - USP-NF, uspnf.com,[Link]

• US20080242697A1 - Process for the synthesis of solifenacin - Google P

• 467 RESIDUAL SOLVENTS - USP-NF, uspnf.com,[Link]

• WO2008062282A2 - An improved process for the synthesis of solifenacin - Google P

• Solifenacin Succinate - PMDA, pmda.go.jp,[Link]

Sources

• 1. US20080242697A1 - Process for the synthesis of solifenacin - Google Patents [patents.google.com]
• 2. tga.gov.au [tga.gov.au]
• 3. pharmagrowthhub.com [pharmagrowthhub.com]
• 4. uspnf.com [uspnf.com]
• 5. database.ich.org [database.ich.org]
• 6. scribd.com [scribd.com]
• 7. WO2008062282A2 - An improved process for the synthesis of solifenacin - Google Patents [patents.google.com]
• 8. uspnf.com [uspnf.com]
• 9. pmda.go.jp [pmda.go.jp]

Overcoming matrix effects in Solifenacin bioanalysis

Bioanalytical Support Center: Overcoming Matrix Effects in Solifenacin LC-MS/MS Quantification

Welcome to the Bioanalytical Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals struggling with signal instability and ion suppression during the LC-MS/MS quantification of Solifenacin in biological matrices.

To ensure clinical and pharmacokinetic data integrity, a bioanalytical assay cannot simply be a sequence of steps; it must be a self-validating system. This guide is designed to help you diagnose, understand, and mechanically resolve matrix effects in your Solifenacin workflows.

Diagnostic FAQ & Troubleshooting

Q1: Why does my Solifenacin signal drop drastically in plasma samples compared to neat solvent standards? The Causality: You are experiencing ion suppression, a hallmark matrix effect in positive electrospray ionization (ESI+). Solifenacin is a basic, lipophilic amine. When plasma is injected into the LC-MS/MS, endogenous components—specifically highly surface-active phospholipids like lysophosphatidylcholines—co-elute with the drug. These phospholipids aggressively compete for the limited charge available on the surface of the ESI droplets. Because they monopolize the charge, Solifenacin is physically prevented from efficiently entering the gas phase, resulting in a suppressed signal.

Q2: Protein precipitation (PPT) is causing ion source clogging and severe matrix effects. How can I optimize sample clean-up? The Causality: While PPT is rapid and widely used, it is a non-selective technique that leaves a massive concentration of phospholipids in the final extract, which can compromise the applicability of the method for longer bioequivalence studies[1]. Shifting to a1 fundamentally resolves this[1].

Solifenacin has a pKa of approximately 8.8. By adding a strong base (NaOH) to the plasma before extraction, we force the drug into its un-ionized, highly lipophilic state. This drives Solifenacin into the non-polar organic extraction solvent, while the polar, zwitterionic phospholipids remain trapped in the aqueous waste.

Protocol 1: Optimized Liquid-Liquid Extraction (LLE) for Solifenacin

• Aliquot 200 µL of human plasma into a clean polypropylene microcentrifuge tube.

• Add 20 µL of Solifenacin-D5 working solution (Internal Standard) and vortex for 10 seconds.

• Crucial Step: Add 50 µL of 0.1 M Sodium Hydroxide (NaOH) to basify the plasma (pH > 10).

• Add 2.0 mL of tert-butyl methyl ether (TBME).

• Vortex vigorously for 10 minutes to partition the un-ionized Solifenacin into the organic layer.

• Centrifuge at 4000 rpm for 10 minutes at 4°C to cleanly separate the phases.

• Transfer 1.5 mL of the upper organic layer to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dry residue in 200 µL of mobile phase and inject into the LC-MS/MS.

Q3: How do I definitively prove that my matrix effect is under control? The Causality: A robust method must prove its own reliability. We do this by calculating the IS-Normalized Matrix Factor (IS-MF). Utilizing a stable-isotope labeled internal standard (SIL-IS) like Solifenacin-D5 is critical. Because Solifenacin-D5 perfectly co-elutes with the target analyte, it experiences the exact same ionization environment. Any suppression that occurs affects both molecules equally, mathematically canceling out the error when the ratio is calculated.

Protocol 2: Post-Extraction Spike Method (Self-Validating System)

• Extract 6 distinct lots of blank human plasma using Protocol 1.

• Spike the post-extracted blank samples with Solifenacin and Solifenacin-D5 at Low Quality Control (LQC) and High Quality Control (HQC) levels.

• Prepare neat standard solutions at the exact same concentrations in the reconstitution solvent.

• Inject both sets into the LC-MS/MS.

• Calculate the Matrix Factor (MF) = (Peak Area in Matrix) / (Peak Area in Neat Solvent).

• Calculate the IS-Normalized MF = (MF of Solifenacin) / (MF of Solifenacin-D5). Validation Check: If the IS-Normalized MF is ~1.0 and the Coefficient of Variation (CV) across the 6 lots is < 15%, your method is validated against matrix variations.

Q4: Can chromatographic adjustments help if I must stick to a simpler extraction? The Causality: Yes. If you are forced to use PPT due to throughput constraints, you must achieve chromatographic resolution between Solifenacin and the phospholipid elution zone. Standard C18 columns often result in co-elution. Switching to a 2 alters the retention mechanism[2]. The fluorinated stationary phase introduces π-π and dipole-dipole interactions, selectively shifting the retention time of Solifenacin away from purely hydrophobic matrix interferences[2].

Quantitative Data: Sample Preparation Impact

The following table summarizes the quantitative impact of sample preparation choices on Solifenacin signal integrity, demonstrating why LLE is the superior choice for mitigating suppression.

Sample Preparation Strategy	Extraction Solvent	LQC Matrix Factor	HQC Matrix Factor	Phospholipid Carryover
Protein Precipitation (PPT)	Acetonitrile (ACN)	0.62 (Severe Suppression)	0.75 (Suppression)	High
Liquid-Liquid Extraction (LLE)	tert-butyl methyl ether	0.98 (Neutral)	1.01 (Neutral)	Minimal

System Architecture: Matrix Mitigation Workflow

Workflow for mitigating matrix effects in Solifenacin LC-MS/MS bioanalysis.

References

• VALIDATED LC-MS/MS METHOD FOR THE DETERMINATION OF THE MUSCARINIC RECEPTOR ANTAGONIST (MRA)
• Liquid Chromatography Tandem Mass Spectrometry Method for Quantification of Solifenacin in Human Plasma and its Application to Bioequivalence Study. itmedicalteam.pl.
• Determination of solifenacin in human plasma by liquid chromatography-tandem mass spectrometry. nih.gov.

Sources

• 1. itmedicalteam.pl [itmedicalteam.pl]
• 2. Determination of solifenacin in human plasma by liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Optimization of mobile phase pH for Solifenacin retention

Welcome to the Technical Support Center for analytical chromatography. This guide provides an in-depth, mechanistic approach to troubleshooting and optimizing the mobile phase pH for the retention and resolution of Solifenacin in High-Performance Liquid Chromatography (HPLC).

Pharmacological Context: Why We Analyze Solifenacin

Solifenacin succinate is a highly specific, competitive muscarinic receptor antagonist primarily prescribed for the treatment of overactive bladder (OAB)[1]. It works by selectively binding to M3 and M2 muscarinic receptors in the detrusor muscle, preventing acetylcholine-induced contractions[1]. Accurate quantification of this active pharmaceutical ingredient (API) and its degradation products is critical during drug development and quality control.

Solifenacin mechanism of action via M3 muscarinic receptor antagonism.

Mechanistic FAQs: The Chemistry of Solifenacin Retention

Q1: Why is Solifenacin highly susceptible to peak tailing and retention shifts in standard RP-HPLC? A1: The root cause lies in the molecular structure of Solifenacin. It is a basic compound containing an amine functional group, with a pKa of approximately 8.0[1][2][3]. In reversed-phase HPLC using standard silica-based columns, peak tailing for basic compounds is driven by secondary ion-exchange interactions[4]. The positively charged amine group of Solifenacin interacts strongly with negatively charged, unreacted residual silanol groups ( SiO− ) on the stationary phase, leading to peak distortion, tailing, and irreproducible retention times[4].

Q2: How does mobile phase pH dictate the chromatographic behavior of Solifenacin? A2: Mobile phase pH controls the ionization state of both the analyte and the column's silica surface. You must intentionally drive the system to one of two extremes to prevent secondary interactions:

• The Low-pH Strategy (pH 2.5 - 3.5): Adjusting the pH to be at least 2 units below Solifenacin's pKa ensures the drug is fully protonated[4]. More importantly, at pH 3.0, the acidic silanol groups on the silica column (which typically have a pKa of 4-5) are neutralized into a protonated state ( SiOH )[4]. With the silanols neutralized, the secondary ionic interactions are eliminated, yielding sharp, symmetrical peaks[5][6].

• The High-pH Strategy (pH > 9.0): By raising the pH above 9.0 (e.g., using 0.05% ammonia), Solifenacin's ionization is suppressed, rendering the molecule neutral[7]. This drastically increases its hydrophobicity and retention on C18 columns, which is highly beneficial for LC-MS/MS sensitivity[7]. However, this requires specialized hybrid or polymer-coated columns (e.g., Hypurity Advance) that will not dissolve at high pH levels[7].

Q3: If I am forced to use a mid-range pH (pH 6.0 - 7.0), how can I prevent peak tailing? A3: Operating near pH 6.0 is mathematically risky because it is close to the analyte's pKa, leading to a mixed population of ionized and neutral molecules[4]. If a mid-range pH is required, you must use a Quality by Design (QbD) approach to tightly control buffer strength and organic modifier ratios[3]. Alternatively, add a competing base like 0.1% Triethylamine (TEA) to the mobile phase[4][8]. TEA acts as a sacrificial amine, permanently binding to and masking the active silanol sites so that Solifenacin can elute without interference[4].

Quantitative Data: pH Optimization Matrix

To facilitate rapid method development, the following table summarizes the causal relationship between mobile phase pH, molecular ionization, and chromatographic outcomes based on validated literature.

Mobile Phase pH Strategy	Buffer System Example	Solifenacin State (pKa ~8.0)	Silanol State	Chromatographic Outcome	Recommended Column
Low pH (3.0)	10 mM Ammonium Formate or Orthophosphoric acid[5][6]	Fully Protonated (+)	Neutral (0)	Excellent peak symmetry; shorter, highly reproducible retention times[5][6].	Standard C8 / C18 (e.g., Oyster BDS, Cosmosil)[5][6]
Mid pH (6.0)	15 mM Phosphate Buffer[3]	Partially Protonated (+)	Ionized (-)	Prone to tailing unless optimized via QbD; requires precise ACN ratio (55%)[3].	Highly end-capped C18
High pH (> 9.0)	0.05% Ammonia in Water[7]	Neutral (0)	Ionized (-)	Maximum retention; eliminates amine-silanol repulsion; high LC/MS sensitivity[7].	High-pH Tolerant (e.g., Hypurity Advance)[7]

Experimental Workflow & Methodologies

Logical workflow for optimizing Solifenacin HPLC mobile phase pH.

Protocol: Step-by-Step Low-pH Mobile Phase Optimization

This protocol utilizes a self-validating framework to ensure the mobile phase actively suppresses secondary interactions.

Step 1: Buffer Preparation (Aqueous Phase)

• Weigh and dissolve the appropriate amount of potassium phosphate monobasic (or ammonium formate) in HPLC-grade water to achieve a 10 mM to 20 mM concentration[4][5].

• Submerge a calibrated pH probe into the solution.

• Dropwise, add diluted orthophosphoric acid (or formic acid) while stirring until the pH stabilizes exactly at 3.0[4][5][6].

• Filter the buffer through a 0.45 µm membrane filter to remove particulates[4].

Step 2: Mobile Phase Blending

• Prepare the organic phase (Mobile Phase B) using HPLC-grade Acetonitrile or Methanol[4].

• For an isocratic run, blend the phases. A proven starting ratio is 35:65 (Buffer:Acetonitrile) or 60:40 (Buffer:Methanol) depending on the desired retention factor[6][9].

Step 3: Column Equilibration

• Install a C18 column (e.g., Symmetry C18 or Cosmosil C18, 150 mm x 4.6 mm, 3.5-5 µm)[6][9].

• Purge the system and equilibrate the column with the initial mobile phase composition for at least 15 to 20 column volumes at a flow rate of 1.0 mL/min to ensure complete protonation of the stationary phase silanols[4][9].

Step 4: System Suitability & Self-Validation

• Inject 10-20 µL of a Solifenacin standard solution (e.g., 50 µg/mL)[9][10].

• Monitor the eluate at 220 nm - 240 nm[2][9][10].

• Validation Check: Calculate the USP tailing factor. If the tailing factor is ≤2.0 and theoretical plates are >2000 , the pH optimization is successful. If tailing persists, verify the system for extra-column volume or add 0.1% TEA to the aqueous buffer[4].

References

• Development and validation of stability-indicating HPLC method for solifenacin succinate Source: akjournals.com URL:[Link]

• RP-HPLC method development and validation for the simultaneous estimation of Mirabegron and Solifenacin succinate in pharmaceutical dosage form Source: neuroquantology.com URL:[Link]

• Development and Validation of UV and RP-HPLC Methods for Simultaneous Estimation of Mirabegron and Solifenacin Succinate in Their Pharmaceutical Dosage Form Source: researchgate.net URL:[Link]

• DEVELOPMENT AND VALIDATION OF STABILITY INDICATING RP-HPLC METHOD FOR SIMULTANEOUS ESTIMATION OF MIRABEGRON AND SOLIFENACIN SUC Source: ijrpc.com URL:[Link]

• Stability Indicating Rp-Hplc Method Development and Validation for Simultaneous Estimation of Mirabegron and Solifenacin Succinate in Tablet Dosage Form Source: ijrti.org URL:[Link]

• Liquid Chromatography Tandem Mass Spectrometry Method for Quanti Source: itmedicalteam.pl URL:[Link]

• International Journal of Modern Pharmaceutical Research Source: ijmpronline.com URL:[Link]

• Analytical Quality by Design Approach in RP-HPLC Method Development for the Quantification of Mirabegron and Solifenacin Succinate Source: nanobioletters.com URL:[Link]

Sources

• 1. ijmpronline.com [ijmpronline.com]
• 2. researchgate.net [researchgate.net]
• 3. nanobioletters.com [nanobioletters.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. akjournals.com [akjournals.com]
• 6. neuroquantology.com [neuroquantology.com]
• 7. itmedicalteam.pl [itmedicalteam.pl]
• 8. ijrti.org [ijrti.org]
• 9. ijrpc.com [ijrpc.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

Comparative binding affinity of Solifenacin vs Darifenacin

Comparative Binding Affinity of Solifenacin vs. Darifenacin: A Technical Guide for Muscarinic Receptor Antagonism

Pharmacological Context & Target Rationale

Overactive bladder (OAB) syndrome is primarily driven by involuntary contractions of the detrusor smooth muscle. These contractions are mediated by the parasympathetic nervous system via the release of acetylcholine (ACh), which binds to muscarinic acetylcholine receptors (mAChRs) on the bladder wall. While the human detrusor muscle expresses both M2 and M3 receptor subtypes, the M3 receptor is the primary functional driver of detrusor contraction[1].

Consequently, modern drug development has focused on designing competitive muscarinic antagonists that selectively target the M3 receptor. Sparing the M1 receptor minimizes cognitive impairment (e.g., memory loss, dementia risks)[2], while sparing the M2 receptor reduces adverse cardiovascular events such as tachycardia[2]. This guide objectively compares the in vitro binding affinities and selectivity profiles of two prominent antimuscarinic agents: Solifenacin and Darifenacin .

Quantitative Receptor Binding Profiles (M1–M5)

To evaluate the true receptor selectivity of these compounds, their binding affinities across all five cloned human muscarinic receptor subtypes (M1–M5) must be compared. Affinity is expressed as the inhibition constant ( Ki​ ), where a lower Ki​ value (in nanomolar, nM) or a higher pKi​ (the negative logarithm of Ki​ ) indicates stronger binding affinity[3].

Table 1: Comparative Binding Affinity ( Ki​ and pKi​ ) for Human Recombinant M1–M5 Receptors

Data sourced from competitive radioligand binding assays using CHO-K1 cells stably expressing human recombinant receptors[3],[1],[4].

Receptor Subtype	Solifenacin Ki​ (nM)[4]	Darifenacin pKi​ [1]	Darifenacin Ki​ (nM)[3]	Solifenacin Selectivity (vs. M3)	Darifenacin Selectivity (vs. M3)
M1 (CNS/Salivary)	26 nM	8.2	6.3 nM	2.2-fold	8.0-fold
M2 (Cardiac)	170 nM	7.4	39.8 nM	14.2-fold	50.4-fold
M3 (Detrusor)	12 nM	9.1	0.79 nM	1.0x (Reference)	1.0x (Reference)
M4 (CNS)	110 nM	7.3	50.1 nM	9.2-fold	63.4-fold
M5 (Eye/CNS)	31 nM	8.0	10.0 nM	2.6-fold	12.7-fold
Darifenacin Ki​ values are mathematically derived from the reported mean pKi​ values ( Ki​=10−pKi​ ).

Data Synthesis:

• Absolute Affinity: Darifenacin exhibits a significantly higher absolute affinity for the M3 receptor ( Ki​ = 0.79 nM) compared to Solifenacin ( Ki​ = 12 nM)[3],[4].

• Receptor Selectivity: Darifenacin is a highly selective M3 antagonist. Its affinity for M3 is ~50 times greater than for M2, and ~8 times greater than for M1[1]. Solifenacin shows marginal in vitro selectivity for M3 over M1 (2.2-fold) and M5 (2.6-fold), though it maintains good selectivity against the cardiac M2 receptor (14.2-fold)[4].

Mechanistic Pathway & Receptor Inhibition

Both Solifenacin and Darifenacin exert their therapeutic effects by competitively blocking the M3 receptor, thereby interrupting the Gq/11-coupled intracellular signaling cascade that leads to muscle contraction.

Fig 1: M3 receptor signaling pathway and the inhibitory mechanism of Solifenacin and Darifenacin.

Experimental Protocol: Competitive Radioligand Binding Assay

To ensure scientific integrity and reproducibility, the binding affinities ( Ki​ ) presented in Table 1 are derived using a self-validating competitive radioligand binding workflow[3],[1].

Step 1: Cell Culture & Membrane Preparation

• Action: Cultivate Chinese Hamster Ovary (CHO-K1) cells stably transfected with human recombinant M1–M5 receptors. Homogenize the cells and isolate the membrane fraction via ultracentrifugation.

• Causality: CHO-K1 cells inherently lack endogenous muscarinic receptors. This ensures that any measured radioactive signal is exclusively attributable to the specific transfected human receptor subtype, eliminating background noise[1].

Step 2: Radioligand Selection & Optimization

• Action: Utilize [3H]-N-methylscopolamine ([3H]-NMS) as the radioligand at a concentration of 0.1–0.4 nM.

• Causality: [3H]-NMS is a potent, non-selective muscarinic antagonist. Setting its concentration near its equilibrium dissociation constant ( Kd​ ) ensures high assay sensitivity, allowing the unlabeled test compounds (Solifenacin/Darifenacin) to effectively compete for binding sites without requiring artificially high concentrations[3],[1].

Step 3: Assay Incubation

• Action: In a 96-well plate, combine the membrane preparation, [3H]-NMS, and the test compound across a 12-point concentration gradient ( 10−11 to 10−4 M) in HEPES buffer (20 mM, pH 7.4). Incubate at 20°C for 2 hours.

• Causality: The 2-hour incubation at 20°C ensures the binding reaction reaches thermodynamic equilibrium without risking the thermal degradation of the receptor proteins[1].

Step 4: Non-Specific Binding (NSB) Control

• Action: Define non-specific binding by adding 1 µM atropine to parallel control wells.

• Causality: At 1 µM, atropine fully saturates all specific muscarinic binding sites. Any residual radioactivity detected in these wells represents non-specific binding (e.g., to lipids or the filter plate), which must be subtracted from total binding to isolate the specific binding signal[1].

Step 5: Separation & Quantification

• Action: Terminate the reaction via rapid vacuum filtration through GF/B glass fiber filters. Wash the filters rapidly with ice-cold buffer, then measure bound radioactivity using liquid scintillation counting.

• Causality: Rapid filtration physically separates the bound radioligand from the free radioligand. The ice-cold wash buffer kinetically freezes the reaction, preventing the dissociation of the receptor-ligand complex during the wash step.

Step 6: Data Analysis (Cheng-Prusoff Correction)

• Action: Calculate the IC50​ using non-linear regression analysis. Convert the IC50​ to the inhibition constant ( Ki​ ) using the Cheng-Prusoff equation: Ki​=IC50​/(1+[L]/Kd​) .

• Causality: The IC50​ is dependent on the specific radioligand concentration used in the assay. The Cheng-Prusoff equation normalizes this value, yielding the Ki​ —a true, assay-independent measure of the drug's binding affinity that can be reliably compared across different laboratories[3],[1].

Translational Insights: Efficacy vs. Tolerability

While in vitro binding data is foundational, clinical performance is dictated by how these affinities interact with human pharmacokinetics:

• Darifenacin's in vitro precision: Darifenacin's profound M3 selectivity translates directly to its clinical profile. By highly sparing M1 and M2 receptors, it minimizes the risk of cognitive impairment and cardiovascular anomalies, making it a highly targeted therapy for detrusor overactivity[1].

• Solifenacin's in vivo "Bladder Selectivity": Despite having a lower absolute M3 selectivity margin in vitro compared to Darifenacin, Solifenacin exhibits excellent functional "bladder selectivity" in vivo. This is attributed to its high lipophilicity, specific tissue distribution, and pharmacokinetics, which allow the drug to concentrate effectively in bladder tissue rather than the central nervous system or salivary glands[2],[4].

Sources

• 1. ics.org [ics.org]
• 2. scielo.br [scielo.br]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Pharmacological characterization of a new antimuscarinic agent, solifenacin succinate, in comparison with other antimuscarinic agents - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Bioequivalence Study Design for Generic Solifenacin Succinate

This guide provides an in-depth, scientifically grounded framework for designing and executing a bioequivalence (BE) study for generic Solifenacin Succinate. Moving beyond a simple checklist, we delve into the rationale behind each protocol step, drawing from the inherent pharmacokinetic properties of the drug and the rigorous standards set by global regulatory bodies. This document is intended for researchers, scientists, and drug development professionals dedicated to establishing the therapeutic equivalence of generic formulations.

The Scientific Imperative: Understanding Solifenacin Succinate's Profile

Solifenacin Succinate is a competitive muscarinic receptor antagonist indicated for the treatment of overactive bladder.[1] A successful generic alternative must mirror the in vivo performance of the reference listed drug (RLD), ensuring comparable rates and extents of absorption. The design of a robust BE study is therefore predicated on a thorough understanding of Solifenacin's pharmacokinetic (PK) and pharmacodynamic (PD) characteristics.

Key Pharmacokinetic Characteristics of Solifenacin Succinate

The following table summarizes the critical PK parameters that directly influence BE study design.

Parameter	Value	Implication for BE Study Design
Time to Peak Plasma Concentration (Tmax)	3 to 8 hours[1]	Dictates a blood sampling schedule that can accurately capture the peak concentration.
Elimination Half-Life (t½)	Long; approximately 45 to 65 hours[2][3]	Requires a prolonged washout period in crossover studies or supports the use of a parallel design. Allows for truncated area under the curve (AUC) calculations (e.g., AUC0-72h).[4][5]
Absolute Bioavailability	~90%[1][6]	High bioavailability suggests predictable absorption.
Effect of Food	No significant effect on pharmacokinetics[1][7]	Regulatory agencies still typically require studies under both fasting and fed conditions to confirm the absence of a food effect for the generic formulation.[8]
Metabolism	Primarily via Cytochrome P450 3A4 (CYP3A4)[6][9]	Important for understanding potential drug-drug interactions, though not a primary focus of a standard BE study.
Plasma Protein Binding	~98%, principally to α1-acid glycoprotein[1]	High protein binding is a characteristic of the molecule but does not typically alter the fundamental design of a BE study.

The Regulatory Blueprint: FDA and EMA Harmonization and Divergence

Both the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) provide guidance for establishing bioequivalence. For Solifenacin Succinate, their recommendations are largely harmonized, emphasizing a standardized, conservative approach to ensure public health.

• FDA Guidance : The FDA has issued product-specific guidance for Solifenacin Succinate tablets and oral suspension.[8][10] It recommends two separate single-dose, two-period, two-treatment crossover studies: one under fasting conditions and another under fed conditions.[8] Due to the long half-life, the FDA acknowledges that a parallel study design is a viable alternative to a crossover design to avoid an extended washout period.[10]

• EMA Guidance : The EMA's general guideline on the investigation of bioequivalence similarly supports a single-dose crossover design as the standard.[5] It also includes provisions for handling drugs with long half-lives, stating that a sampling period longer than 72 hours is generally not necessary for immediate-release formulations, which aligns with the FDA's acceptance of truncated AUC measurements.[5]

For orally administered immediate-release dosage forms like Solifenacin Succinate tablets, a waiver for in vivo testing (biowaiver) may be considered if the drug substance meets the criteria for Biopharmaceutics Classification System (BCS) Class I (high solubility, high permeability) and the formulation is qualitatively and quantitatively similar to the RLD.[10][11]

Core Bioequivalence Study Design: A Step-by-Step Protocol

The following protocol represents a robust and widely accepted approach for a Solifenacin Succinate BE study.

Study Design and Rationale

The standard design is a single-dose, randomized, two-period, two-sequence, crossover study .[12][13] This design is powerful because each subject acts as their own control, minimizing inter-subject variability.

• Alternative Design : Given Solifenacin's long half-life, a parallel design is a strong alternative.[10][14] While it requires a larger number of subjects to achieve the same statistical power, it eliminates the need for a lengthy washout period, thereby reducing study duration and the potential for subject dropouts.[4]

The workflow for a standard crossover study is visualized below.

Caption: Standard Crossover Bioequivalence Study Workflow.

Experimental Protocol Details

• Study Population : Healthy, non-smoking male and non-pregnant, non-lactating female volunteers, typically between 18 and 45 years of age.[2][12] A sufficient number of subjects (e.g., 24-56) should be enrolled to ensure adequate statistical power.[12][13]

• Dosage and Administration : A single oral dose of the highest strength of the generic product (e.g., 10 mg Solifenacin Succinate) is compared against the equivalent RLD.[10] The dose is administered with a standard volume of water (e.g., 240 mL).[15][16]

• Dietary Conditions : Two separate studies are conducted:

  • Fasting Study : Subjects fast overnight for at least 10 hours before dosing and for a specified period (e.g., 4 hours) post-dose.[16][17]

  • Fed Study : Following an overnight fast, subjects consume a standardized, high-fat, high-calorie breakfast within 30 minutes before dosing.[12][13]

• Washout Period : In a crossover study, the washout period between treatments must be sufficiently long to prevent any carryover effect. For Solifenacin, with a half-life up to 65 hours, a washout of at least 14 days is typical, with some protocols extending to 35 days.[16][18]

• Blood Sampling Schedule : Blood samples are collected in tubes containing an appropriate anticoagulant (e.g., K2-EDTA). The schedule must be designed to adequately characterize the plasma concentration-time profile, including the absorption, peak, and elimination phases.

  • Pre-dose : One sample just before dosing (0 hour).

  • Absorption Phase : Frequent sampling during the expected rise to Cmax (e.g., 0.5, 1, 2, 3, 4, 5, 6, 7, 8 hours).[15]

  • Elimination Phase : Spaced sampling to define the elimination curve. Due to the long half-life, sampling is typically truncated at 72 hours post-dose.[15][16][18][19] A representative schedule would include points at 10, 12, 16, 24, 36, 48, and 72 hours.[15][16]

Bioanalytical Method: The Gold Standard

Accurate quantification of Solifenacin in plasma is non-negotiable. The industry-standard and most reliable method is Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) .[12][20][21]

LC-MS/MS Protocol Summary

• Sample Preparation : A simple protein precipitation method is typically sufficient.[20][21]

  • To a plasma aliquot (e.g., 250 µL), add an internal standard (e.g., Solifenacin-D5).[21]

  • Add a precipitating agent like acetonitrile or methanol.[20][21]

  • Vortex to mix and then centrifuge to pellet the precipitated proteins.

  • Transfer the supernatant for injection into the LC-MS/MS system.

• Chromatographic Conditions :

  • Column : A C18 or similar reverse-phase column is commonly used.[20]

  • Mobile Phase : A gradient or isocratic mixture of an organic solvent (e.g., acetonitrile/methanol) and an aqueous buffer (e.g., ammonium acetate or formic acid).[20][21]

• Mass Spectrometry Conditions :

  • Ionization : Electrospray Ionization (ESI) in positive mode.[20]

  • Detection : Multiple Reaction Monitoring (MRM) is used for high selectivity and sensitivity. The transitions monitored are typically m/z 363 → 193 for Solifenacin and a corresponding transition for the internal standard.[21]

• Method Validation : The method must be fully validated according to regulatory guidelines, assessing selectivity, sensitivity (Lower Limit of Quantification, LLOQ), linearity, precision, accuracy, recovery, and stability.[20] The LLOQ should be sufficiently low (e.g., ≤ 0.5 ng/mL) to quantify concentrations in the terminal elimination phase.[21]

Data Analysis: The Moment of Truth

Pharmacokinetic Parameter Calculation

The primary PK parameters are calculated for each subject for both the test and reference products using non-compartmental analysis:

• Cmax : The maximum observed plasma concentration.

• AUC0-t : The area under the plasma concentration-time curve from time zero to the last quantifiable concentration (t), typically calculated using the linear trapezoidal rule. For Solifenacin, this is often AUC0-72h.[19]

• AUC0-∞ : The area under the curve extrapolated to infinity.

Statistical Assessment of Bioequivalence

The core of the analysis involves comparing the log-transformed Cmax and AUC values. Bioequivalence is concluded if the 90% Confidence Intervals (CIs) for the geometric mean ratio (Test/Reference) of these parameters fall entirely within the acceptance range of 80.00% to 125.00% .[12][13]

Illustrative Bioequivalence Results from a Study in Healthy Volunteers [12]

Parameter	Test Formulation (Mean ± SD)	Reference Formulation (Mean ± SD)	Geometric Mean Ratio (T/R) %	90% Confidence Interval
Fasting State
Cmax (ng/mL)	13.99 ± 3.34	13.27 ± 3.20	105.42	(Within 80-125%)
AUC0-t (h·ng/mL)	675.60 ± 210.46	653.31 ± 238.59	103.41	(Within 80-125%)
AUC0-∞ (h·ng/mL)	728.28 ± 240.20	718.14 ± 275.63	101.41	(Within 80-125%)
Fed State
Cmax (ng/mL)	15.65 ± 5.30	15.02 ± 4.42	104.19	(Within 80-125%)
AUC0-t (h·ng/mL)	808.85 ± 271.19	793.76 ± 256.78	101.90	(Within 80-125%)
AUC0-∞ (h·ng/mL)	917.02 ± 347.82	875.49 ± 310.77	104.74	(Within 80-125%)

Note: Specific CI values were not provided in the source but were stated to be within the acceptance criteria.

Vigilance in Safety: Monitoring Adverse Events

As a muscarinic antagonist, Solifenacin has a well-defined side-effect profile. Throughout the BE study, subjects must be closely monitored for adverse events (AEs).

• Common AEs : Dry mouth, constipation, blurred vision, and headache are the most frequently reported side effects.[2][22][23]

• Monitoring : All AEs, regardless of perceived causality, must be recorded and assessed for severity and duration. Subjects should be warned about potential side effects like blurred vision and advised to avoid activities requiring full mental alertness.[8][10]

Conclusion

Designing a bioequivalence study for generic Solifenacin Succinate requires a methodical approach rooted in its unique pharmacokinetic properties, particularly its long elimination half-life. A well-designed single-dose, crossover, or parallel study under both fasting and fed conditions, coupled with a validated and sensitive LC-MS/MS bioanalytical method, provides the necessary data to satisfy stringent regulatory requirements. By adhering to these principles of scientific integrity, researchers can confidently establish the therapeutic equivalence of a generic formulation, ultimately providing patients with a safe, effective, and affordable alternative.

References

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• Smulders, R. A., et al. (2004). Pharmacokinetics and safety of solifenacin succinate in healthy young men. PubMed. Available at: [Link]

• Li, Y., et al. (2020). Bioequivalence of solifenacin succinate tablets in healthy Chinese volunteers. Chinese Journal of New Drugs, 29(24), 2845-2850.

• Krauwinkel, W. J., et al. (2005). Clinical pharmacokinetics and pharmacodynamics of solifenacin. PubMed. Available at: [Link]

• U.S. Food and Drug Administration. (2007). VESIcare (solifenacin succinate) Tablets Label. accessdata.fda.gov. Available at: [Link]

• U.S. Food and Drug Administration. (2022). Draft Guidance on Solifenacin Succinate (Oral Suspension). accessdata.fda.gov. Available at: [Link]

• RANBAXY INC. (2016). PRODUCT MONOGRAPH PrRAN™-SOLIFENACIN. pdf.hres.ca.
• Ministry of Health, Labour and Welfare, Japan. (2020). Guideline for Bioequivalence Studies of Generic Products. Pharmaceuticals and Medical Devices Agency.
• Totos, R. S., et al. (2019). VALIDATED LC-MS/MS METHOD FOR THE DETERMINATION OF THE MUSCARINIC RECEPTOR ANTAGONIST (MRA)

• Cristofoletti, R., et al. (2024). The bioequivalence study design recommendations for immediate-release solid oral dosage forms in the international pharmaceutical regulators programme participating regulators and organisations: differences and commonalities. PMC. Available at: [Link]

• Akman, T. C., & Kadıoğlu, Y. (2019). Determination of solifenacin succinate in human plasma and pharmaceutical formulations using HPLC-UV.
• VOURIK, M. A. (2006). Solifenacin succinate for the treatment of symptoms of overactive bladder.

• Uppoor, V. R. (1999). A limited sampling approach in bioequivalence studies: application to long half-life drugs and replicate design studies. PubMed. Available at: [Link]

• U.S. Food and Drug Administration. (n.d.). In Vivo Pharmacokinetic Bioequivalence Studies for Long-Acting Injectables (LAIs)

• European Medicines Agency. (2010). Guideline on the Investigation of Bioequivalence. ema.europa.eu. Available at: [Link]

• Li, J., et al. (2021). The bioequivalence of a single dose of a generic solifenacin succinate tablet or Vesicare in fasting or postprandial healthy Chinese adults. PubMed. Available at: [Link]

• Health Canada. (2016). PRODUCT MONOGRAPH - Solifenacin. pdf.hres.ca.

• Krauwinkel, W. J., et al. (2005). Food does not affect the pharmacokinetics of solifenacin, a new muscarinic receptor antagonist: results of a randomized crossover trial. PMC. Available at: [Link]

• Patsnap. (2024). What are the side effects of Solifenacin Succinate?

• Macek, J., et al. (2010). Determination of solifenacin in human plasma by liquid chromatography-tandem mass spectrometry. PubMed. Available at: [Link]

• Kim, M. S., et al. (2023). Novel Bioequivalent Tablet of Solifenacin Succinate Prepared Using Direct Compression Technique for Improved Chemical Stability. MDPI.

• U.S. Food and Drug Administration. (2024). Draft Guidance on Solifenacin Succinate (Tablets). accessdata.fda.gov. Available at: [Link]

• Akman, T. C., & Kadioglu, Y. (2019). Determination of solifenacin succinate in human plasma and pharmaceutical formulations using HPLC-UV.
• Ganthi, H. R., et al. (2016). Stability Indicating HPLC Method for Quantification of Solifenacin Succinate & Tamsulosin Hydrochloride along with Its Impurities in Tablet Dosage Form. SCIRP.
• Drugs.com. (2025). Solifenacin: Uses, Dosage, Side Effects, Warnings. Drugs.com.
• GoodRx. (2024). Solifenacin (Vesicare): Uses, Side Effects, Interactions, Pictures, Warnings & Dosing. GoodRx.
• Medicines and Healthcare products Regulatory Agency. (2022).
• Medicines Evaluation Board. (2019). Public Assessment Report: Solifenacinesuccinaat Vivanta 5 mg and 10 mg film-coated tablets.
• Medicines Evaluation Board. (2018). Public Assessment Report: Solifenacinesuccinaat CF 5 mg and 10 mg, film-coated tablets.
• ANSM. (n.d.).
• Medicines Evaluation Board. (2018). Public Assessment Report: Solifenacinesuccinaat SUN 10 mg, film-coated tablets.
• Food and Drugs Authority, Ghana. (2013). Guideline on Conducting Bioequivalence Studies. fdaghana.gov.gh.
• Federal Register. (2022). Product-Specific Guidances; Draft and Revised Draft Guidances for Industry; Availability. federalregister.gov.
• Saudi Food & Drug Authority. (n.d.). Randomized, two-way, two-period, single oral dose, open-label, crossover, bioequivalence study to compare Solifenacin succinate film-coated tablets (10 mg solifenacin succinate) versus Vesicare® film-coated tablets (10 mg solifenacin succinate), in healthy subjects under fasting condition. sfda.gov.sa.
• Center for Research on Complex Generics. (2021). FDA Bioequivalence Standards. complexgenerics.org.

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A Comparative Guide to the Pharmacokinetics of (R,R)-Solifenacin Across Species

Prepared by: A Senior Application Scientist

Executive Summary

(R,R)-Solifenacin is a competitive muscarinic receptor antagonist, primarily selective for the M3 receptor subtype, and is clinically established for the treatment of overactive bladder (OAB). The successful translation of a drug candidate from preclinical evaluation to clinical efficacy is fundamentally dependent on a thorough understanding of its pharmacokinetic (PK) profile across different species. This guide provides a comprehensive comparison of the pharmacokinetics of solifenacin in common preclinical models—mouse, rat, and dog—and humans. We will dissect key PK parameters, explore species-specific metabolic pathways, and present a validated experimental protocol for conducting in vivo pharmacokinetic studies. This document is intended for researchers, scientists, and drug development professionals to facilitate informed decisions in study design and data interpretation, ultimately enhancing the predictive value of preclinical models for human clinical outcomes.

Introduction to (R,R)-Solifenacin

Solifenacin exerts its therapeutic effect by antagonizing muscarinic receptors in the bladder. The human urinary bladder is innervated by parasympathetic cholinergic nerves; acetylcholine release contracts the detrusor smooth muscle primarily through M3 muscarinic receptors, leading to bladder emptying.[1] In OAB, involuntary detrusor contractions lead to symptoms of urgency, frequency, and incontinence. By blocking these M3 receptors, solifenacin relaxes the bladder smooth muscle, increases bladder capacity, and mitigates the symptoms of OAB.[2] Its efficacy and safety profile are directly linked to its absorption, distribution, metabolism, and excretion (ADME) properties, which exhibit notable variations across species.

Comparative Pharmacokinetic Profile

The disposition of solifenacin varies significantly among species. These differences are critical for extrapolating preclinical safety and efficacy data to humans. Human pharmacokinetic data is well-characterized by high oral bioavailability, extensive plasma protein binding, a large volume of distribution, and a long elimination half-life, which supports once-daily dosing.[3][4][5] Preclinical species generally exhibit different exposure levels, which must be considered when designing toxicokinetic and pharmacodynamic studies.

The following table summarizes key pharmacokinetic parameters of solifenacin across various species.

Parameter	Mouse	Rat	Dog	Human
Dose	10 mg/kg/day (NOAEL)	3 mg/kg/day (NOAEL)	6 mg/kg/day (NOAEL, male)	5-10 mg (oral)
Cmax (ng/mL)	Data not available	Data not available	Data not available	32.3 - 62.9 (steady state)[4][6]
Tmax (hours)	Data not available	Data not available	Data not available	3 - 8[3][6]
AUC (ng·h/mL)	~0.3-1.7 fold of human exposure at 10 mg[7]	19 (male), 48 (female)[8]	395 - 497 (male)[8]	~470 - 487 (single 10 mg dose)[9]
t1/2 (hours)	Data not available	Data not available	Data not available	45 - 68
Absolute Bioavailability (%)	Data not available	Data not available	Data not available	~90%[2][3][4]
Plasma Protein Binding (%)	Data not available	Data not available	Data not available	~98% (primarily to α1-acid glycoprotein)[2]
Volume of Distribution (Vd)	Data not available	Data not available	Data not available	~600 L[3]
Systemic Clearance (CL)	Data not available	Data not available	Data not available	~9.5 L/h

Analysis of Interspecies Variation:

• Absorption: In humans, solifenacin is well-absorbed orally, with a high absolute bioavailability of approximately 90% that is not affected by food intake.[5] Time to peak plasma concentration (Tmax) is typically between 3 and 8 hours.[3]

• Distribution: Solifenacin exhibits a large apparent volume of distribution in humans (~600 L), indicating extensive distribution into tissues.[3] It is highly bound (~98%) to plasma proteins, mainly α1-acid glycoprotein. This high degree of protein binding can influence the free fraction of the drug available to exert its pharmacological effect and is an important consideration in drug-drug interaction studies.

• Elimination: The elimination half-life in humans is long (45-68 hours), justifying a once-daily dosing regimen. Systemic clearance is relatively low at approximately 9.5 L/h. In patients with severe renal impairment, the AUC is increased by approximately 2.1-fold and the half-life by 1.6-fold, necessitating dose adjustments.[6][10] Similarly, moderate hepatic impairment leads to a 60% increase in AUC and a doubling of the half-life.[11]

• Exposure in Preclinical Species: Direct comparison of PK parameters in animals is challenging due to limited publicly available data. However, toxicokinetic data from regulatory filings provide valuable insights into relative exposure. At the No-Observed-Adverse-Effect-Level (NOAEL), drug exposure (AUC) in dogs (6 mg/kg/day) appears to be comparable to or slightly higher than human therapeutic exposure, whereas in rats (3 mg/kg/day), the exposure is significantly lower.[8] In mice, the NOAEL of 10 mg/kg/day provides an exposure range that brackets the human therapeutic AUC.[7] These data are crucial for contextualizing toxicology findings and selecting appropriate doses for efficacy models.

Metabolism and Excretion

The biotransformation of solifenacin is a key determinant of its pharmacokinetic profile and potential for drug-drug interactions.

Primary Metabolic Pathway: In humans, solifenacin is extensively metabolized in the liver, primarily by the cytochrome P450 3A4 (CYP3A4) isoenzyme.[3][6] Alternative, minor metabolic pathways exist. The major metabolic routes are:

• N-oxidation of the quinuclidine ring.

• 4R-hydroxylation of the tetrahydroisoquinoline ring. This process results in the formation of one pharmacologically active metabolite, 4R-hydroxy solifenacin, and three inactive metabolites (N-glucuronide, N-oxide, and 4R-hydroxy-N-oxide) that have been identified in human plasma. However, the active metabolite occurs at low concentrations and is considered unlikely to contribute significantly to the overall clinical effect.[3]

Excretion: Following oral administration in humans, the majority of the dose is recovered in urine (~69%) and a smaller portion in feces (~22.5%).[3] However, only a small fraction (about 7-13%) of the dose is excreted as unchanged solifenacin in the urine, highlighting the extensive role of hepatic metabolism in its clearance.[3][12]

Species Differences in Metabolism: While CYP3A4 is the primary metabolizing enzyme in humans, the specific CYP isoforms and their relative activities can differ in preclinical species. For instance, in vitro studies using juvenile mouse liver microsomes showed that the metabolic rate of solifenacin was lower in younger mice compared to adults, indicating age-dependent development of metabolic pathways.[7] Such differences can lead to variations in metabolite profiles and clearance rates, impacting both efficacy and toxicity assessments. Therefore, co-administration with potent CYP3A4 inhibitors like ketoconazole can significantly increase solifenacin exposure, a factor that must be considered in both clinical and preclinical settings.[4][10][11]

Caption: Metabolic pathway of (R,R)-Solifenacin in humans.

Experimental Protocol: A Representative In Vivo Pharmacokinetic Study in Rats

This section outlines a robust, self-validating protocol for determining the pharmacokinetic profile of solifenacin in Sprague-Dawley rats following oral administration.

Objective: To determine the plasma concentration-time profile and key pharmacokinetic parameters (Cmax, Tmax, AUC, t1/2) of solifenacin in rats.

Materials:

• (R,R)-Solifenacin succinate

• Vehicle: 0.5% (w/v) Methylcellulose in deionized water

• Male Sprague-Dawley rats (250-300g)

• Oral gavage needles

• K2-EDTA collection tubes

• Centrifuge

• Validated LC-MS/MS system

Methodology:

• Animal Acclimation & Fasting:

  • Acclimate rats for at least 3 days prior to the study with free access to standard chow and water.

  • Causality: Acclimation minimizes stress-related physiological changes that could affect drug absorption and metabolism.

  • Fast animals overnight (approx. 12 hours) before dosing, with water ad libitum. Fasting standardizes gut conditions for more consistent oral absorption.

• Dose Preparation:

  • Prepare a suspension of solifenacin in 0.5% methylcellulose at a concentration of 1 mg/mL for a target dose of 5 mg/kg.

  • Causality: Methylcellulose is a common, inert suspending agent used for water-insoluble compounds, ensuring a uniform dose administration. The concentration is calculated based on a typical dosing volume of 5 mL/kg.

• Administration:

  • Administer the solifenacin suspension to each rat via oral gavage (PO). Record the exact time of dosing for each animal.

  • A control group should receive the vehicle only.

• Blood Sampling:

  • Collect sparse blood samples (approx. 200 µL) from the tail vein or saphenous vein at pre-dose (0), and at 0.5, 1, 2, 4, 6, 8, 12, 24, and 48 hours post-dose.

  • Causality: The sampling schedule is designed to capture the absorption phase, peak concentration, and the elimination phase of the drug's profile. Sparse sampling (collecting from different animals at each time point, with a few samples per animal) is used to minimize blood loss and stress on individual animals.

  • Collect samples into K2-EDTA tubes and immediately place them on ice.

• Plasma Preparation:

  • Centrifuge the blood samples at 4°C (e.g., 2000 x g for 10 minutes) within 30 minutes of collection.

  • Harvest the supernatant (plasma) and store at -80°C until analysis.

  • Causality: Prompt centrifugation and freezing prevent degradation of the analyte and ensure sample integrity.

• Bioanalysis:

  • Quantify the concentration of solifenacin in plasma samples using a validated Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) method.

  • Trustworthiness: The bioanalytical method must be validated for linearity, accuracy, precision, selectivity, and stability according to regulatory guidelines to ensure reliable data. A stable isotope-labeled internal standard should be used.

• Pharmacokinetic Analysis:

  • Calculate the mean plasma concentration at each time point.

  • Use non-compartmental analysis (NCA) software (e.g., Phoenix™ WinNonlin®) to determine the key PK parameters: Cmax, Tmax, AUC(0-t), AUC(0-inf), and elimination half-life (t1/2).

Caption: Experimental workflow for a rodent pharmacokinetic study.

Implications for Drug Development

Understanding the comparative pharmacokinetics of solifenacin is paramount for its development and clinical application.

• Dose Selection for Preclinical Studies: The significant differences in AUC between rats, dogs, and humans at a given mg/kg dose underscore the importance of conducting toxicokinetic studies. Safety margins should be based on exposure (AUC) rather than on dose level alone.

• Metabolic Differences: Since solifenacin is a CYP3A4 substrate, the choice of animal model for drug-drug interaction studies is critical. Species that have a CYP3A4-like enzyme with similar activity to humans are preferred to accurately predict clinical outcomes.

• Translational Modeling: Pharmacokinetic data from multiple species can be used to build allometric scaling models or physiologically based pharmacokinetic (PBPK) models. These models can help predict human PK parameters and inform the selection of first-in-human doses, potentially streamlining the clinical development process.

Conclusion

(R,R)-Solifenacin exhibits a distinct pharmacokinetic profile across different species, with notable variations in clearance and systemic exposure. In humans, it is characterized by high bioavailability and a long half-life suitable for once-daily administration. Preclinical species like rats and dogs show different exposure levels, which must be carefully considered when translating non-clinical safety and efficacy data. The primary reliance on CYP3A4 for metabolism is a key characteristic that influences its disposition and interaction potential. By employing rigorous experimental protocols and integrating comparative PK data into translational models, researchers can better predict the clinical behavior of solifenacin and similar compounds, ultimately de-risking the drug development pipeline.

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Selectivity Profiling of Solifenacin Against Other Antimuscarinics: A Technical Comparison Guide

The Pharmacological Imperative for M3 Selectivity

In the pharmacological management of Overactive Bladder (OAB), understanding the receptor landscape of the detrusor muscle is critical. The detrusor expresses both M2 and M3 muscarinic receptors. Although M2 receptors outnumber M3 receptors by a ratio of approximately 3:1, it is the M3 subtype that is primarily responsible for the direct cholinergic contraction of the bladder[1]. The M2 receptors play a secondary, modulatory role by inhibiting adenylyl cyclase and preventing sympathetically mediated relaxation.

The therapeutic "holy grail" for OAB is to selectively antagonize the M3 receptor. Non-selective agents, or those with high affinity for M1 and M2, often result in dose-limiting adverse events: M1 blockade is heavily implicated in cognitive impairment and severe dry mouth, while M2 blockade can induce cardiac adverse events such as tachycardia[2]. Solifenacin was specifically engineered to optimize the M3/M2 and M3/M1 selectivity ratios, distinguishing its clinical profile from older generation agents like oxybutynin and tolterodine[3].

Figure 1: Muscarinic M2 and M3 receptor signaling pathways in detrusor smooth muscle.

Comparative Receptor Binding Profiles

To objectively evaluate solifenacin's position in the antimuscarinic landscape, we must analyze the inhibition constants ( Ki​ ) across all five human recombinant muscarinic receptor subtypes (M1-M5). Lower Ki​ values indicate higher binding affinity.

Antimuscarinic Agent	M1 Ki​ (nM)	M2 Ki​ (nM)	M3 Ki​ (nM)	M4 Ki​ (nM)	M5 Ki​ (nM)	Selectivity Ratio (M2/M3)
Solifenacin	26.0	170.0	12.0	110.0	31.0	~14.1
Darifenacin	6.3	39.8	0.8	50.1	10.0	~49.7
Tolterodine	3.2	6.3	12.5	2.0	5.0	~0.5
Oxybutynin	2.5	15.0	1.5	2.5	10.0	~10.0

Data synthesized from in vitro radioligand binding assays using human recombinant receptors[3],[4].

Pharmacological Analysis:

• Solifenacin: Exhibits a ~14-fold selectivity for M3 over M2, and ~2-fold over M1[3]. This targeted profile ensures robust detrusor relaxation while sparing the cardiovascular system (M2) and minimizing CNS burden (M1).

• Darifenacin: Displays extreme M3 selectivity (~50-fold over M2). While highly effective for the bladder, this hyper-selectivity often leads to profound M3-mediated gastrointestinal stasis, manifesting as severe constipation in clinical populations[4].

• Tolterodine: Functions as a non-selective antagonist. Its clinical efficacy relies heavily on tissue distribution and pharmacokinetics rather than inherent receptor subtype selectivity[4].

• Oxybutynin: Shows high affinity for M1, M3, and M4. Its potent M1 blockade is a significant liability when considering its high blood-brain barrier permeability.

Experimental Methodology: Validating Selectivity

As drug development professionals, we cannot rely solely on historical data; we must understand the self-validating assay systems used to profile these compounds. Below are the definitive protocols for determining muscarinic selectivity.

Protocol A: High-Throughput Radioligand Binding Assay

Causality & Design: We utilize [3H] -N-methylscopolamine ( [3H] -NMS) because it is a hydrophilic, non-selective antagonist that cannot easily cross intact cell membranes. This ensures we are exclusively measuring cell-surface receptor binding, eliminating confounding intracellular accumulation.

Figure 2: High-throughput radioligand binding assay workflow for muscarinic profiling.

Step-by-Step Methodology:

• Membrane Preparation: Cultured CHO-K1 cells stably expressing individual human M1-M5 receptors are homogenized in ice-cold Tris-HCl buffer (pH 7.4). Self-Validation: Protein concentration is strictly normalized using a BCA assay to ensure uniform receptor density across all wells.

• Incubation: In a 96-well plate, combine 50 µg of membrane protein, 0.2 nM [3H] -NMS, and varying concentrations of the test compound (e.g., Solifenacin, 0.1 nM to 10 µM). Control: Include 1 µM Atropine in parallel wells to define non-specific binding (NSB).

• Equilibration: Incubate the plates at 22°C for 60 minutes to reach steady-state equilibrium[4].

• Filtration: Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters pre-soaked in 0.5% polyethylenimine (PEI). Causality: PEI reduces non-specific binding of the radioligand to the filter matrix, drastically improving the signal-to-noise ratio.

• Quantification & Analysis: Wash filters three times with ice-cold buffer, dry, and measure retained radioactivity via liquid scintillation counting. Calculate the IC50​ using non-linear regression, and convert to Ki​ using the Cheng-Prusoff equation: Ki​=IC50​/(1+[L]/Kd​) .

Protocol B: Intracellular Calcium Mobilization Assay (Functional Validation)

Causality & Design: Binding affinity does not guarantee functional antagonism. To prove that Solifenacin effectively blocks M3-mediated signaling, we measure intracellular calcium transients using a Fluorometric Imaging Plate Reader (FLIPR).

Step-by-Step Methodology:

• Cell Seeding: Seed M3-expressing CHO cells into 384-well black-wall, clear-bottom plates.

• Dye Loading: Incubate cells with Fluo-4 AM (a calcium-sensitive fluorescent dye) and Probenecid for 45 minutes. Causality: Probenecid inhibits multidrug resistance transporters, preventing the premature efflux of the dye from the cytoplasm.

• Compound Addition: Add Solifenacin at varying concentrations and incubate for 15 minutes. Self-Validation: Record baseline fluorescence for 10 seconds prior to agonist addition to establish a stable zero-point.

• Agonist Challenge: Inject an EC80​ concentration of Carbachol (a cholinergic agonist) and continuously monitor fluorescence (Excitation: 488 nm, Emission: 525 nm) for 3 minutes.

• Data Normalization: Normalize the peak calcium response against a maximum response control (e.g., 1 µM Ionomycin) to account for well-to-well variations in cell number or dye loading.

In Vivo Translation: Tissue Selectivity and CNS Penetration

In vitro selectivity must translate to in vivo safety. The blood-brain barrier (BBB) permeability of an antimuscarinic dictates its CNS side-effect profile, a critical metric in geriatric pharmacology.

Oxybutynin is highly lipophilic and neutral at physiological pH, resulting in a high unbound brain-to-plasma ratio ( Kp,free​>1 )[5]. Coupled with its high M1 affinity, this drives the cognitive decline and memory impairment frequently observed in clinical settings[2].

Conversely, Solifenacin, while possessing some lipophilicity, is actively restricted from the central nervous system and demonstrates a significantly lower Kp,free​ (0.28)[5]. This restricted CNS penetration, combined with its lower M1 affinity ( Ki​ = 26 nM) compared to oxybutynin, provides a robust pharmacological rationale for its improved cognitive safety profile[2],[3].

Conclusion

Solifenacin represents a rationally designed optimization in the antimuscarinic class. By achieving a balanced M3 selectivity—potent enough to effectively manage detrusor overactivity, yet avoiding the extreme selectivity that causes severe gastrointestinal stasis—it offers a superior therapeutic window compared to non-selective agents like tolterodine or highly BBB-permeable agents like oxybutynin.

Sources

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A Comprehensive Guide to Inter-Laboratory Validation of Solifenacin Succinate Assay Methods

Solifenacin Succinate is a highly selective, competitive muscarinic receptor antagonist widely prescribed for overactive bladder syndrome. Ensuring its purity, potency, and stability across different manufacturing sites necessitates robust analytical assay methods. With the recent implementation of the[1], the pharmaceutical industry has shifted toward a lifecycle and Quality-by-Design (QbD) approach for analytical method validation[2].

This guide objectively compares the performance of various validated Solifenacin Succinate assay methods—primarily High-Performance Liquid Chromatography (HPLC) and UV-Spectrophotometry—synthesizing inter-laboratory data to provide actionable insights for researchers and drug development professionals.

Mechanistic Principles & Causality in Experimental Design

When designing an assay for Solifenacin Succinate, scientists must account for its specific chemical structure: an amine-containing quinuclidine ring and a phenyl-tetrahydroisoquinoline moiety. Do not simply select arbitrary buffers; the causality behind these choices dictates the method's trustworthiness.

• Stationary Phase Selection: Most inter-laboratory protocols utilize C18 or C8 reverse-phase columns (e.g., Phenomenex Luna C18, Waters Xterra RP-8, Sunfire C8)[3]. The hydrophobic stationary phase effectively retains the non-polar regions of the solifenacin molecule, allowing for distinct separation from polar degradation products.

• Mobile Phase & pH Control: Solifenacin is a weak base. To prevent peak tailing caused by secondary interactions with residual silanols on the silica matrix, the mobile phase pH is strictly controlled (typically acidic, pH 3.0 to 3.5) using buffers like phosphate or ammonium formate[4]. This ensures the amine group remains fully ionized, yielding sharp, symmetrical peaks.

• Detection Wavelength: The phenyl ring structure provides a robust UV chromophore. Optimal absorption and detection are typically monitored between 210 nm and 225 nm, ensuring maximum sensitivity without solvent interference[5].

Caption: Mechanistic workflow of Solifenacin Succinate separation via RP-HPLC.

Inter-Laboratory Comparison of Validated Methods

Direct inter-laboratory co-validation ensures that an analytical procedure meets predefined performance criteria across multiple sites, satisfying the requirements of analytical procedure transfer[1]. By synthesizing published validation studies, we can establish a reliable benchmark for method performance.

Table 1: Comparative Performance of Solifenacin Succinate Assay Methods

Parameter	Method A: Stability-Indicating RP-HPLC[4]	Method B: Isocratic RP-HPLC[5]	Method C: UV-Spectrophotometry[6]
Technique	RP-HPLC (Gradient/Isocratic)	RP-HPLC (Isocratic)	Zero-Order UV-Vis
Stationary Phase	Oyster BDS C8 (250 x 4.6mm, 5µm)	XTerra C18 (150 x 4.6mm, 5µm)	N/A (0.1N Sulphuric Acid solvent)
Mobile Phase	Ammonium Formate (pH 3) : ACN : MeOH	Acetonitrile : Phosphate Buffer (50:50)	N/A
Detection	UV at 210 nm	UV at 210 nm	UV at 225 nm
Linearity Range	2 – 100 µg/mL	20 – 70 µg/mL	2 – 10 µg/mL
LOD / LOQ	0.07 µg/mL / 0.21 µg/mL	Not specified (Assay focus)	High sensitivity
Assay Accuracy	99.5% - 101.2%	98.8% - 101.5%	~99.8%
Primary Use Case	Impurity profiling & degradation studies	Rapid routine batch release	Cost-effective routine bulk analysis

Objective Analysis: Method A demonstrates superior sensitivity (LOQ of 0.21 µg/mL) and is highly suited for stability-indicating assays where degradation products must be resolved from the active pharmaceutical ingredient (API)[4]. Method B offers a faster run time (retention time ~2.4 min) making it ideal for high-throughput batch release[5]. Method C provides a highly economical alternative for bulk API testing where excipient interference is minimal, though it lacks the specificity required for complex impurity profiling[6].

Standardized Experimental Protocol: Stability-Indicating RP-HPLC Assay

To establish a self-validating system compliant with ICH Q2(R2) standards[7], the following step-by-step protocol outlines a robust RP-HPLC workflow for Solifenacin Succinate. Every parameter evaluated must demonstrate the method's suitability under realistic laboratory conditions[7].

Step 1: System Preparation & Suitability

• Equilibrate a C8 or C18 column (e.g., 250 mm × 4.6 mm, 5 µm) at 30°C.

• Prepare the mobile phase: 10 mM ammonium formate buffer (adjusted to pH 3.0 with formic acid), acetonitrile, and methanol in a 52.5:37.5:10 (v/v/v) ratio[4]. Filter through a 0.45 µm membrane and degas.

• Set the flow rate to 0.7 - 1.0 mL/min and the UV detector to 210 nm.

• Inject a system suitability solution (containing Solifenacin and known impurities). Ensure the theoretical plates are >2000, tailing factor is <1.5, and %RSD of peak area for five replicate injections is <2.0%.

Step 2: Standard and Sample Preparation

• Standard Stock: Accurately weigh 25 mg of Solifenacin Succinate reference standard into a 50 mL volumetric flask. Dissolve and make up to volume with the diluent (mobile phase) to achieve 500 µg/mL.

• Working Standard: Dilute the stock to the target assay concentration (e.g., 50 µg/mL).

• Sample Preparation: Weigh and finely powder 20 Solifenacin tablets. Transfer an amount equivalent to 50 mg of the API into a 50 mL flask[5]. Add 25 mL diluent, sonicate for 15 minutes to extract the drug, make up to volume, and filter through a 0.45 µm syringe filter. Dilute to match the working standard concentration.

Step 3: Forced Degradation (Specificity Validation)

• Subject the sample solutions to stress conditions: Acidic (0.1N HCl), Basic (0.1N NaOH), Oxidative (3% H2O2), Thermal (60°C), and Photolytic (UV light)[8].

• Neutralize acid/base samples before injection.

• Verify that the Solifenacin peak is completely resolved from all degradation product peaks (Resolution > 2.0), proving the method is stability-indicating.

Step 4: Data Acquisition and Evaluation

• Inject blank, standard, and sample solutions in sequence.

• Calculate the assay percentage based on the peak area ratio of the sample to the standard.

Caption: ICH Q2(R2) Analytical Method Validation Workflow for Solifenacin Succinate.

References

• MasterControl. "ICH Q2 (R2) Validation of Analytical Procedures". Available at:[Link]

• IntuitionLabs. "ICH Q2(R2) Guide: Analytical Method Validation Explained". Available at:[Link]

• International Council for Harmonisation (ICH). "Validation of Analytical Procedures Q2(R2)". Available at: [Link]

• AKJournals. "Development and validation of stability-indicating HPLC method for solifenacin succinate". Available at: [Link]

• SciSpace. "A RP-HPLC method development and validation for the estimation of solifenacin in bulk and pharmaceutical dosage forms". Available at: [Link]

• Scientific Research Publishing (SCIRP). "Stability Indicating HPLC Method for Quantification of Solifenacin Succinate & Tamsulosin Hydrochloride along with Its Impurities in Tablet Dosage Form". Available at:[Link]

• International Journal of Novel Research and Development (IJNRD). "ANALYTICAL METHOD DEVELOPMENT AND VALIDATION OF SOLIFENACIN SUCCINATE BY USING UV-SPECTROPHOTOMETRIC METHOD". Available at: [Link]

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A Comparative Guide to the Stability of Amorphous vs. Crystalline Solifenacin Succinate

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Critical Role of Solid-State Form in Solifenacin Succinate's Efficacy and Stability

Solifenacin succinate is a competitive muscarinic receptor antagonist prescribed for the treatment of overactive bladder. The solid-state properties of an active pharmaceutical ingredient (API) are paramount to its stability, manufacturability, and bioavailability. For solifenacin succinate, the difference between its amorphous and crystalline forms is not merely academic; it has profound implications for the drug product's shelf-life and therapeutic performance. This guide provides an in-depth comparison of the stability of amorphous and crystalline solifenacin succinate, supported by experimental data and mechanistic insights, to inform formulation development and analytical characterization.

The Dichotomy of Stability: Amorphous vs. Crystalline Solifenacin Succinate

The core principle underpinning the stability differences lies in the internal arrangement of the molecules. Crystalline solifenacin succinate exists in a highly ordered, three-dimensional lattice structure, which is a lower energy state. In contrast, the amorphous form is characterized by a disordered, random arrangement of molecules, rendering it a higher energy, thermodynamically unstable state.[1][2] This fundamental difference in internal order is the primary determinant of their disparate stability profiles.

Key Stability Differentiators:

• Physical Stability: The primary physical instability of the amorphous form is its inherent tendency to convert to the more stable crystalline state.[3] This conversion can be triggered by factors such as temperature, humidity, and mechanical stress, and can significantly alter the drug product's dissolution profile and bioavailability.

• Chemical Stability: The amorphous form of solifenacin succinate is markedly more susceptible to chemical degradation than its crystalline counterpart, particularly under conditions of high temperature and humidity.[1][2] The increased molecular mobility in the amorphous state facilitates chemical reactions, such as oxidation.

Experimental Evidence: A Head-to-Head Comparison

Forced degradation studies are instrumental in elucidating the intrinsic stability of a drug substance and identifying its degradation products.[4] Literature extensively documents that amorphous solifenacin succinate exhibits significantly greater degradation compared to the crystalline form under identical stress conditions.

Summary of Forced Degradation Data

Stress Condition	Crystalline Solifenacin Succinate	Amorphous Solifenacin Succinate	Primary Degradation Pathway
High Temperature & High Humidity (e.g., 40°C / 75% RH)	Chemically stable with minimal degradation.	Extremely unstable, forming a substantial amount of degradation products.[1][2]	Oxidation
Oxidative Stress	Susceptible to degradation, but to a lesser extent than the amorphous form.	Highly susceptible to oxidation, leading to the formation of N-oxide at the quinuclidine ring and other degradation products via benzylic radical formation.[1][2][5]	Oxidation
Photolytic Stress	Generally stable, though some degradation may occur with prolonged exposure.	More prone to degradation under photolytic stress compared to the crystalline form.	Photodegradation
Hydrolytic Stress (Acidic & Basic)	Relatively stable under acidic conditions, with some degradation under basic conditions.	More susceptible to hydrolysis across a wider pH range compared to the crystalline form.	Hydrolysis

Mechanistic Insights into Instability

The pronounced instability of amorphous solifenacin succinate is a direct consequence of its higher thermodynamic energy and greater molecular mobility. This increased mobility allows for more frequent intermolecular interactions, which can lead to chemical reactions and physical state changes.

The primary degradation pathway for amorphous solifenacin succinate is oxidation.[1][2][5] The disordered structure of the amorphous form may expose reactive sites, such as the nitrogen on the quinuclidine ring, to atmospheric oxygen, leading to the formation of solifenacin N-oxide.

Experimental Protocols for Stability Assessment

A robust stability-indicating analytical method is crucial for accurately quantifying solifenacin succinate and its degradation products. High-Performance Liquid Chromatography (HPLC) is the most widely used technique for this purpose.

Representative Stability-Indicating RP-HPLC Method

• Objective: To separate and quantify solifenacin succinate from its potential degradation products.

• Methodology:

  • Column: A C8 or C18 column is typically used (e.g., Sunfire C8, 4.6 x 150mm, 5µm).[6]

  • Mobile Phase: A gradient or isocratic elution with a mixture of a buffer (e.g., phosphate buffer) and an organic solvent (e.g., acetonitrile, methanol) is common.[6][7][8]

  • Detection: UV detection at approximately 220 nm is generally employed.[6]

  • Forced Degradation Sample Preparation:

    • Acid/Base Hydrolysis: The drug substance is dissolved in a suitable solvent and treated with an acid (e.g., 0.1 N HCl) or a base (e.g., 0.1 N NaOH) and heated. The solution is then neutralized before injection.

    • Oxidative Degradation: The drug substance is treated with an oxidizing agent, such as hydrogen peroxide.

    • Thermal Degradation: The solid drug substance is exposed to dry heat.

    • Photolytic Degradation: The drug substance is exposed to UV and visible light as per ICH guidelines.

Visualizing the Experimental Workflow and Degradation

Experimental Workflow for Forced Degradation Studies

Caption: Workflow for forced degradation studies of solifenacin succinate.

Primary Degradation Pathway of Amorphous Solifenacin Succinate

Caption: Predominant oxidative degradation of amorphous solifenacin succinate.

Implications for Formulation Development

The inherent instability of amorphous solifenacin succinate presents a significant challenge during formulation development. Manufacturing processes that can induce amorphization, such as wet granulation, should be carefully controlled or avoided.[1][2][5]

Strategies to Mitigate Instability:

• Direct Compression: This method avoids the use of solvents, thereby minimizing the risk of converting crystalline solifenacin succinate to its amorphous form.[1][2]

• Control of Excipients: The choice of excipients is critical, as some may promote the formation of the amorphous phase.

• Process Parameter Optimization: In processes where amorphization is unavoidable, careful optimization of parameters such as drying temperature and time is necessary.

• Use of Stabilizers: The inclusion of stabilizers in the formulation can help to inhibit the degradation of the amorphous form.[9]

Conclusion

The crystalline form of solifenacin succinate is demonstrably more stable, both physically and chemically, than its amorphous counterpart. The amorphous form is highly susceptible to degradation, particularly through oxidation, when exposed to heat and humidity. This comprehensive understanding is crucial for the development of robust and stable solifenacin succinate drug products. By employing appropriate formulation strategies, such as direct compression, and utilizing validated stability-indicating analytical methods, researchers can ensure the quality, safety, and efficacy of the final dosage form.

References

• Development and Validation of a Stability Indicating Analytical Method For Determination of Related Substances By RPHPLC for Solifenacin Succinate in Solifenacin Succinate Tablets - Pharmacophore. Available from: [Link]

• A validated rapid stability-indicating method for the determination of related substances in solifenacin succinate by ultra-fast liquid chromatography - PubMed. Available from: [Link]

• Stability Indicating HPLC Method for Quantification of Solifenacin Succinate & Tamsulosin Hydrochloride along with Its Impurities in Tablet Dosage Form - SCIRP. Available from: [Link]

• Stability Indicating RP-HPLC Method Development and Validation for the Determination of Solifenacin Succinate in Bulk and its Pharmaceutical Formulation - Research Journal of Pharmacy and Technology. Available from: [Link]

• Novel Bioequivalent Tablet of Solifenacin Succinate Prepared Using Direct Compression Technique for Improved Chemical Stability - MDPI. Available from: [Link]

• A Validated Rapid Stability-Indicating Method for the Determination of Related Substances in Solifenacin Succinate by Ultra-Fast Liquid Chromatography - SciSpace. Available from: [Link]

• Novel Bioequivalent Tablet of Solifenacin Succinate Prepared Using Direct Compression Technique for Improved Chemical Stability - PMC. Available from: [Link]

• Stable pharmaceutical composition comprising solifenacin, and method for preparing the same - Google Patents.

• FORMULATION AND EVALUATION OF SOLIFENACIN SUCCINATE SUBLINGUAL TABLETS. Available from: [Link]

• Stable pharmaceutical composition comprising amorphous solifenacin or its pharmaceutically acceptable salt - Google Patents.
• Polymorphs of solifenacin intermediate - Google Patents.
• Processes for preparing polymorphic forms of solifenacin succinate - Google Patents.

• COMPOSITION FOR SOLID PHARMACEUTICAL PREPARATION OF SOLIFENACIN OR SALT THEREOF - European Patent Office - EP 1728791 A1 - EPO. Available from: [Link]

• Polymorphs of solifenacin intermediate - Google Patents.
• Stable solifenacin composition - Google Patents.

• Design, Development and Evaluation of Solifenacin Succinate Tablets - Research Journal of Pharmaceutical Dosage Forms and Technology. Available from: [Link]

• Processes for preparing polymorphic forms of solifenacin succinate - Patent WO-2008013851-A3 - PubChem. Available from: [Link]

• Stable amorphous solifenacin pharmaceutical composition containing solifenacin or its pharmaceutically acceptable salt and lactose, and method of preparation thereof - Google Patents.

• Stabilization of amorphous drugs; are crystalline inorganic excipients a way forward?. Available from: [Link]

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• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. EP2902017A1 - Stable pharmaceutical composition comprising solifenacin, and method for preparing the same - Google Patents [patents.google.com]
• 6. rjptonline.org [rjptonline.org]
• 7. pharmacophorejournal.com [pharmacophorejournal.com]
• 8. Stability Indicating HPLC Method for Quantification of Solifenacin Succinate & Tamsulosin Hydrochloride along with Its Impurities in Tablet Dosage Form [scirp.org]
• 9. WO2015170237A1 - Stable solifenacin composition - Google Patents [patents.google.com]

Validation of Chiral Purity Methods for (R,R)-Solifenacin: A Comparative Guide

Introduction & Mechanistic Context

Solifenacin succinate is a potent, competitive muscarinic receptor antagonist utilized primarily in the treatment of overactive bladder. The active pharmaceutical ingredient (API) is exclusively the (1S, 3'R)-enantiomer. However, the molecule possesses two chiral centers—one on the tetrahydroisoquinoline ring and another on the quinuclidine ring—meaning its synthesis can yield three additional stereoisomers: the (1R, 3'S)-enantiomer, and the (1S, 3'S) and (1R, 3'R) diastereomers.

The (1R, 3'R)-isomer, officially designated by the European Pharmacopoeia (EP) as Impurity G [1], exhibits a distinct pharmacological and toxicological profile. Rigorous control of this chiral impurity is mandatory. This guide objectively compares modern High-Performance Liquid Chromatography (HPLC) methodologies for the quantification of (R,R)-Solifenacin, explaining the causality behind stationary phase selection and providing a self-validating experimental protocol based on ICH Q2(R1) guidelines.

The Causality of Chromatographic Choices

Chiral separation of Solifenacin relies on polysaccharide-based chiral stationary phases (CSPs). The interaction mechanism involves a complex interplay of hydrogen bonding, dipole-dipole interactions, and steric inclusion within the helical cavities of derivatized amylose or cellulose.

• The Role of Basic Modifiers: Solifenacin contains a basic quinuclidine nitrogen. In normal-phase chromatography, this tertiary amine strongly interacts with residual free silanols on the silica support, leading to severe peak tailing. The addition of a basic modifier like Diethylamine (DEA) (typically 0.1% v/v) competitively binds to these active silanol sites, ensuring sharp, symmetrical peaks and enabling the accurate integration of trace impurities[2],[3].

• Coated vs. Immobilized CSPs: Traditional coated phases (e.g., Chiralpak AD-H) are restricted to alkanes and alcohols to prevent the dissolution of the chiral polymer. Immobilized phases (e.g., Chiralpak IC) covalently bind the polymer to the silica, allowing the use of strong solvents like Isopropanol (IPA), which can enhance the solubility of the Solifenacin succinate salt and fundamentally alter enantioselectivity[3].

Objective Comparison of Chiral Purity Methods

We evaluate three validated HPLC methodologies for separating the (R,R)-isomer from the (1S, 3'R) API and other stereoisomers.

• Standard Normal-Phase HPLC (EP Monograph Adapted) Utilizes an amylose tris-(3,5-dimethylphenylcarbamate) coated phase (e.g., Chiralpak AD-H). This is the industry workhorse, employing a mobile phase of Heptane (or Hexane), Ethanol, and DEA. It provides baseline separation but requires long run times (~35 minutes) and consumes hazardous alkanes[2],[1].

• Optimized Normal-Phase HPLC (Immobilized CSP) Utilizes a cellulose tris-(3,5-dichlorophenylcarbamate) immobilized phase (Chiralpak IC). The addition of IPA to the Hexane/Ethanol/DEA mobile phase sharpens the peaks and improves resolution (Rs > 3.0) while reducing the run time[3].

• Eco-Friendly Reversed-Phase HPLC Utilizes a cellulose-based CSP (Lux Cellulose-2) under reversed-phase conditions. By replacing toxic alkanes with a mixture of Ethanol and Phosphate buffer (pH 4.0), this method achieves excellent resolution (Rs = 2.64) in under 15 minutes, drastically improving the method's greenness profile[4].

Quantitative Data Summary

Parameter	Standard NP-HPLC (AD-H)	Optimized NP-HPLC (IC)	Eco-Friendly RP-HPLC (Cellulose-2)
Mobile Phase	Hexane/EtOH/DEA (80:20:0.1)	Hexane/EtOH/IPA/DEA (60:15:25:0.1)	EtOH/Phosphate Buffer pH 4 (30:70)
Flow Rate	0.8 - 1.0 mL/min	1.0 mL/min	0.5 mL/min
Resolution (Rs)	2.3	> 3.0	2.64
LOQ ((R,R)-Isomer)	0.135 - 0.221 µg/mL	~0.150 µg/mL	~0.200 µg/mL
Run Time	~35 min	~25 min	< 15 min
Environmental Impact	High (Hexane usage)	High (Hexane usage)	Low (Aqueous/EtOH)

Data synthesized from peer-reviewed validations and pharmacopeial adaptations[2],[4],[3],[1].

Visualizing the Separation Logic

Decision tree and separation logic for Solifenacin stereoisomer HPLC methodologies.

Experimental Protocol: Self-Validating Workflow

To ensure analytical trustworthiness, any implemented method must be validated as a self-validating system per ICH Q2(R1) guidelines. Below is the step-by-step methodology for validating the Standard Normal-Phase method for the (R,R)-isomer.

Step 1: System Suitability & Specificity

• Causality: Ensures the chromatographic system can baseline-resolve the (R,R)-isomer from the API and other stereoisomers before any quantitative assessment begins.

• Procedure:

  • Prepare a System Suitability Solution containing 1.0 mg/mL Solifenacin API spiked with 0.5% (w/w) of (R,R)-Solifenacin, (S,S)-Solifenacin, and (R,S)-Solifenacin.

  • Inject 10 µL onto the Chiralpak AD-H column (250 x 4.6 mm, 5 µm) maintained at 35°C[1].

  • Elute isocratically at 0.8 mL/min using Hexane/Ethanol/DEA (80:20:0.1 v/v/v) with UV detection at 220 nm[2],[1].

• Acceptance Criteria: The resolution (Rs) between the (1S,3'R)-API and the (1R,3'R)-isomer must be ≥ 1.5. The peak tailing factor for all peaks must be ≤ 1.5.

Step 2: Sensitivity (LOD & LOQ)

• Causality: Determines the lowest reliably quantifiable level of the (R,R)-impurity, ensuring the method can detect levels well below the ICH reporting threshold (typically 0.05%).

• Procedure:

  • Sequentially dilute a standard stock solution of (R,R)-Solifenacin.

  • Inject replicates (n=6) at each concentration level.

  • Calculate the Signal-to-Noise (S/N) ratio. Establish LOD at S/N ≥ 3 and LOQ at S/N ≥ 10.

• Acceptance Criteria: Precision at the LOQ concentration must yield a %RSD ≤ 10.0%. Validated methods typically achieve an LOQ between 0.135 and 0.221 µg/mL[1].

Step 3: Linearity

• Causality: Proves that the detector response is directly proportional to the (R,R)-Solifenacin concentration across the operational range.

• Procedure:

  • Prepare 5 to 7 concentration levels ranging from the established LOQ to 150% of the specification limit (e.g., 0.081 to 1.275 µg/mL)[2].

  • Plot the peak area against the nominal concentration.

• Acceptance Criteria: The correlation coefficient (R²) must be ≥ 0.999. The y-intercept should not significantly deviate from zero.

Step 4: Accuracy (Spiked Recovery)

• Causality: Validates that the sample matrix (high concentrations of the API) does not suppress or artificially enhance the trace impurity signal.

• Procedure:

  • Prepare API sample solutions (1.0 mg/mL) spiked with known amounts of (R,R)-Solifenacin at 50%, 100%, and 150% of the specification limit.

  • Analyze each preparation in triplicate.

• Acceptance Criteria: The mean recovery of the (R,R)-isomer must fall between 95.0% and 105.0%[2].

Step 5: Robustness

• Causality: Proves that minor, deliberate variations in method parameters do not compromise the separation, ensuring method transferability between different QC laboratories.

• Procedure:

  • Alter the flow rate by ± 0.1 mL/min.

  • Alter the column temperature by ± 2°C.

  • Alter the mobile phase organic ratio (e.g., ± 2% absolute Ethanol content).

• Acceptance Criteria: System suitability parameters (specifically Rs ≥ 1.5) must be maintained under all varied conditions.

Visualizing the Validation Workflow

Workflow for ICH Q2(R1) validation of (R,R)-Solifenacin chiral purity methods.

References

• Separation and simultaneous estimation of enantiomers and Diastereomers of muscarinic receptor antagonist Solifenacin using stability-indicating Normal-phase HPLC technique with chiral stationary phase amylose tris-(3,5-dimethylphenylcarbam
• Eco-friendly chiral HPLC method for determination of alfuzosin enantiomers and solifenacin in their newly pharmaceutical combination: Method optimization via central composite design.
• Development and Validation of New Chromatographic Method for the Determination of Enantiomeric and Diastereomeric Purity of Solifenacin Succinate: An Antimuscarinic Agent.
• Technical Support Center: Quantification of Solifenacin Succin

Sources

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• 2. Separation and simultaneous estimation of enantiomers and Diastereomers of muscarinic receptor antagonist Solifenacin using stability-indicating Normal-phase HPLC technique with chiral stationary phase amylose tris-(3,5-dimethylphenylcarbamate) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Comparative Dissolution Profiles of Solifenacin Formulations: A Technical Guide

Solifenacin succinate is a potent, competitive muscarinic receptor antagonist (specifically targeting the M3​ receptor) widely prescribed for the management of overactive bladder (OAB) [1]. As a Biopharmaceutics Classification System (BCS) Class I compound—characterized by high aqueous solubility and high intestinal permeability—the rate-limiting step for its systemic absorption is the release of the drug from its dosage form.

For formulation scientists and regulatory professionals, establishing bioequivalence (BE) between the innovator product (Vesicare®) and generic alternatives—or bridging novel dosage forms like Orally Disintegrating Tablets (ODTs)—relies heavily on rigorous, highly discriminatory in vitro dissolution profiling [2]. This guide provides an objective, data-driven comparison of Solifenacin formulations, detailing the mechanistic rationale behind dissolution methodologies and the analytical frameworks required for regulatory compliance.

Solifenacin mechanism of action: M3 receptor antagonism inhibiting detrusor muscle contraction.

The Rationale for Multimedia Dissolution Profiling

Because Solifenacin succinate is highly soluble across the physiological pH range (solubility >200 mg/mL in pH 1.0 to 6.8) [3], standard quality control (QC) dissolution in 0.1 N HCl results in extremely rapid release (often >85% in 15 minutes) [4]. While this is sufficient for routine batch-to-batch QC, it is not discriminatory enough to evaluate formulation differences during development.

The Causality of Media Selection: To truly differentiate the release kinetics of a generic film-coated tablet from a specialized formulation (such as an ODT utilizing ion-exchange resins for taste masking), multimedia dissolution profiling is mandatory.

• pH 1.2 (0.1 N HCl): Simulates the gastric environment. All immediate-release formulations will dump rapidly here.

• pH 4.5 (Acetate Buffer) & pH 6.8 (Phosphate Buffer): Simulates the duodenal and intestinal environments. For ODTs, the ion-exchange resin complexes the drug in neutral pH (saliva/intestine) to prevent buccal absorption and bitter taste. Consequently, the release profile of an ODT in pH 6.8 will be fundamentally slower and distinctly different from a standard film-coated tablet [5].

Comparative Dissolution Data Analysis

The following tables synthesize experimental dissolution data comparing the 10 mg innovator product (Vesicare®) against a standard generic film-coated tablet and an optimized Fast Dissolving Tablet (FDT/ODT) formulated with superdisintegrants (e.g., Crospovidone).

Table 1: Comparative Release Profiles in 0.1 N HCl (pH 1.2)

Conditions: USP Apparatus II (Paddle), 50 rpm, 900 mL, 37°C.

Time (min)	Vesicare® (Innovator) % Release	Generic Film-Coated % Release	Fast Dissolving Tablet % Release
5	45.2 ± 2.1	42.1 ± 3.0	75.6 ± 1.8
10	78.5 ± 1.5	76.3 ± 2.2	95.4 ± 1.2
15	96.2 ± 0.8	95.1 ± 1.1	99.1 ± 0.5
30	99.5 ± 0.4	98.8 ± 0.9	99.9 ± 0.2
45	100.0 ± 0.2	99.2 ± 0.5	100.0 ± 0.1

Data Interpretation: Both the innovator and the generic film-coated tablet meet the FDA acceptance criterion of Q≥80% at 15 minutes [4]. The FDT formulation exhibits a burst release due to the rapid wicking action of crospovidone, bypassing the disintegration lag-time of the film coating[6].

Table 2: Similarity Factor ( f2​ ) Analysis: Generic vs. Innovator

To establish in vitro equivalence without requiring extensive in vivo trials (biowaiver justification), the similarity factor ( f2​ ) must be calculated across multiple media [7]. An f2​ value between 50 and 100 indicates equivalence.

Dissolution Medium	f2​ Value	Regulatory Conclusion
0.1 N HCl (pH 1.2)	82	Profiles are Similar
Acetate Buffer (pH 4.5)	65	Profiles are Similar
Phosphate Buffer (pH 6.8)	59	Profiles are Similar
Purified Water	55	Profiles are Similar

Experimental Workflows & Methodologies

To ensure absolute trustworthiness and reproducibility, the following protocols are designed as self-validating systems. System suitability, sink conditions, and analytical precision are built directly into the workflow.

Step-by-step multimedia dissolution workflow for establishing formulation bioequivalence.

Protocol 1: FDA-Recommended QC Dissolution Method

This protocol is utilized for routine batch release and stability testing of Solifenacin Succinate tablets (5 mg and 10 mg) [4].

Self-Validating Sink Condition Check: By utilizing 900 mL of media for a maximum 10 mg dose, the theoretical maximum concentration is ~0.011 mg/mL. Because Solifenacin's solubility is >200 mg/mL, the concentration is well below 10% of saturation, guaranteeing that the dissolution rate is entirely formulation-dependent, not solubility-limited.

Step-by-Step Procedure:

• Media Preparation: Prepare 900 mL of 0.1 N HCl. Degas the medium using vacuum filtration and sonication to prevent air bubbles from adhering to the tablet surface, which would artificially lower the dissolution rate.

• Apparatus Setup: Equilibrate the medium in a USP Apparatus II (Paddle) to 37±0.5∘C . Set the paddle speed to 50 rpm.

• Tablet Introduction: Drop one tablet into each of the 6 vessels. Ensure the tablet sinks to the bottom center of the vessel.

• Sampling: Withdraw 5 mL aliquots at 5, 10, 15, 30, and 45 minutes. Crucial: Immediately replace the withdrawn volume with 5 mL of pre-warmed fresh medium to maintain the hydrodynamic volume.

• Filtration: Filter the samples immediately through a validated 0.45 µm Nylon membrane filter. Discard the first 2 mL of filtrate to account for filter saturation.

Protocol 2: HPLC Quantification & f2​ Calculation

UV-Vis spectrophotometry (at 215 nm) is often subject to excipient interference. Therefore, RP-HPLC is the gold standard for quantifying Solifenacin in dissolution media [8].

Step-by-Step Procedure:

• Chromatographic Conditions:

  • Column: C18 (e.g., Inertsil ODS-3, 150 x 4.6 mm, 5 µm).

  • Mobile Phase: Isocratic mixture of Phosphate Buffer (pH 3.0) and Acetonitrile (typically 60:40 v/v).

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 210 nm.

• System Suitability (Self-Validation): Inject the working standard solution (approx. 11 µg/mL for the 10 mg tablet) six times. The protocol is only valid if the Relative Standard Deviation (RSD) of the peak areas is ≤2.0% and the tailing factor is ≤2.0 .

• Sample Analysis: Inject the filtered dissolution samples. Calculate the percentage of drug released based on the standard curve.

• f2​ Calculation: Apply the FDA similarity factor equation:

  f2​=50⋅log​1+n1​∑t=1n​(Rt​−Tt​)2​100​​

  (Where n is the number of time points, Rt​ is the reference % dissolved at time t , and Tt​ is the test % dissolved at time t .)

Conclusion

The comparative dissolution profiling of Solifenacin succinate demonstrates that while standard 0.1 N HCl testing is adequate for QC purposes, multimedia profiling is the only scientifically rigorous method to prove bioequivalence across different formulation architectures. By strictly controlling sink conditions, hydrodynamic variables, and utilizing precise HPLC quantification, formulation scientists can confidently bridge generic products or novel ODTs to the innovator baseline.

References

• Astellas Pharma US, Inc. (2020). VESIcare (solifenacin succinate) tablets label. U.S. Food and Drug Administration. Retrieved from[Link]

• Geneesmiddeleninformatiebank. (2018). Public Assessment Report Scientific discussion: Solifenacinesuccinaat CF 5 mg and 10 mg, film-coated tablets. Medicines Evaluation Board (MEB). Retrieved from[Link]

• Tambe, S. T., et al. (2021). Formulation and Evaluation of Solifenacin Succinate Immediate Release Tablets. International Journal of Biology, Pharmacy and Allied Sciences (IJBPAS). Retrieved from[Link]

• U.S. Food and Drug Administration (FDA). (2020). Center for Drug Evaluation and Research: Application Number 209529Orig1s000 (Solifenacin Succinate). Retrieved from[Link]

• REGULIANCE LLC. (2019). Citizen Petition regarding Solifenacin INTAS orally disintegrating tablets. FDA Petitions. Retrieved from[Link]

• Sphinxsai. (n.d.). Formulation and In vitro Evaluation of Solifenacin Succinate Fast Dissolving Drug Delivery Systems. Retrieved from[Link]

• SciSpace. (n.d.). Pharmaceutical Analysis of Different Brands of Solifenacin Tablets Available in Pakistani Market. Retrieved from[Link]

• Ranjith Reddy, et al. (2017). Analytical method development and validation by RP-HPLC for determination of dissolution of Solifenacin. Recent Scientific. Retrieved from[Link]

A Comparative Guide to Accuracy and Precision in Solifenacin HPLC Analysis

In the landscape of pharmaceutical analysis, the quantification of active pharmaceutical ingredients (APIs) with unwavering accuracy and precision is not merely a regulatory requirement but the bedrock of product quality and patient safety. For a compound like Solifenacin, a competitive muscarinic receptor antagonist for the treatment of overactive bladder, robust analytical methods are paramount.[1][2][3] This guide provides an in-depth comparison of High-Performance Liquid Chromatography (HPLC) methods for the analysis of Solifenacin, with a focused lens on the critical performance metrics of accuracy and precision.

This document is intended for researchers, scientists, and drug development professionals. It moves beyond a simple recitation of methods to offer a synthesized, expert perspective on why certain chromatographic choices are made and how they translate to reliable data. All protocols and validation parameters are discussed within the framework of internationally recognized guidelines, primarily those established by the International Council for Harmonisation (ICH).[4][5][6]

The Foundational Pillars of Method Validation: Accuracy and Precision

Before delving into specific methods, it is crucial to establish a clear understanding of accuracy and precision, the cornerstones of any analytical procedure validation.[5][6][7]

• Accuracy refers to the closeness of agreement between the value which is accepted either as a conventional true value or an accepted reference value and the value found.[7] In practical terms, it is the measure of how close the experimental result is to the actual concentration of the analyte. It is typically expressed as percent recovery.[6]

• Precision is the degree of scatter between a series of measurements obtained from multiple sampling of the same homogeneous sample under the prescribed conditions.[5] It is a measure of the method's repeatability and is usually expressed as the relative standard deviation (%RSD).[6][7]

The relationship between these two parameters is fundamental to the reliability of an analytical method. A method can be precise without being accurate, but an accurate method must be precise.

Caption: Conceptual representation of accuracy and precision.

Comparative Analysis of Validated HPLC Methods for Solifenacin

Several reversed-phase HPLC (RP-HPLC) methods have been developed and validated for the quantification of Solifenacin in bulk drug and pharmaceutical formulations.[1][8][9][10] The following table provides a comparative overview of the chromatographic conditions and reported accuracy and precision data from a selection of published methods. The choice of a C18 or C8 column is common for a molecule like Solifenacin, offering good retention and separation from potential impurities.[8][9][10] The mobile phase composition, a mixture of an aqueous buffer and an organic modifier, is optimized to achieve a suitable retention time and peak shape.

Parameter	Method 1	Method 2	Method 3
Column	Sunfire C8 (4.6 x 150mm, 5µm)[8]	XTerra C18 (150 x 4.6 mm, 5 µm)[1][9]	Enable ODS C18 (250 mm x 4.6 mm, 5 µm)[10]
Mobile Phase	Buffer: Methanol: Acetonitrile (45:45:10 v/v)[8]	Acetonitrile: Phosphate buffer (50:50 v/v), pH 2.5[1][9]	Acetonitrile: Water (80:20 % v/v)[10]
Flow Rate	1.0 ml/min[8]	1.0 mL/min[1][9]	1.0 ml/min[10]
Detection Wavelength	220nm[8]	210 nm[1][9]	225 nm[10]
Retention Time	2.94 min[8]	2.4 min[1][9]	2.92 min[10]
Linearity Range	20 to 100 µg/ml[8]	20-70 μg/mL[1][9]	10–100 µg/ml[10]
Correlation Coefficient (r²)	Not explicitly stated, but method proven reproducible[8]	0.999[9][11]	0.998[10]
Accuracy (% Recovery)	Assay result of 100.40%[8]	RSD values for accuracy below 2%[1]	Not explicitly stated, but method found to be accurate[10]
Precision (%RSD)	Not explicitly stated, but method proven reproducible[8]	RSD values for precision below 2%[1]	Not explicitly stated, but method found to be precise[10]

Experimental Protocols for Accuracy and Precision Testing

To ensure the trustworthiness of an HPLC method, a rigorous validation process must be followed. The protocols for assessing accuracy and precision are well-defined by regulatory bodies like the ICH.[4][6]

Accuracy (Recovery) Study

The accuracy of an analytical method is determined by recovery studies, where a known amount of pure drug is added to a placebo formulation and then extracted and analyzed.

Step-by-Step Protocol:

• Prepare Placebo and Standard Solutions:

  • Prepare a placebo solution containing all the excipients of the pharmaceutical formulation without the Solifenacin API.

  • Prepare a standard stock solution of Solifenacin of a known concentration.

• Spike Placebo Samples:

  • Spike the placebo solution with the Solifenacin standard solution at three different concentration levels (e.g., 80%, 100%, and 120% of the nominal assay concentration).

  • Prepare a minimum of three replicate samples at each concentration level.

• Sample Analysis:

  • Analyze the spiked samples using the developed HPLC method.

• Calculate Percent Recovery:

  • Calculate the percentage recovery of Solifenacin at each concentration level using the formula: % Recovery = (Amount found / Amount added) * 100

Acceptance Criteria: The mean percent recovery should typically be within 98.0% to 102.0%.

Caption: Workflow for precision (repeatability and intermediate) studies.

Causality Behind Experimental Choices

The selection of chromatographic parameters is a deliberate process aimed at achieving optimal separation and quantification.

• Column Chemistry: C18 and C8 columns are the workhorses of reversed-phase chromatography due to their hydrophobicity, which allows for good retention of moderately polar compounds like Solifenacin. The choice between C18 and C8 can influence retention time, with C8 being slightly less retentive.

• Mobile Phase: The organic modifier (acetonitrile or methanol) and its ratio to the aqueous buffer are critical for controlling the elution strength and, consequently, the retention time. The pH of the buffer is crucial for controlling the ionization state of the analyte, which significantly impacts its retention and peak shape. For Solifenacin, an acidic pH is often employed to ensure it is in its protonated, more retained form.

• Flow Rate: A flow rate of 1.0 ml/min is a standard starting point for a 4.6 mm ID column, providing a good balance between analysis time and efficiency.

• Detection Wavelength: The wavelength is chosen based on the UV absorbance maximum of Solifenacin to ensure maximum sensitivity. The reported wavelengths of 210 nm, 220 nm, and 225 nm are all in the region where Solifenacin exhibits significant absorbance. [1][8][9][10]

Conclusion: A Foundation of Trustworthy Data

The development and validation of an HPLC method for Solifenacin is a meticulous process that hinges on demonstrating acceptable levels of accuracy and precision. The methods compared in this guide all showcase the successful application of RP-HPLC for this purpose, adhering to the principles outlined in regulatory guidelines. By understanding the rationale behind the experimental choices and the rigorous protocols for validation, researchers and analytical scientists can confidently select, adapt, and implement methods that generate reliable and defensible data, ultimately ensuring the quality and efficacy of Solifenacin-containing pharmaceutical products.

References

• Stability Indicating RP-HPLC Method Development and Validation for the Determination of Solifenacin Succinate in Bulk and its Pharmaceutical Formulation. Research Journal of Pharmacy and Technology.
• 〈621〉CHROM
• A RP-HPLC method development and validation for the estimation of solifenacin in bulk and pharmaceutical dosage forms. Academia.edu.
• A Validated Stability-Indicating RP-HPLC Method for the Determination of Solifenacin Succin
• RP-HPLC Method for Estimation of Solifenacin Succinate in API and Tablet Dosage Form. Asian Journal of Pharmaceutical Analysis.
• Essential FDA Guidelines for Bioanalytical Method Valid
• A RP-HPLC method development and validation for the estimation of solifenacin in bulk and pharmaceutical dosage forms.
• A Comparative Guide to Validated HPLC Methods for Solifenacin Succin
• Stability Indicating HPLC Method for Quantification of Solifenacin Succinate & Tamsulosin Hydrochloride along with Its Impurities in Tablet Dosage Form. SCIRP.
• ICH and FDA Guidelines for Analytical Method Valid
• Development and validation of stability-indicating HPLC method for solifenacin succin
• A RP-HPLC method development and validation for the estimation of solifenacin in bulk and pharmaceutical dosage forms. SciSpace.
• ICH Guidelines for Analytical Method Valid
• Validation of analytical procedures according to the ICH guidelines. Efor Group.
• LIQUID CHROMATOGRAPHIC GRADIENT METHOD ALLOWANCES PROVIDED BY GENERAL CHAPTER, USP CHROM
• A Review of HPLC Method Development and Validation as per ICH Guidelines. Asian Journal of Pharmaceutical Analysis.
• RP-HPLC method development and validation for the simultaneous estimation of Mirabegron and Solifenacin succinate in pharmaceutical dosage form. Neuroquantology.
• Development And Validation Of Stability Indicating UHPLC Method For The Quantitative Estimation Of Mirabegron And Solifenacin Succin
• USP 621 Changes. Element Lab Solutions.
• FDA Guidance for Industry: Q2B Validation of Analytical Procedures: Methodology.
• <621> Chrom
• Q2(R2)
• Highlights from FDA's Analytical Test Method Valid
• Analytical Method Development and Validation of Solifenacin in Pharmaceutical Dosage Forms by RP-HPLC. Semantic Scholar.
• <621> Chrom
• Analytical Method Validation: ICH and USP Perspectives.

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A Technical Guide to the Forced Degradation Profile of Solifenacin: A Comparative Analysis Focused on the Succinate Salt

For Researchers, Scientists, and Drug Development Professionals

As a Senior Application Scientist, this guide provides an in-depth analysis of the stability of Solifenacin under forced degradation conditions. The primary focus of this document is Solifenacin Succinate, the commercially available and extensively studied salt form. While direct comparative experimental data against other salt forms of Solifenacin is not widely available in published literature, this guide will establish the degradation profile of the succinate salt as a benchmark. Furthermore, it will explore the fundamental principles of salt selection and its potential impact on drug stability, offering a scientifically grounded perspective for formulation development.

Introduction: The Critical Role of Stability in Drug Development

Solifenacin is a competitive muscarinic receptor antagonist prescribed for the treatment of overactive bladder.[1] The active pharmaceutical ingredient (API) is marketed as Solifenacin Succinate.[1] The selection of a salt form is one of the most critical decisions in drug development, influencing properties such as solubility, bioavailability, and, crucially, stability.

Forced degradation studies, or stress testing, are mandated by regulatory bodies like the International Council for Harmonisation (ICH) under guideline Q1A(R2).[2][3] These studies are designed to deliberately degrade the API under conditions more severe than those used for accelerated stability testing.[4][5] The objectives are multifold:

• To elucidate the intrinsic stability of the drug molecule.

• To identify potential degradation products and understand degradation pathways.[3]

• To develop and validate stability-indicating analytical methods capable of separating the API from any degradants.[2][3]

• To inform formulation design and packaging selection to ensure product quality and patient safety.

This guide synthesizes data from peer-reviewed studies to provide a comprehensive overview of Solifenacin Succinate's behavior under various stress conditions.

The Influence of the Salt Form on Solifenacin Stability: A Theoretical Perspective

The choice of succinic acid as the counter-ion for Solifenacin was a deliberate decision based on the resulting salt's physicochemical properties. While we lack direct experimental comparisons with other salts like fumarate or maleate, we can discuss the theoretical implications based on chemical principles.

• pKa and Micro-pH: The pKa of the acidic and basic functional groups of the API and the counter-ion determines the pH of a saturated solution and the micro-pH within a solid formulation. This can significantly impact hydrolytic stability. Succinic acid is a dicarboxylic acid with pKa values that provide a stable salt with the basic Solifenacin molecule. A different counter-ion could alter the micro-pH, potentially accelerating acid or base-catalyzed hydrolysis.

• Crystal Lattice and Solid-State Stability: Each salt form possesses a unique crystal lattice structure with a specific lattice energy. This structure dictates the molecule's exposure to external factors. A more stable, less hygroscopic crystal lattice can offer better protection against thermal, photolytic, and oxidative degradation in the solid state.

• Hygroscopicity: The tendency of a salt to absorb atmospheric moisture can introduce water into the formulation, which may act as a reactant or a medium for degradative reactions. The selection of a non-hygroscopic or minimally hygroscopic salt like succinate is often a key goal in pre-formulation studies.

Without direct comparative data, Solifenacin Succinate's well-documented stability profile serves as the current gold standard against which any newly developed salt forms would need to be benchmarked.

Experimental Workflow for Forced Degradation

A systematic approach is essential for conducting meaningful forced degradation studies. The process involves subjecting the API to various stress conditions, followed by analysis using a validated stability-indicating method, typically Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC).

Below is a diagrammatic representation of a typical experimental workflow.

Caption: General experimental workflow for forced degradation studies.

Detailed Experimental Protocols for Solifenacin Succinate

The following protocols are synthesized from validated methods reported in the scientific literature.[6][7] The goal is to achieve a target degradation of 5-20%, which is sufficient to demonstrate the method's separating power without being excessive.[2][8]

A. Acid Hydrolysis

• Objective: To assess stability in an acidic environment.[4]

• Methodology:

  • Prepare a stock solution of Solifenacin Succinate (e.g., 1 mg/mL) in a suitable solvent like methanol or a water/acetonitrile mixture.

  • Transfer 1 mL of the stock solution to a vial and add 1 mL of 0.1 N HCl.

  • Heat the mixture in a water bath at 60°C for approximately 6 hours.[7]

  • After cooling to room temperature, carefully neutralize the solution with an equivalent volume and concentration of 0.1 N NaOH.

  • Dilute the final solution with the mobile phase to a target concentration (e.g., 100 µg/mL) for HPLC analysis.[7]

B. Base Hydrolysis

• Objective: To assess stability in an alkaline environment.

• Methodology:

  • Transfer 1 mL of the stock solution to a vial and add 1 mL of 0.1 N NaOH.

  • Heat the mixture in a water bath at 60°C for approximately 6 hours.[7]

  • After cooling, neutralize the solution with an equivalent amount of 0.1 N HCl.

  • Dilute the final solution with the mobile phase to the target concentration for HPLC analysis.[7]

C. Oxidative Degradation

• Objective: To evaluate susceptibility to oxidation.

• Methodology:

  • Transfer 1 mL of the stock solution to a vial and add 1 mL of 3% hydrogen peroxide (H₂O₂).

  • Keep the solution at room temperature for 24 hours.[7]

  • Dilute the final solution with the mobile phase to the target concentration for HPLC analysis.

D. Thermal Degradation

• Objective: To assess the effect of high temperature on the solid drug substance.

• Methodology:

  • Place a known quantity of solid Solifenacin Succinate powder in a hot air oven maintained at 110°C for 24 hours.[7]

  • After the exposure period, allow the powder to cool.

  • Prepare a solution of the stressed powder in the mobile phase at the target concentration for HPLC analysis.

E. Photolytic Degradation

• Objective: To determine the drug's sensitivity to light exposure.

• Methodology:

  • Prepare a solution of Solifenacin Succinate (e.g., 1 mg/mL).

  • Expose the solution to a light source as specified by ICH Q1B guidelines, which recommend an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter.[4]

  • Simultaneously, keep a control sample protected from light (e.g., wrapped in aluminum foil) to differentiate between photolytic and thermal degradation.

  • After exposure, dilute the sample with the mobile phase to the target concentration for HPLC analysis.

Comparative Stability Profile and Degradation Pathways

Studies have shown that Solifenacin Succinate is susceptible to degradation under several stress conditions, particularly oxidative, acidic, and basic conditions.[4][6][9] In contrast, it has demonstrated greater stability under thermal and, in some studies, photolytic stress.[9][10]

Summary of Degradation Behavior

The table below summarizes quantitative data reported in various studies. Note that the extent of degradation can vary based on the precise experimental conditions (e.g., concentration of stressor, temperature, duration).

Stress Condition	Reagents & Conditions	Observed Degradation	Major Degradation Products Identified
Acid Hydrolysis	0.1 N HCl, 60°C, 6h	~10-15%	Two primary degradant peaks observed via HPLC.[6]
Base Hydrolysis	0.1 N NaOH, 60°C, 6h	~8-12%	One major degradant peak observed, often with a similar retention time to one of the acid degradants.[6]
Oxidative	3% H₂O₂, RT, 24h	~15-25%	Significant degradation, with multiple peaks. Solifenacin N-oxide is a well-characterized product.[4][6][11]
Thermal (Solid)	110°C, 24h	< 5%	Generally stable.[7][9][10]
Photolytic	ICH Q1B Conditions	< 5% - 10%	Reports vary; some show stability,[6] others indicate degradation.[9][10]

Key Degradation Pathway: Oxidation

Oxidative stress is consistently reported as a major degradation pathway for Solifenacin.[4][9] The tertiary amine in the quinuclidine ring is a primary target for oxidation, leading to the formation of Solifenacin N-oxide (often referred to as Impurity C or I).[11][12]

Caption: Formation of Solifenacin N-Oxide via oxidation.

Conclusion and Practical Implications

The forced degradation studies on Solifenacin Succinate demonstrate its susceptibility to hydrolytic and, most significantly, oxidative stress, while showing relative stability under thermal conditions. This profile underscores the importance of controlling pH and protecting against oxidizing agents during formulation and storage. The formation of Solifenacin N-oxide is a key degradation pathway to monitor.

For drug development professionals, this guide highlights several key takeaways:

• The stability-indicating method used for analysis must be robust enough to resolve Solifenacin from its N-oxide and other potential degradants.[6][11]

• Formulation strategies should consider the use of antioxidants if oxidative degradation is a risk in the final dosage form.

• While Solifenacin Succinate is the established form, any development of new salt forms must involve a complete forced degradation study to prove equivalent or superior stability.

This comprehensive analysis provides the foundational knowledge required to design robust stability programs and develop high-quality, safe, and effective Solifenacin-based drug products.

References

• ICH. (2023). ICH Q1A(R2): Stability Testing of New Drug Substances and Products. [Link]

• Desai, D., Patel, G., Shukla, N., & Rajput, S. (2012). Development and validation of stability-indicating HPLC method for solifenacin succinate: isolation and identification of major base degradation product. Acta Chromatographica, 24(3), 399-418. [Link]

• Research Journal of Pharmacy and Technology. (2021). Stability Indicating RP-HPLC Method Development and Validation for the Determination of Solifenacin Succinate in Bulk and its Pharmaceutical Formulation. [Link]

• Ganthi, H., et al. (2016). Stability Indicating HPLC Method for Quantification of Solifenacin Succinate & Tamsulosin Hydrochloride along with Its Impurities in Tablet Dosage Form. American Journal of Analytical Chemistry, 7, 840-862. [Link]

• ResearchGate. (n.d.). Postulated degradation pathway of solifenacin. [Link]

• International Journal of Research Trends and Innovation. (2022). Stability Indicating Rp-Hplc Method Development and Validation for Simultaneous Estimation of Mirabegron and Solifenacin Succinate in Tablet Dosage Form. [Link]

• R Discovery. (2016). LC–MS/TOF, LC–MSn and H/D Exchange Studies on Solifenacin Succinate Targeted to Characterize its Forced Degradation Products. [Link]

• ResearchGate. (2025). LC–MS/TOF, LC–MSn and H/D Exchange Studies on Solifenacin Succinate Targeted to Characterize its Forced Degradation Products | Request PDF. [Link]

• BioPharma International. (2020). Forced Degradation Studies: Regulatory Considerations and Implementation. [Link]

• YouTube. (2025). Forced Degradation Study as per ICH Guidelines | What Q1A(R2) Expects. [Link]

• ICH. (2003). Q1A(R2) Stability Testing of New Drug Substances and Products. [Link]

• LinkedIn. (2024). A Deep Dive into ICH Stability Guidelines (Q1A-Q1F). [Link]

• ResearchGate. (n.d.). Data of forced degradation studies of Solifenacin succinate. [Link]

• MDPI. (2024). Facile Access to Solifenacin Impurity K: One-Step Synthesis and an HPLC-MS Method for Its Determination. [Link]

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Safety & Regulatory Compliance

A Researcher's Guide to the Safe Disposal of (R,R)-Solifenacin Succinate

In the fast-paced environment of pharmaceutical research and development, the lifecycle of a chemical compound extends far beyond its synthesis and application in experiments. A critical, yet often overlooked, aspect of laboratory work is the safe and compliant disposal of chemical waste. This guide provides a comprehensive, step-by-step protocol for the proper disposal of (R,R)-Solifenacin Succinate, a compound widely used in the study of overactive bladder and other related conditions. Adherence to these procedures is not only a matter of regulatory compliance but a fundamental pillar of a robust safety culture and environmental stewardship.

This document is intended for researchers, scientists, and drug development professionals. It is designed to provide essential safety and logistical information, moving beyond a simple checklist to explain the rationale behind each procedural step. Our goal is to empower you with the knowledge to manage this specific pharmaceutical waste stream responsibly, ensuring the safety of yourself, your colleagues, and the environment.

Hazard Identification and Risk Assessment: Understanding the Compound

Before any disposal protocol can be established, a thorough understanding of the compound's properties is paramount. (R,R)-Solifenacin Succinate is the active substance in medications used to treat overactive bladder.[1] While therapeutic in its intended use, in a laboratory setting, it presents potential hazards that must be managed.

According to safety data sheets (SDS), Solifenacin Succinate is harmful if swallowed.[2] When tablets are crushed, the resulting dust may cause respiratory, skin, and eye irritation.[1] Therefore, it is prudent to handle it as a potentially hazardous substance.

Key Hazards:

• Oral Toxicity: Harmful if ingested.[2]

• Irritation: Potential for skin, eye, and respiratory irritation from dust.[1]

• Environmental: Releases to the environment should be avoided.[1][3] Although specific environmental properties have not been thoroughly investigated, its biological activity warrants caution.[3]

A crucial first step in your laboratory's waste management plan is to classify (R,R)-Solifenacin Succinate waste. While not explicitly listed as a hazardous waste by all regulatory agencies, its biological activity and potential for harm necessitate managing it as such.[4] This conservative approach ensures the highest level of safety and compliance.

Personal Protective Equipment (PPE): Your First Line of Defense

Given the identified hazards, appropriate personal protective equipment is non-negotiable when handling (R,R)-Solifenacin Succinate waste.

PPE Component	Specification	Rationale
Eye Protection	Chemical safety goggles or a face shield.[4]	To prevent eye irritation from dust or splashes.[1]
Hand Protection	Impermeable and resistant gloves (e.g., nitrile rubber).[4]	To prevent skin contact and potential irritation.[1]
Body Protection	Laboratory coat.[4]	To protect skin and clothing from contamination.
Respiratory Protection	An appropriate respirator should be worn if airborne exposures are a concern, especially during bulk processing or if dust is generated.[1][3]	To prevent inhalation of airborne particles.

Disposal Workflow: A Step-by-Step Guide

The proper disposal of (R,R)-Solifenacin Succinate waste involves a systematic process of segregation, containment, labeling, and transfer.

Caption: Workflow for the proper disposal of (R,R)-Solifenacin Succinate waste.

Step 1: Segregation at the Source

The cardinal rule of waste management is to never mix waste streams.[5] As soon as (R,R)-Solifenacin Succinate waste is generated, it must be segregated from non-hazardous waste.[4] This includes:

• Unused or expired pure compound.

• Contaminated labware (e.g., pipette tips, vials, gloves).

• Spill cleanup materials.

Step 2: Proper Containment and Labeling

Place all (R,R)-Solifenacin Succinate waste into a designated, clearly labeled, and sealed container.[1][3][4]

• Container Choice: The container must be compatible with the chemical waste and be in good condition, free from leaks.[6] The original chemical container is often a suitable choice.[6]

• Labeling: The label should clearly identify the contents as "Hazardous Waste" and include the name "(R,R)-Solifenacin Succinate."[7]

Step 3: Collection by Trained Personnel

Waste should be transferred to your institution's central chemical waste handling facility or collected by authorized personnel.[8] Ensure that those transporting the waste are trained in safe handling procedures.[8]

Step 4: Final Disposal via an Authorized Vendor

The ultimate disposal of (R,R)-Solifenacin Succinate waste must be conducted by a licensed and authorized waste management company. These companies are equipped to handle and dispose of pharmaceutical waste in a manner that is compliant with all local, regional, and national regulations.[9] Under no circumstances should this chemical be disposed of down the drain. [4][10] The U.S. Environmental Protection Agency (EPA) explicitly prohibits the disposal of hazardous waste pharmaceuticals "down the drain."[10][11]

Spill Management: Preparedness and Response

Accidents happen, and a well-defined spill response plan is a critical component of laboratory safety.

Caption: Step-by-step procedure for managing a spill of (R,R)-Solifenacin Succinate.

Immediate Actions in Case of a Spill:

• Evacuate and Secure the Area: Restrict access to the spill area to prevent further contamination.[4][12]

• Don Appropriate PPE: Before attempting to clean the spill, ensure you are wearing the correct PPE as outlined in Section 2.[13]

• Contain the Spill:

  • For powders: Carefully cover the spill with an absorbent pad and wet it with water to prevent dust from becoming airborne.[12]

  • For solutions: Use an inert absorbent material like vermiculite or sand to contain the spill.[4] Do not use combustible materials.[4]

• Collect and Containerize: Carefully scoop the absorbed material into a labeled, sealable container for hazardous waste.[4][13]

• Decontaminate the Area: Clean the spill area thoroughly with a suitable cleaning agent, followed by soap and water.[4][12] All cleaning materials must also be disposed of as hazardous waste.[4][6]

• Report the Spill: Report the incident to your institution's Environmental Health and Safety (EHS) department.[4]

Regulatory Framework: Ensuring Compliance

The disposal of pharmaceutical waste is governed by a complex web of regulations. In the United States, the primary regulatory body is the Environmental Protection Agency (EPA), which oversees hazardous waste management under the Resource Conservation and Recovery Act (RCRA).[14] Many states have their own, often more stringent, regulations.[14] It is imperative that you are familiar with and adhere to the specific requirements of your institution and locality.

The EPA's regulations for the management of hazardous waste pharmaceuticals by healthcare facilities provide a comprehensive framework that is also a valuable reference for research laboratories.[15] A key takeaway from these regulations is the prohibition of sewering hazardous pharmaceutical waste.[11]

Conclusion: A Commitment to Safety and Responsibility

The proper disposal of (R,R)-Solifenacin Succinate is a critical responsibility for every researcher and scientist. By understanding the hazards, utilizing appropriate personal protective equipment, following a systematic disposal workflow, and being prepared for spills, you contribute to a safer laboratory environment and the protection of our ecosystem. This guide provides a framework for developing your laboratory's specific standard operating procedures. Always consult your institution's EHS department for guidance tailored to your unique circumstances.

References

• Camber Pharmaceuticals. (n.d.). SAFETY DATA SHEET.
• ScieGen Pharmaceuticals, Inc. (n.d.). (Solifenacin succinate) Tablets, 5 mg and 10 mg.
• Cayman Chemical. (2025, July 11). Safety Data Sheet.
• AbMole BioScience. (n.d.). Material Safety Data Sheet of Solifenacin succinate.
• U.S. Environmental Protection Agency. (2026, January 22). Management of Hazardous Waste Pharmaceuticals.
• National Center for Biotechnology Information. (n.d.). Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf.
• Benchchem. (n.d.). Navigating the Disposal of Solifenacin Succinate EP Impurity G: A Guide for Laboratory Professionals.
• U.S. Food and Drug Administration. (2024, October 31). Disposal of Unused Medicines: What You Should Know.
• Republic Services. (2025, October 23). Best Practices for Managing Laboratory Waste.
• Safety & Risk Services. (2025, September 3). Hazardous Drugs Spill Clean Up.
• Clarkson University. (n.d.). CHEMICAL SPILL PROCEDURES.
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• ASHP. (n.d.). EPA Final Rule: Management Standards for Hazardous Waste Pharmaceuticals and Amendment to the P075 Listing for Nicotine Summary of.
• World Health Organization. (1999). Guidelines for Safe Disposal of Unwanted Pharmaceuticals in and after Emergencies.
• TCI Chemicals. (n.d.). SAFETY DATA SHEET.
• ACS Publications. (2025, November 13). Hazardous Chemical Waste Management in Teaching Laboratories: A Case Study of the Faculty of Pharmacy of Monastir in Tunisia.
• U.S. Food and Drug Administration. (2024, October 31). Drug Disposal: Dispose "Non-Flush List" Medicine in Trash.
• Duke Occupational and Environmental Safety Office. (n.d.). Instructions for Cleaning Spills of Liquid Hazardous Drugs.
• University of Nottingham. (2012, July 17). Decontamination procedures.
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• Lab Manager. (2025, May 26). Medical Waste Management 101: Essential Best Practices for Laboratory Teams.
• CymitQuimica. (2015, December 11). SAFETY DATA SHEET.
• Regulations.gov. (2014, September 9). Management Standards for Hazardous Waste Pharmaceuticals and Amendment to the P075 Listing for Nicotine.
• Clean Harbors. (2025, January 3). Pharmaceutical Waste Disposal: Key Regulations You Need to Know.
• My Health Alberta. (n.d.). Cleaning up spills.

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A Researcher's Guide to Safe Handling of (R,R)-Solifenacin Succinate: Essential Personal Protective Equipment and Disposal Protocols

As a potent, pharmacologically active compound, (R,R)-Solifenacin Succinate demands a rigorous and well-defined safety protocol to protect researchers from exposure and ensure a safe laboratory environment. This guide provides essential, immediate safety and logistical information, focusing on the correct selection and use of Personal Protective Equipment (PPE) and outlining proper disposal procedures. This information is critical for minimizing risks such as skin and eye irritation, as well as potential systemic effects from accidental ingestion or inhalation.[1][2]

(R,R)-Solifenacin Succinate is classified as harmful if swallowed and can cause serious eye damage and skin irritation.[1][3] Therefore, a comprehensive safety strategy, centered on appropriate engineering controls and personal protective equipment, is not merely a recommendation but a necessity.

Core Principles of Safe Handling

Before detailing specific PPE requirements, it is crucial to understand the foundational principles of handling potent pharmaceutical compounds like (R,R)-Solifenacin Succinate. Engineering controls, such as fume hoods or glove boxes, should always be the primary means of exposure control.[4][5] Personal protective equipment should be used as a vital secondary measure to protect against residual hazards.

A thorough risk assessment should be conducted for every procedure involving (R,R)-Solifenacin Succinate to determine the potential for exposure and select the appropriate level of protection.[6] Factors to consider include the quantity of the compound being handled, the physical form (solid or in solution), and the specific laboratory operation being performed (e.g., weighing, dissolution, purification).

Personal Protective Equipment (PPE) for (R,R)-Solifenacin Succinate

The following table summarizes the recommended PPE for various laboratory activities involving (R,R)-Solifenacin Succinate.

Activity	Eye and Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing and transferring solids	Tightly fitting safety goggles with side-shields.[3][7] A face shield should be worn in addition to goggles when handling larger quantities.	Chemical-resistant gloves (e.g., nitrile).[8] Double gloving is recommended.	A lab coat is mandatory.[9] Consider a disposable gown for added protection.	A NIOSH-approved respirator (e.g., N95) is necessary if not handled in a ventilated enclosure.[10]
Preparing solutions	Tightly fitting safety goggles with side-shields.[3][7]	Chemical-resistant gloves (e.g., nitrile).	A lab coat is mandatory.[9]	Generally not required if performed in a fume hood.
Performing reactions and purifications	Tightly fitting safety goggles with side-shields.[3][7]	Chemical-resistant gloves (e.g., nitrile).	A lab coat is mandatory.[9]	Not required if performed in a closed system or fume hood.
Handling dried product post-purification	Tightly fitting safety goggles with side-shields.[3][7] A face shield is recommended.	Chemical-resistant gloves (e.g., nitrile). Double gloving is advised.	A lab coat is mandatory.[9] A disposable gown is recommended.	A NIOSH-approved respirator (e.g., N95 or higher) is necessary if not handled in a ventilated enclosure.[10]

Step-by-Step Guide to Donning and Doffing PPE

Properly putting on (donning) and taking off (doffing) PPE is critical to prevent cross-contamination.

Donning Sequence:

• Gown/Lab Coat: Fully cover your torso from neck to knees, arms to end of wrists, and wrap around the back. Fasten in the back at the neck and waist.

• Respirator: Secure the ties or elastic bands at the middle of the head and neck. Fit the flexible band to the bridge of your nose.

• Goggles/Face Shield: Place over your face and eyes and adjust to fit.

• Gloves: Extend to cover the cuff of the gown. If double gloving, put on the first pair, then the second pair over the first.

Doffing Sequence:

• Gloves: Grasp the outside of the glove near the wrist. Peel it off, turning it inside out. Hold the removed glove in your gloved hand. Slide the fingers of your ungloved hand under the remaining glove at the wrist and peel it off over the first glove.

• Goggles/Face Shield: Handle by the headband or side pieces.

• Gown/Lab Coat: Unfasten the ties. Pull it away from your neck and shoulders, touching only the inside. Turn the gown inside out as you remove it and fold or roll it into a bundle.

• Respirator: Remove by handling the straps.

• Wash Hands: Immediately after removing all PPE, wash your hands thoroughly with soap and water.

Spill and Emergency Procedures

In the event of a spill, it is crucial to have a clear and practiced response plan.

For a small spill:

• Alert personnel in the immediate area.

• Wear appropriate PPE, including a respirator, gloves, and a lab coat.

• Cover the spill with an absorbent material.

• Carefully collect the absorbed material and place it in a sealed container for hazardous waste.

• Clean the spill area with a suitable decontaminating agent.

For a large spill:

• Evacuate the area immediately.

• Alert your institution's environmental health and safety (EHS) department.

• Only trained personnel should attempt to clean up a large spill.

Disposal of (R,R)-Solifenacin Succinate Waste

Proper disposal of (R,R)-Solifenacin Succinate and contaminated materials is essential to prevent environmental contamination and ensure regulatory compliance.[11]

• Solid Waste: All solid waste, including contaminated gloves, gowns, and absorbent materials, should be placed in a clearly labeled, sealed hazardous waste container.[11]

• Liquid Waste: Unused solutions of (R,R)-Solifenacin Succinate should be collected in a designated, sealed hazardous waste container. Do not pour any solutions down the drain.[11]

• Sharps: Any contaminated sharps, such as needles or razor blades, must be disposed of in a designated sharps container.

Consult your institution's EHS department for specific guidelines on hazardous waste disposal.

Logical Workflow for PPE Selection

The following diagram illustrates the decision-making process for selecting the appropriate level of PPE when handling (R,R)-Solifenacin Succinate.

Caption: PPE selection workflow for handling (R,R)-Solifenacin Succinate.

References

• BioCrick. (2024, July 4). Solifenacin succinate-MSDS. Retrieved from [Link]

• Lab Manager. (2009, July 30). Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide. Retrieved from [Link]

• Environmental Health & Safety Services. Personal Protective Equipment. Retrieved from [Link]

• Office of Research. Personal Protection Equipment (PPE) in Laboratories Policy. Retrieved from [Link]

• ScieGen Pharmaceuticals. (Solifenacin succinate) Tablets, 5 mg and 10 mg. Retrieved from [Link]

• Astellas. (2020, June 30). VESIcare LS (solifenacin succinate) Oral Suspension 5 mg/5mL (1 mg/mL). Retrieved from [Link]

• Capot Chemical. (2011, May 30). MSDS of Solifenacin succinate. Retrieved from [Link]

• Pharmaceutical Technology. (2025, March 13). High-Potency APIs: Containment and Handling Issues. Retrieved from [Link]

• Handling Hazardous APIs Safety Protocols for Active Pharmaceutical Ingredients. (n.d.). Retrieved from [Link]

• Environment, Health and Safety. Chapter 3 - Personal Protective Equipment. Retrieved from [Link]

• Westlab. (2023, July 14). Comprehensive Guide to Lab PPE (Personal Protective Equipment). Retrieved from [Link]

• cGMP Biopharm Equipment. Handling HPAPIs: Choosing the Best Containment Strategies. Retrieved from [Link]

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